1,4-Ditosyl-1,4-diazepane

• CAS: 5769-35-7

Core Science & Biosynthesis

An In-depth Technical Guide to 1,4-Ditosyl-1,4-diazepane: Chemical Properties, Structure, and Synthetic Utility

This guide provides a comprehensive technical overview of 1,4-Ditosyl-1,4-diazepane, a key intermediate in synthetic organic and medicinal chemistry. Intended for researchers, scientists, and professionals in drug development, this document delves into the core chemical properties, structural features, synthesis, and reactivity of this versatile molecule.

Introduction: The Strategic Importance of the Diazepane Scaffold and Tosyl Protection

The 1,4-diazepane ring system is a "privileged scaffold" in medicinal chemistry, forming the core structure of numerous biologically active compounds, including the well-known benzodiazepine class of drugs.[1][2][3] These seven-membered heterocyclic compounds exhibit a wide range of pharmacological activities, such as anxiolytic, anticonvulsant, and antipsychotic effects.[1] The inherent conformational flexibility of the diazepane ring allows for the precise spatial orientation of substituents, enabling targeted interactions with biological macromolecules.

To facilitate the synthesis and functionalization of the 1,4-diazepane core, the use of protecting groups for the nitrogen atoms is essential. The tosyl (p-toluenesulfonyl) group is a widely employed protecting group for amines due to its stability under a broad range of reaction conditions and its ability to be removed under specific circumstances. In 1,4-Ditosyl-1,4-diazepane, both nitrogen atoms of the diazepane ring are protected by tosyl groups, rendering the molecule a stable and versatile building block for the synthesis of more complex molecules. This guide will explore the fundamental characteristics of this important synthetic intermediate.

Physicochemical and Structural Properties

1,4-Ditosyl-1,4-diazepane is a white to off-white crystalline solid at room temperature. A summary of its key physicochemical properties is presented in the table below.

Property	Value	Source(s)
Molecular Formula	C₁₉H₂₄N₂O₄S₂	[4][5]
Molecular Weight	408.52 g/mol	[4][5]
CAS Number	5769-35-7	[5]
Appearance	Colorless blocks (recrystallized from acetonitrile)	[4][6]
Melting Point	Data not available in the reviewed literature
Solubility	Soluble in DMF and ethyl acetate	[4][6]

Molecular Structure and Conformational Analysis

The molecular structure of 1,4-Ditosyl-1,4-diazepane has been elucidated by X-ray crystallography.[4][6] The compound crystallizes in the orthorhombic space group P2₁2₁2₁.[4] The seven-membered diazepane ring is a key structural feature, and its conformation is influenced by the bulky tosyl groups.

Key structural parameters include:

• Dihedral Angle: The dihedral angle between the two phenyl rings of the tosyl groups is approximately 82.88°.[4][6][7]

• Intramolecular Interactions: The molecular conformation is stabilized by weak intramolecular C-H···O hydrogen bonds.[4][6][7]

• Disorder: In the crystal structure, two of the carbon atoms in the 1,4-diazepane ring exhibit disorder over two possible orientations.[4][6][7]

The chemical structure of 1,4-Ditosyl-1,4-diazepane is depicted in the following diagram:

Caption: 2D structure of 1,4-Ditosyl-1,4-diazepane.

Synthesis of 1,4-Ditosyl-1,4-diazepane

A reliable and high-yielding synthesis of 1,4-Ditosyl-1,4-diazepane has been reported, which involves the reaction of N,N'-di(p-toluenesulfonyl)ethane-1,2-diamine with 1,3-dibromopropane in the presence of a strong base.[4][6]

Experimental Protocol

The following is a step-by-step methodology for the synthesis of 1,4-Ditosyl-1,4-diazepane:[4][6]

• Preparation of the reaction mixture: In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere, sodium hydride (NaH, 0.08 mol) is suspended in anhydrous dimethylformamide (DMF, 30 ml). The suspension is cooled in an ice bath.

• Addition of the diamine: A solution of N,N'-di(p-toluenesulfonyl)ethane-1,2-diamine (0.02 mol) in anhydrous DMF (10 ml) is added dropwise to the cooled NaH suspension.

• Deprotonation: The reaction mixture is stirred for 30 minutes at 0°C to allow for the complete deprotonation of the sulfonamide nitrogens.

• Addition of the alkylating agent: A solution of 1,3-dibromopropane in anhydrous DMF (5 ml) is added dropwise to the reaction mixture.

• Reaction: The resulting suspension is allowed to warm to room temperature and stirred overnight.

• Work-up: The reaction is quenched by the careful addition of a saturated aqueous solution of ammonium chloride (NH₄Cl). The product is then extracted with ethyl acetate (3 x 200 ml).

• Purification: The combined organic layers are washed with saturated aqueous sodium chloride (NaCl), dried over anhydrous sodium sulfate (Na₂SO₄), and the solvent is removed under reduced pressure.

• Recrystallization: The crude product is recrystallized from a mixture of ethanol and DMF (5:1 v/v) to yield the pure 1,4-Ditosyl-1,4-diazepane (82% yield).[4][6]

The workflow for the synthesis is illustrated in the following diagram:

Caption: Synthetic workflow for 1,4-Ditosyl-1,4-diazepane.

Chemical Reactivity and Deprotection Strategies

The primary utility of 1,4-Ditosyl-1,4-diazepane in organic synthesis lies in its role as a protected form of 1,4-diazepane. The removal of the tosyl groups is a critical step to unmask the reactive secondary amine functionalities, which can then be further elaborated. The high stability of the N-tosyl bond necessitates specific and often harsh reaction conditions for its cleavage.

Several methods have been developed for the deprotection of N-tosyl amines, which can be broadly categorized as acidic, reductive, and electrochemical methods. The choice of the deprotection strategy depends on the overall molecular structure and the presence of other functional groups that might be sensitive to the reaction conditions.

Acidic Deprotection

Strong acids can be used to cleave the N-tosyl bond. Common reagents include:

• HBr in Acetic Acid: A solution of hydrogen bromide in acetic acid, often with the addition of a scavenger like phenol, is a classical method for tosyl group removal.

• Concentrated Sulfuric Acid: Heating the tosylated amine in concentrated sulfuric acid can also effect deprotection.

It is important to note that these strongly acidic conditions are not compatible with acid-labile functional groups.

Reductive Deprotection

Reductive cleavage of the N-S bond is a milder alternative to acidic hydrolysis. Some common reductive methods include:

• Dissolving Metal Reductions:

  • Sodium in liquid ammonia: This is a powerful reducing system capable of cleaving the N-tosyl bond.

  • Magnesium in methanol (Mg/MeOH): This system offers a more operationally simple alternative to sodium/ammonia and can efficiently cleave N-tosyl groups.

• Low-Valent Titanium: Reagents generated from TiCl₃ or TiCl₄ with a reducing agent can also be employed for the reductive cleavage of sulfonamides.

Deprotection Workflow

The general process of deprotecting 1,4-Ditosyl-1,4-diazepane to yield the free 1,4-diazepane is visualized below:

Caption: General deprotection scheme for 1,4-Ditosyl-1,4-diazepane.

Applications in Research and Drug Development

1,4-Ditosyl-1,4-diazepane serves as a valuable building block for the synthesis of a variety of more complex molecules with potential biological activity. The deprotected 1,4-diazepane can be functionalized at the nitrogen atoms to introduce diverse substituents, allowing for the exploration of structure-activity relationships.

One notable, albeit indirect, application is its identification as "Fasudil Impurity B".[5] Fasudil is a potent Rho-kinase inhibitor used for the treatment of cerebral vasospasm.[8] The presence of 1,4-Ditosyl-1,4-diazepane as a potential impurity suggests its possible use as a precursor or its formation as a byproduct in the synthesis of Fasudil or related compounds. This highlights the importance of understanding its chemical properties for quality control in pharmaceutical manufacturing.

The broader class of 1,4-diazepine derivatives has been extensively investigated for a wide range of therapeutic applications, including their use as antimicrobial, anticancer, and central nervous system-acting agents.[1][2] The availability of stable, protected precursors like 1,4-Ditosyl-1,4-diazepane is crucial for the continued development of novel therapeutics based on the 1,4-diazepane scaffold.

Conclusion

1,4-Ditosyl-1,4-diazepane is a chemically robust and synthetically versatile intermediate. Its well-defined structure and the established protocols for its synthesis and deprotection make it an important tool for chemists working in the fields of organic synthesis and medicinal chemistry. The strategic use of the tosyl protecting groups allows for the controlled manipulation of the 1,4-diazepane core, enabling the construction of complex molecular architectures with potential therapeutic applications. Further research into the applications of this building block is likely to yield novel compounds with interesting biological activities.

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Spectroscopic Signature of 1,4-Ditosyl-1,4-diazepane: A Technical Guide for Researchers

This guide provides an in-depth analysis of the spectroscopic data for 1,4-Ditosyl-1,4-diazepane, a key heterocyclic compound. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple data dump, offering insights into the experimental rationale and a detailed interpretation of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data that define this molecule's chemical identity.

Introduction: The Structural and Analytical Importance of 1,4-Ditosyl-1,4-diazepane

1,4-Ditosyl-1,4-diazepane (C₁₉H₂₄N₂O₄S₂) is a sulfonamide derivative built upon a seven-membered diazepane heterocyclic core.[1][2] The attachment of two bulky, electron-withdrawing tosyl (p-toluenesulfonyl) groups to the nitrogen atoms significantly influences the molecule's conformation, reactivity, and spectroscopic properties. These tosyl groups serve a dual purpose in synthetic chemistry: they act as robust protecting groups for the amine functionalities and their steric and electronic nature can direct the stereochemical outcome of subsequent reactions.

Given its utility as a synthetic intermediate in the development of novel therapeutics and functional materials, a comprehensive understanding of its spectroscopic signature is paramount.[3] Accurate spectral data serves as the foundational quality control checkpoint, confirming the successful synthesis and purity of the compound before its use in further applications. This guide establishes a reference framework for the NMR, IR, and MS analysis of this specific molecule.

The molecular structure, confirmed by single-crystal X-ray diffraction, reveals a distinct conformation of the seven-membered ring and a dihedral angle of 82.88 (7)° between the two phenyl rings of the tosyl groups.[4][5] This established three-dimensional structure is the basis for the interpretation of the spectroscopic data that follows.

Molecular Structure of 1,4-Ditosyl-1,4-diazepane

Caption: Molecular structure of 1,4-Ditosyl-1,4-diazepane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of organic molecules. For 1,4-Ditosyl-1,4-diazepane, both ¹H and ¹³C NMR are essential for confirming the integrity of the diazepane ring and the connectivity of the tosyl groups.

Experimental Protocol: NMR Acquisition

Rationale: The choice of solvent and instrument parameters is critical for obtaining high-quality, interpretable spectra. Deuterated chloroform (CDCl₃) is a standard choice for compounds of this polarity, as it provides excellent solubility and its residual solvent peak does not typically interfere with key signals. A 400 MHz or higher field strength spectrometer is recommended to achieve good signal dispersion, which is particularly important for resolving the multiplets of the diazepane ring protons.[6]

Step-by-Step Methodology:

• Sample Preparation: Dissolve approximately 10-15 mg of 1,4-Ditosyl-1,4-diazepane in 0.6 mL of CDCl₃.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard, setting the chemical shift reference to 0.00 ppm.

• ¹H NMR Acquisition:

  • Spectrometer Frequency: 400 MHz.

  • Pulse Angle: 30-45° to ensure quantitative reliability without saturating the signals.

  • Acquisition Time: 2-3 seconds.

  • Relaxation Delay: 2 seconds.

  • Number of Scans: 16-32, to achieve an adequate signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Spectrometer Frequency: 100 MHz (corresponding to a 400 MHz ¹H).

  • Technique: Proton-decoupled mode to produce singlets for each unique carbon, simplifying the spectrum.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds (longer delay for quaternary carbons).

  • Number of Scans: 512-1024, due to the lower natural abundance of the ¹³C isotope.

¹H NMR Spectral Data (Expected)

Due to the molecule's symmetry, the ¹H NMR spectrum is expected to be relatively simple. The two tosyl groups are chemically equivalent, as are the two halves of the diazepane ring.

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~ 7.70	d	4H	Ar-H (ortho to SO₂)
~ 7.30	d	4H	Ar-H (meta to SO₂)
~ 3.45	t	4H	N-CH ₂-CH₂-N
~ 2.40	s	6H	Ar-CH ₃
~ 2.05	quint	2H	N-CH₂-CH ₂-CH₂-N

Interpretation:

• Aromatic Protons: The protons on the p-substituted phenyl rings of the tosyl groups appear as two distinct doublets, characteristic of an AA'BB' spin system. The downfield shift (~7.70 ppm) is due to the strong deshielding effect of the adjacent sulfonyl group.

• Diazepane Ring Protons: The methylene protons adjacent to the nitrogen atoms (~3.45 ppm) are shifted downfield due to the inductive effect of the nitrogen and the sulfonyl group. They appear as a triplet due to coupling with the central methylene protons. The central CH₂ group of the three-carbon chain (~2.05 ppm) appears as a quintet (or a triplet of triplets), coupling to the four adjacent protons.

• Methyl Protons: The six protons of the two equivalent methyl groups on the tosyl rings appear as a sharp singlet at ~2.40 ppm.

¹³C NMR Spectral Data (Expected)

The proton-decoupled ¹³C NMR spectrum will show six distinct signals, reflecting the molecule's symmetry.

Chemical Shift (δ) ppm	Assignment
~ 144.0	Ar-C (ipso, attached to S)
~ 135.5	Ar-C (ipso, attached to CH₃)
~ 129.8	Ar-CH (meta to SO₂)
~ 127.5	Ar-CH (ortho to SO₂)
~ 50.0	N-C H₂-CH₂-N
~ 28.0	N-CH₂-C H₂-CH₂-N
~ 21.5	Ar-C H₃

Interpretation:

• Aromatic Carbons: Four signals are expected for the tosyl groups. The two quaternary carbons (ipso-carbons) are the most deshielded. The signal for the carbon attached to the methyl group is found at ~135.5 ppm, while the carbon attached to the sulfur is further downfield at ~144.0 ppm.[7] The two protonated aromatic carbons appear at ~129.8 and ~127.5 ppm.

• Diazepane Ring Carbons: The carbons directly bonded to the nitrogen atoms are deshielded and appear around 50.0 ppm. The central carbon of the propane-1,3-diyl linker is more shielded, appearing further upfield at approximately 28.0 ppm.

• Methyl Carbon: The methyl carbon of the tosyl group gives a characteristic signal in the aliphatic region, around 21.5 ppm.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting the vibrations of its chemical bonds.

Experimental Protocol: IR Spectrum Acquisition

Rationale: The Attenuated Total Reflectance (ATR) technique is a modern, efficient method for obtaining IR spectra of solid samples. It requires minimal sample preparation and provides high-quality, reproducible data.

Step-by-Step Methodology:

• Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with a solvent such as isopropanol and allowing it to dry completely.

• Background Scan: Record a background spectrum of the empty ATR stage. This is crucial to subtract the spectral contributions of atmospheric CO₂ and water vapor.

• Sample Analysis: Place a small amount of the solid 1,4-Ditosyl-1,4-diazepane powder onto the ATR crystal.

• Data Acquisition: Apply pressure using the instrument's anvil to ensure good contact between the sample and the crystal. Collect the spectrum, typically by co-adding 16 to 32 scans over the range of 4000-400 cm⁻¹.

IR Spectral Data (Characteristic Absorptions)

The IR spectrum of 1,4-Ditosyl-1,4-diazepane is dominated by the strong absorptions of the sulfonyl group.

Wavenumber (cm⁻¹)	Intensity	Vibration Type	Assignment
3100-3000	Medium	C-H Stretch	Aromatic C-H
2950-2850	Medium	C-H Stretch	Aliphatic C-H
~1600, ~1490	Medium	C=C Stretch	Aromatic Ring
~1340	Strong	S=O Asymmetric Stretch	Sulfonyl (SO₂)
~1160	Strong	S=O Symmetric Stretch	Sulfonyl (SO₂)
~1090	Strong	S-N Stretch	Sulfonamide

Interpretation: The most diagnostic peaks in the IR spectrum are the two intense bands corresponding to the sulfonyl group (S=O) stretches.[8][9]

• S=O Asymmetric Stretch: A very strong and sharp absorption band is expected around 1340 cm⁻¹.

• S=O Symmetric Stretch: A second very strong and sharp band appears around 1160 cm⁻¹. The presence of these two prominent peaks is a definitive indicator of the sulfonyl group. Other key features include the C-H stretching vibrations for the aromatic rings (just above 3000 cm⁻¹) and the aliphatic diazepane ring (just below 3000 cm⁻¹), as well as the characteristic C=C stretching bands of the aromatic rings in the 1600-1450 cm⁻¹ region.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of a molecule and its fragments, thereby confirming its molecular weight and elemental composition.

Experimental Protocol: MS Acquisition

Rationale: Electrospray Ionization (ESI) is a soft ionization technique ideal for polar, non-volatile molecules like 1,4-Ditosyl-1,4-diazepane. It typically generates protonated molecular ions [M+H]⁺ or other adducts (e.g., [M+Na]⁺) with minimal fragmentation, making it straightforward to determine the molecular weight.

Step-by-Step Methodology:

• Sample Preparation: Prepare a dilute solution of the compound (~0.1 mg/mL) in a suitable solvent like methanol or acetonitrile.

• Infusion: Infuse the sample solution directly into the ESI source at a low flow rate (e.g., 5-10 µL/min).

• Ionization Mode: Acquire data in positive ion mode, as the nitrogen atoms in the diazepane ring are readily protonated.

• Mass Analyzer: Use a high-resolution mass analyzer, such as a Time-of-Flight (TOF) or Orbitrap, to obtain an accurate mass measurement, which can be used to confirm the elemental formula.

Mass Spectral Data (Predicted)

The molecular formula is C₁₉H₂₄N₂O₄S₂, with a monoisotopic mass of 408.1177 Da.[10][11]

m/z (Predicted)	Adduct Ion
409.1250	[M+H]⁺
431.1070	[M+Na]⁺
447.0809	[M+K]⁺

Interpretation: The primary goal is to observe the ion corresponding to the protonated molecule, [M+H]⁺, at m/z ≈ 409.1250.[11] High-resolution mass spectrometry (HRMS) should yield a mass measurement within a few parts per million (ppm) of this theoretical value, which provides strong evidence for the elemental composition C₁₉H₂₅N₂O₄S₂⁺. The presence of sodium [M+Na]⁺ and potassium [M+K]⁺ adducts is also common in ESI-MS and further corroborates the molecular weight of the parent compound.

Caption: Workflow for the spectroscopic verification of 1,4-Ditosyl-1,4-diazepane.

Conclusion

The spectroscopic characterization of 1,4-Ditosyl-1,4-diazepane is straightforward when approached systematically. The molecule's symmetry simplifies its NMR spectra, while the prominent sulfonyl group provides unmistakable signals in the IR spectrum. Mass spectrometry confirms the molecular weight with high accuracy. Together, these three techniques—NMR, IR, and MS—provide a comprehensive and self-validating analytical package, ensuring the structural identity and purity of this valuable synthetic building block. This guide provides the expected data and interpretive logic to serve as a reliable reference for researchers in the field.

References

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Unveiling the Solid-State Architecture: A Technical Guide to the Crystal Structure Analysis of 1,4-Ditosyl-1,4-diazepane

This technical guide provides an in-depth analysis of the crystal structure of 1,4-Ditosyl-1,4-diazepane, a molecule of significant interest in the fields of medicinal chemistry and materials science. The diazepine nucleus is a privileged scaffold in drug discovery, forming the core of numerous therapeutic agents.[1][2] The addition of tosyl groups can significantly influence the molecule's conformation, solubility, and intermolecular interactions, making a detailed understanding of its three-dimensional structure paramount for rational drug design and the development of novel crystalline materials.[3]

This document delves into the experimental methodology, from synthesis and crystallization to sophisticated X-ray diffraction analysis, and provides a detailed commentary on the molecular geometry, conformational intricacies of the seven-membered diazepane ring, and the supramolecular architecture established through intermolecular forces.

Experimental Rationale and Methodology

The determination of a molecule's crystal structure is a foundational step in understanding its chemical and physical properties. The choice of experimental conditions is critical for obtaining high-quality single crystals suitable for X-ray diffraction analysis.

Synthesis and Crystallization: The Path to a Well-Ordered Lattice

The synthesis of 1,4-Ditosyl-1,4-diazepane was achieved through a nucleophilic substitution reaction.[4] Specifically, N,N'-di(p-toluenesulfonyl)ethane-1,2-diamine was treated with sodium hydride in dimethylformamide (DMF) to form the corresponding dianion. Subsequent dropwise addition of 1,3-dibromopropane to this solution resulted in an intramolecular cyclization, yielding the desired 1,4-diazepane ring system. The product was then purified by recrystallization from a mixture of ethanol and DMF.[4]

Obtaining single crystals suitable for X-ray diffraction is often the most challenging step. For 1,4-Ditosyl-1,4-diazepane, single crystals were successfully grown by slow evaporation from an acetonitrile solution at room temperature.[4] This method allows for the gradual and ordered arrangement of molecules into a crystalline lattice, which is essential for obtaining sharp diffraction patterns.

Experimental Protocol: Synthesis and Crystallization

• Deprotonation: Dissolve NaH (1.9 g, 0.08 mol) in 30 ml of DMF and cool the solution in an ice bath.

• Nucleophile Addition: Add a solution of N,N'-di(p-toluenesulfonyl)ethane-1,2-diamine (7.4 g, 0.02 mol) in 10 ml of DMF dropwise to the NaH suspension.

• Stirring: Stir the resulting mixture for 30 minutes to ensure complete deprotonation.

• Cyclization: Add 1,3-dibromopropane in 5 ml of DMF dropwise to the reaction mixture.

• Reaction Completion: Allow the suspension to stir overnight at room temperature.

• Workup: Quench the reaction with a saturated aqueous solution of NH₄Cl and extract the product with ethyl acetate (3 x 200 ml).

• Purification: Wash the combined organic layers with saturated NaCl solution and dry over anhydrous sodium sulfate.

• Isolation: Remove the solvent under reduced pressure.

• Recrystallization (Purification): Recrystallize the crude product from an EtOH/DMF (5:1 v/v) mixture to yield the pure compound.[4]

• Single Crystal Growth: Obtain single crystals suitable for X-ray analysis by recrystallizing the purified compound from acetonitrile at ambient temperature.[4]

Single-Crystal X-ray Diffraction: Illuminating the Molecular Structure

A suitable single crystal of 1,4-Ditosyl-1,4-diazepane was mounted on a diffractometer for X-ray intensity data collection. The data were collected at a low temperature (173 K) to minimize thermal vibrations of the atoms, leading to a more precise determination of their positions.[4]

The collected diffraction data were processed, and the structure was solved using direct methods with the SHELXS97 program and refined by full-matrix least-squares on F² using SHELXL97.[4] This computational approach allows for the determination of the electron density distribution within the crystal, from which the atomic positions can be deduced.

Crystal Structure and Data Analysis

The crystallographic analysis of 1,4-Ditosyl-1,4-diazepane provides precise data on its solid-state conformation and the interactions governing its crystal packing.

Table 1: Crystal Data and Structure Refinement for 1,4-Ditosyl-1,4-diazepane [4]

Parameter	Value
Chemical Formula	C₁₉H₂₄N₂O₄S₂
Formula Weight	408.52 g/mol
Crystal System	Orthorhombic
Space Group	P2₁2₁2₁
a (Å)	6.3407 (13)
b (Å)	10.367 (2)
c (Å)	30.516 (6)
V (ų)	2005.9 (7)
Z	4
Temperature (K)	173
Radiation	Mo Kα (λ = 0.71073 Å)
Density (calculated)	1.353 Mg/m³
Absorption Coefficient (μ)	0.29 mm⁻¹
F(000)	864
Reflections collected	11747
Independent reflections	3531
R(int)	0.035
Final R indices [I > 2σ(I)]	R₁ = 0.036, wR₂ = 0.083
Goodness-of-fit on F²	1.07

Molecular and Supramolecular Architecture

Molecular Geometry and Conformation

The asymmetric unit of 1,4-Ditosyl-1,4-diazepane contains one molecule. The bond lengths and angles within the molecule are in good agreement with those observed in related structures.[4] A notable feature of the structure is the significant twist between the two tosyl groups, with the dihedral angle between the benzene rings being 82.88 (7)°.[4][5] This orientation minimizes steric hindrance between the bulky substituents.

The seven-membered 1,4-diazepane ring exhibits conformational flexibility, a common characteristic of medium-sized rings.[6] In the crystal structure of the title compound, two of the carbon atoms in the diazepane ring (C8 and C9) are disordered over two positions. This disorder indicates that the ring likely exists in two slightly different conformations in the solid state, with a refined occupancy ratio of 0.534(13) to 0.466(13).[4][5] The conformational flexibility of the diazepane ring is a key factor in the biological activity of many diazepine-containing drugs.[1][7]

The molecular conformation is further stabilized by weak intramolecular C-H···O hydrogen bonds.[4][5]

Intermolecular Interactions and Crystal Packing

In the crystalline state, molecules of 1,4-Ditosyl-1,4-diazepane are linked together by a network of weak intermolecular C-H···O hydrogen bonds.[4][5] These interactions, while individually weak, collectively play a crucial role in the overall stability of the crystal lattice. The molecules form chains that propagate along the a-axis of the unit cell.[4][5] Understanding these intermolecular interactions is fundamental in crystal engineering, as they can influence properties such as solubility, melting point, and bioavailability.[8][9]

Conclusion

The single-crystal X-ray diffraction analysis of 1,4-Ditosyl-1,4-diazepane has provided a detailed and unambiguous determination of its three-dimensional structure. The analysis reveals a twisted conformation of the tosyl groups and a disordered diazepane ring, highlighting its conformational flexibility. The crystal packing is stabilized by a network of weak C-H···O hydrogen bonds, forming chains along the crystallographic a-axis.

This comprehensive structural information is invaluable for researchers in medicinal chemistry and materials science. For drug development professionals, it offers a precise molecular model that can be used for computational studies, such as docking simulations with biological targets. For materials scientists, the detailed understanding of the intermolecular interactions provides a basis for designing new crystalline forms with tailored physicochemical properties. This work underscores the power of X-ray crystallography as an essential tool in modern chemical research.

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An In-depth Technical Guide to the Thermal Stability and Decomposition of 1,4-Ditosyl-1,4-diazepane

For the attention of: Researchers, Scientists, and Drug Development Professionals

Abstract

1,4-Ditosyl-1,4-diazepane is a heterocyclic compound with a seven-membered diazepine ring, a structural motif of interest in medicinal chemistry.[1][2] As with any pharmaceutical intermediate or active ingredient, a thorough understanding of its thermal stability and decomposition profile is paramount for ensuring safety, predicting shelf-life, and developing robust manufacturing processes. This guide provides a comprehensive overview of the core principles and methodologies for assessing the thermal properties of 1,4-Ditosyl-1,4-diazepane. We will delve into the theoretical underpinnings of its stability, present detailed experimental protocols for its characterization, and discuss the interpretation of the resulting data. This document is intended to serve as a practical resource for scientists engaged in the research and development of pharmaceuticals and related chemical entities.

Introduction: The Significance of Thermal Analysis in Drug Development

The thermal stability of a chemical compound is a critical parameter that dictates its handling, storage, and processing conditions. In the context of drug development, unexpected decomposition can lead to loss of potency, formation of toxic byproducts, and potentially catastrophic safety incidents. Therefore, a proactive and in-depth assessment of thermal stability is not merely a regulatory requirement but a fundamental aspect of good scientific practice.

1,4-Ditosyl-1,4-diazepane, with its two sulfonyl groups, presents a unique stability profile that warrants careful investigation. The electron-withdrawing nature of the tosyl groups can influence the bond strengths within the diazepine ring, potentially impacting its decomposition pathway. This guide will equip the reader with the necessary knowledge to explore these characteristics systematically.

Physicochemical Properties of 1,4-Ditosyl-1,4-diazepane

A foundational understanding of the molecule's properties is essential before embarking on thermal analysis.

Property	Value	Source
Molecular Formula	C19H24N2O4S2	[3]
Molecular Weight	408.5 g/mol	[3]
Appearance	Colorless needles or quadrilaterals	[4]
Melting Point	Varies with isomeric form, e.g., (E)-isomer: 165–171 °C	[5]

The synthesis of 1,4-Ditosyl-1,4-diazepane has been reported, providing a basis for obtaining the material for analysis.[6] The reported melting points for various derivatives of the 1,4-diazepine core suggest that the subject compound will have a distinct and measurable melting point, which is a key parameter in differential scanning calorimetry (DSC).[4][5]

Core Methodologies for Thermal Analysis

The two primary techniques for evaluating the thermal stability of solid materials are Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).[7][8] These methods provide complementary information about mass loss and heat flow as a function of temperature.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as it is heated at a controlled rate. It is invaluable for determining the onset of decomposition, the temperature ranges of different decomposition steps, and the mass of non-volatile residue.

• Instrument Preparation: Ensure the TGA instrument is calibrated for mass and temperature. A typical instrument is the Netzsch STA 449S3 or similar.[9]

• Sample Preparation: Accurately weigh 5-10 mg of 1,4-Ditosyl-1,4-diazepane into an alumina or platinum crucible.

• Atmosphere: Purge the furnace with an inert gas, such as nitrogen, at a flow rate of 20-50 mL/min to prevent oxidative decomposition.[9]

• Heating Program: Heat the sample from ambient temperature (e.g., 25 °C) to a final temperature of 600-800 °C at a constant heating rate of 10 °C/min.[9]

• Data Analysis: Record the mass loss as a function of temperature. The resulting TGA curve and its first derivative (DTG curve) will reveal the temperatures of maximum decomposition rates.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to determine melting points, glass transitions, and the enthalpy of decomposition.

• Instrument Preparation: Calibrate the DSC instrument for temperature and enthalpy using certified standards (e.g., indium).

• Sample Preparation: Accurately weigh 2-5 mg of 1,4-Ditosyl-1,4-diazepane into a sealed aluminum pan. An empty sealed pan will be used as the reference.

• Atmosphere: Maintain an inert atmosphere (e.g., nitrogen) with a purge gas flow rate of 20-50 mL/min.

• Heating Program: Heat the sample from ambient temperature to a temperature above its expected decomposition point (as determined by TGA) at a heating rate of 10 °C/min.[10]

• Data Analysis: Record the heat flow as a function of temperature. Endothermic events (e.g., melting) and exothermic events (e.g., decomposition) will be observed as peaks.

Predicted Thermal Decomposition Pathway

The most likely initial point of bond cleavage under thermal stress would be the S-N bond, as it is generally weaker than the C-C, C-N, and S-C bonds within the molecule.

Caption: Experimental workflow for TGA-FTIR/MS analysis.

Conclusion and Future Perspectives

This technical guide has provided a comprehensive framework for the investigation of the thermal stability and decomposition of 1,4-Ditosyl-1,4-diazepane. While specific experimental data for this compound is limited, the principles and methodologies outlined herein, drawn from the broader understanding of sulfonamide chemistry and thermal analysis, provide a robust starting point for any researcher in the field.

A thorough characterization of the thermal properties of 1,4-Ditosyl-1,4-diazepane is not only crucial for its safe handling and application in drug development but also contributes to the fundamental understanding of the structure-stability relationships in this important class of heterocyclic compounds. Future work should focus on obtaining empirical TGA and DSC data for this compound and using advanced techniques like TGA-FTIR/MS to definitively elucidate its decomposition pathway.

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The Tosyl Group in Amine Synthesis: A Senior Application Scientist's In-depth Technical Guide

Introduction: Navigating the Synthetic Landscape with Protecting Groups

In the intricate world of multi-step organic synthesis, particularly within drug development and discovery, the ability to selectively mask and unmask reactive functional groups is paramount.[1] Unwanted side reactions can derail a synthetic route, leading to diminished yields and complex purification challenges.[2] This is where the strategic implementation of protecting groups becomes an indispensable tool in the chemist's arsenal. Among the various protecting groups for amines, the p-toluenesulfonyl (tosyl, Ts) group stands out for its robustness and unique reactivity profile.[3]

This technical guide provides a comprehensive exploration of the tosyl protecting group in the context of amine synthesis. We will delve into the core principles governing its installation and cleavage, discuss its stability profile, and provide field-proven experimental protocols. This document is designed for researchers, scientists, and drug development professionals seeking to leverage the tosyl group with a high degree of control and predictability in their synthetic endeavors.

The Tosyl Group: A Sulfonamide-Based Guardian

The tosyl group, derived from p-toluenesulfonic acid, is introduced to an amine via reaction with p-toluenesulfonyl chloride (TsCl), forming a stable sulfonamide linkage.[3][4] This transformation effectively tempers the nucleophilicity and basicity of the amine nitrogen, rendering it inert to a wide array of reaction conditions under which an unprotected amine would react.

Core Strengths and Strategic Considerations

The decision to employ a tosyl group is a strategic one, backed by its distinct chemical properties:

• Exceptional Stability: Tosylamides exhibit remarkable stability across a broad spectrum of conditions, including strongly basic, nucleophilic, and many electrophilic environments.[5] They are also stable under neutral aqueous conditions.[5] This robustness allows for a wide range of subsequent chemical transformations on other parts of the molecule without disturbing the protected amine.

• Activation of the N-H Bond: The strongly electron-withdrawing nature of the sulfonyl group significantly increases the acidity of the remaining proton on a primary tosylamide (R-NHTs). This facilitates deprotonation to form an amide anion, which can then be used in subsequent alkylation or other C-N bond-forming reactions, a feature that avoids over-alkylation often seen with unprotected amines.[6]

• Crystalline Nature: Tosylated amines are often highly crystalline solids, which can significantly aid in the purification of intermediates in a synthetic sequence through simple recrystallization.[6]

However, this high stability also presents the primary challenge: the cleavage of the N-S bond to regenerate the free amine often requires harsh conditions.[7] The choice of deprotection method must therefore be carefully considered in the context of other functional groups present in the molecule.

Installation of the Tosyl Group: The Art of Tosylation

The formation of a tosylamide is typically a straightforward and high-yielding reaction. The most common method involves the reaction of a primary or secondary amine with tosyl chloride in the presence of a base.[8]

Mechanism of Tosylation

The reaction proceeds via a nucleophilic attack of the amine's lone pair of electrons on the electrophilic sulfur atom of tosyl chloride. This is followed by the expulsion of a chloride ion. A base is required to neutralize the hydrochloric acid (HCl) byproduct, driving the reaction to completion.

Diagram 1: Mechanism of Amine Tosylation

Experimental Protocol: General Procedure for Tosylation of a Primary Amine

Materials:

• Primary Amine (1.0 eq)

• p-Toluenesulfonyl Chloride (TsCl) (1.1 - 1.2 eq)

• Base (e.g., Pyridine, Triethylamine (TEA), or aqueous NaOH)

• Solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), or a biphasic system with water)

Procedure:

• Dissolve the primary amine in the chosen solvent in a round-bottom flask equipped with a magnetic stirrer and cool the solution to 0 °C in an ice bath.

• Add the base to the solution. For pyridine or TEA, 1.5-2.0 equivalents are typically used.[9]

• Slowly add a solution of tosyl chloride in the same solvent to the cooled amine solution.

• Allow the reaction to stir at 0 °C for 1-2 hours, then warm to room temperature and stir for an additional 2-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• If using an organic solvent like DCM, separate the organic layer. Wash the organic layer sequentially with 1M HCl (to remove excess amine and base), water, and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude tosylamide.

• Purify the product by recrystallization or column chromatography.

Causality Behind Experimental Choices:

• Choice of Base: Pyridine is often a good choice as it acts as both a base and a nucleophilic catalyst. Triethylamine is a stronger, non-nucleophilic base that is also commonly used.[10] For water-soluble amines, the Schotten-Baumann reaction conditions (using aqueous NaOH) can be effective.

• Temperature Control: The initial cooling to 0 °C helps to control the exothermic reaction and minimize potential side reactions.

• Stoichiometry: A slight excess of tosyl chloride ensures complete consumption of the amine.

Cleavage of the Tosyl Group: Liberating the Amine

The robust nature of the tosylamide bond necessitates specific and often potent deprotection strategies. The choice of method is critical and must be compatible with other functional groups within the molecule.[11] Deprotection methods can be broadly categorized into reductive cleavage and acidic hydrolysis.

Reductive Cleavage: A Single Electron Transfer Approach

Reductive cleavage is the most common and generally milder approach for tosylamide deprotection. These methods typically involve a single electron transfer (SET) from a reducing agent to the tosyl group, which generates a radical anion that subsequently fragments to cleave the N-S bond.[1][12]

Diagram 2: General Workflow for Reductive Deprotection

Common Reductive Cleavage Systems:

Reagent System	Typical Conditions	Advantages	Disadvantages
Samarium(II) Iodide (SmI₂)	THF, often with an amine and water, rt	Extremely fast (often instantaneous), mild, tolerates many functional groups.[13][14][15]	Stoichiometric use of SmI₂ can be costly; sensitive to air and moisture.
Magnesium/Methanol (Mg/MeOH)	Methanol, rt or sonication	Inexpensive, effective for many substrates.[16]	Can lead to decomposition with certain substrates, especially 1,2-bis(tosylamides) without sufficient steric hindrance.[16]
Sodium in Liquid Ammonia	Liquid NH₃, -78 °C	Powerful, classical method.[6]	Requires specialized equipment for handling liquid ammonia; harsh conditions.
Sodium Naphthalenide	THF, -78 °C to rt	Potent reducing agent.[12]	Can be sensitive to other reducible functional groups.

Experimental Protocol: Deprotection using Samarium(II) Iodide (SmI₂)

This method is notable for its speed and mild conditions.[13][14]

Materials:

• N-Tosyl Amide (1.0 eq)

• Samarium(II) Iodide (SmI₂) solution in THF (0.1 M) (approx. 2.2 eq)

• Amine (e.g., triethylamine or pyrrolidine) and Water

• Tetrahydrofuran (THF), anhydrous

Procedure:

• In a flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the N-tosyl amide in anhydrous THF.

• Add water and the chosen amine (e.g., triethylamine) to the solution.[14]

• Rapidly add the SmI₂ solution via syringe. The characteristic deep blue-green color of SmI₂ should disappear instantaneously upon reaction.

• The reaction is typically complete within seconds to minutes.[13]

• Quench the reaction with a saturated aqueous solution of potassium sodium tartrate (Rochelle's salt) and stir until the solution becomes clear.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to afford the deprotected amine.

Acidic Hydrolysis

While less common due to the harsh conditions required, tosylamides can be cleaved using strong acids.[6]

Common Acidic Hydrolysis Systems:

• Hydrobromic Acid (HBr) in Acetic Acid: Often used with a scavenger like phenol at elevated temperatures.[11]

• Concentrated Sulfuric Acid (H₂SO₄): Requires heating and is only suitable for very robust molecules.[2][6]

These methods are generally reserved for substrates that lack acid-sensitive functional groups.

Orthogonality and Strategic Synthesis

A key advantage of the tosyl group is its orthogonality to other common amine protecting groups, such as the tert-butoxycarbonyl (Boc) group.[1] The Boc group is labile to acid, while the tosyl group is stable. Conversely, the tosyl group is removed under reductive conditions that leave the Boc group intact. This orthogonality allows for the selective deprotection of one amine in the presence of another, a critical strategy in the synthesis of complex molecules like peptides and polyfunctional drug candidates.[5]

Diagram 3: Orthogonal Deprotection Strategy

Conclusion: A Robust Tool for Modern Synthesis

The tosyl protecting group for amines is a powerful and reliable tool in the arsenal of the synthetic chemist. Its exceptional stability provides a secure shield for amine functionalities during a wide range of chemical transformations. While its removal requires specific and sometimes potent conditions, a thorough understanding of the available reductive and acidic cleavage methods allows for its strategic and effective use. The causality-driven approach to selecting protection and deprotection protocols, as outlined in this guide, empowers researchers to confidently employ the tosyl group in the synthesis of complex, high-value molecules that drive innovation in medicine and science.

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• Vedantu. The amine which reacts with ptoluene sulfonyl chloride class 12 chemistry CBSE. [Link]

• Chemistry Steps. Mesylates and Tosylates with Practice Problems. [Link]

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• Master Organic Chemistry. (2015). Tosylates And Mesylates. [Link]

• Sciencemadness.org. (2017). Tosylation of ethanolamine (??). [Link]

• ResearchGate. (2012). What is the role and mechanism of action of tosyl chloride in organic synthesis?[Link]

• Chemistry Stack Exchange. (2018). Can I use a primary amine to substitute (deprotect) a tosylate at high yields?[Link]

• Wikipedia. Protecting group. [Link]

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The Genesis of a Scaffold: A Technical Guide to the Discovery and Synthesis of 1,4-Ditosyl-1,4-diazepane

Foreword: The Unseen Importance of the Protected Scaffold

In the landscape of medicinal chemistry and drug development, the seven-membered 1,4-diazepane ring system is a privileged scaffold, forming the core of numerous biologically active compounds.[1][2][3][4][5] Its conformational flexibility allows it to present substituents in a variety of spatial arrangements, making it an attractive template for designing ligands for a range of biological targets. However, the inherent reactivity of the secondary amine functionalities necessitates the use of protecting groups during multi-step syntheses. The tosyl group, in this context, is not merely a placeholder but a crucial enabler of selective chemical transformations. This guide delves into the foundational chemistry of a key intermediate: 1,4-Ditosyl-1,4-diazepane. We will explore a well-established synthetic protocol, dissect the causality behind the experimental choices, and provide a comprehensive, reproducible methodology for its preparation in a laboratory setting.

Chapter 1: The Logic of Protection and Cyclization

The synthesis of 1,4-Ditosyl-1,4-diazepane is a classic example of intramolecular cyclization, a powerful strategy in organic synthesis for the construction of cyclic molecules. The core principle involves the formation of a new ring by reacting two functional groups within the same molecule. In this case, the synthesis hinges on the reaction of a diprotected linear diamine with a suitable dielectrophile.

The Strategic Choice of the Tosyl Group

The selection of the p-toluenesulfonyl (tosyl) group as a nitrogen protecting group is a deliberate and strategic choice. Here's a breakdown of the rationale:

• Activation of N-H Bonds: The strongly electron-withdrawing nature of the sulfonyl group significantly increases the acidity of the N-H protons of the starting diamine. This makes deprotonation by a suitable base more facile, a critical step for the subsequent nucleophilic attack.

• Stability and Robustness: The tosyl group is stable to a wide range of reaction conditions, including many that are used to manipulate other functional groups within a molecule. This robustness is essential for multi-step synthetic campaigns.

• Crystallinity: Tosylated compounds often exhibit high crystallinity, which facilitates their purification by recrystallization. This is a practical advantage in obtaining high-purity materials.

• Deprotection: While stable, the tosyl group can be removed under specific conditions, typically using strong reducing agents like sodium in liquid ammonia or through harsh acidic hydrolysis, allowing for the liberation of the free diamine when needed.

The Cyclization Strategy: A Tale of Two Ends

The formation of the seven-membered diazepane ring is achieved by reacting the dianion of N,N'-di(p-toluenesulfonyl)ethane-1,2-diamine with a three-carbon electrophile, 1,3-dibromopropane. This is an intramolecular double SN2 reaction.

The choice of 1,3-dibromopropane is dictated by the desired ring size. The three-carbon chain of the dibromopropane bridges the two nitrogen atoms of the protected ethylenediamine to form the seven-membered ring. The use of a dihalide with a different chain length would result in the formation of a different sized ring.

Chapter 2: The Seminal Synthesis of 1,4-Ditosyl-1,4-diazepane

A well-documented and efficient synthesis of 1,4-Ditosyl-1,4-diazepane was reported by Yang and Zhai in 2012.[6][7] This procedure serves as an excellent case study for the principles discussed above and provides a reliable method for the preparation of this important intermediate.

Reaction Scheme

The overall transformation can be depicted as follows:

Sources

• 1. 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benthamscience.com [benthamscience.com]
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• 7. 1,4-Ditosyl-1,4-diazepane - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of 1,4-Ditosyl-1,4-diazepane: An Application Note and Detailed Protocol

Introduction: The Significance of Tosylated Diazepanes in Medicinal Chemistry

The 1,4-diazepane scaffold is a privileged heterocyclic motif frequently encountered in a wide array of biologically active compounds. Its unique seven-membered ring structure imparts conformational flexibility, allowing for optimal binding to various biological targets. Derivatives of 1,4-diazepane have demonstrated significant therapeutic potential, exhibiting activities such as antipsychotic, anxiolytic, anthelmintic, anticonvulsant, antibacterial, antifungal, and anticancer properties.[1][2]

A crucial strategy in the synthetic elaboration of the 1,4-diazepane core is the protection of its nitrogen atoms. The introduction of p-toluenesulfonyl (tosyl) groups serves a dual purpose: it deactivates the nucleophilicity of the nitrogen atoms, preventing unwanted side reactions in subsequent synthetic steps, and it provides a crystalline handle that often facilitates purification. The resulting 1,4-ditosyl-1,4-diazepane is a stable and versatile intermediate, primed for further functionalization in the development of novel therapeutic agents.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis of 1,4-ditosyl-1,4-diazepane from the readily available starting material, 1,4-diazepane (also known as homopiperazine). We will delve into the mechanistic underpinnings of the reaction and provide a detailed, field-proven protocol for its successful execution and purification.

Reaction Overview and Mechanistic Insights

The synthesis of 1,4-ditosyl-1,4-diazepane is achieved through the N,N'-ditosylation of 1,4-diazepane with p-toluenesulfonyl chloride (TsCl) in the presence of a suitable base. This reaction is a classic example of nucleophilic substitution at a sulfonyl sulfur.

The Underlying Chemistry: A Step-by-Step Mechanistic Walkthrough

The tosylation of the diamine proceeds in a stepwise manner. The lone pair of electrons on one of the nitrogen atoms of 1,4-diazepane acts as a nucleophile, attacking the electrophilic sulfur atom of p-toluenesulfonyl chloride. This initial attack leads to the formation of a tetrahedral intermediate. The intermediate then collapses, expelling a chloride ion as a leaving group and forming a protonated sulfonamide.

A base, typically a tertiary amine such as triethylamine or pyridine, is crucial for the reaction to proceed to completion. Its primary role is to neutralize the hydrochloric acid (HCl) generated in situ. The removal of HCl drives the reaction equilibrium towards the product side and prevents the protonation of the unreacted amine, which would render it non-nucleophilic. Following the formation of the mono-tosylated intermediate, the second nitrogen atom undergoes the same reaction sequence to yield the desired 1,4-ditosyl-1,4-diazepane.

Visualizing the Synthetic Pathway

The following diagram illustrates the key steps in the synthesis of 1,4-ditosyl-1,4-diazepane from 1,4-diazepane.

Caption: Synthetic workflow for the tosylation of 1,4-diazepane.

Detailed Experimental Protocol

This protocol is designed to be a self-validating system, with clear steps and checkpoints to ensure a successful outcome.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
1,4-Diazepane	≥98%	Commercially Available	Can be hygroscopic; store in a desiccator.
p-Toluenesulfonyl chloride (TsCl)	≥98%	Commercially Available	Irritant; handle in a fume hood.
Triethylamine (TEA)	Anhydrous, ≥99.5%	Commercially Available	Corrosive and flammable; handle with care.
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Commercially Available	Use from a solvent purification system or a freshly opened bottle.
Hydrochloric Acid (HCl)	1 M aqueous solution	N/A	For workup.
Saturated Sodium Bicarbonate Solution	N/A	N/A	For workup.
Brine (Saturated NaCl solution)	N/A	N/A	For workup.
Anhydrous Sodium Sulfate (Na₂SO₄)	Reagent Grade	Commercially Available	For drying the organic phase.
Ethanol	Reagent Grade	Commercially Available	For recrystallization.
N,N-Dimethylformamide (DMF)	Reagent Grade	Commercially Available	For recrystallization.

Step-by-Step Methodology

• Reaction Setup:

  • To a dry 250 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add 1,4-diazepane (1.0 g, 10.0 mmol).

  • Dissolve the 1,4-diazepane in anhydrous dichloromethane (50 mL).

  • Cool the solution to 0 °C using an ice-water bath.

• Reagent Addition:

  • To the cooled solution, add triethylamine (3.5 mL, 25.0 mmol, 2.5 equivalents) via syringe.

  • Slowly add p-toluenesulfonyl chloride (4.2 g, 22.0 mmol, 2.2 equivalents) portion-wise over 15 minutes, ensuring the internal temperature does not exceed 5 °C. The slow addition is critical to control the exothermic reaction and prevent the formation of side products.

• Reaction Progression:

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexanes 1:1). The disappearance of the starting material and the appearance of a new, less polar spot indicates the formation of the product.

• Workup and Isolation:

  • Once the reaction is complete, quench the reaction by the slow addition of 1 M HCl (30 mL).

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Wash the organic layer sequentially with saturated sodium bicarbonate solution (2 x 30 mL) and brine (30 mL). The bicarbonate wash is essential to remove any remaining acidic impurities.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product as a solid.

• Purification:

  • The crude product can be purified by recrystallization. Dissolve the solid in a minimal amount of a hot ethanol/DMF mixture (e.g., 5:1 v/v).[3]

  • Allow the solution to cool slowly to room temperature, and then place it in a refrigerator to induce crystallization.

  • Collect the crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry under vacuum to afford 1,4-ditosyl-1,4-diazepane as a white crystalline solid.

Expected Yield and Characterization

• Yield: A typical yield for this reaction is in the range of 80-90%.

• Melting Point: The melting point of the purified product should be determined and compared with literature values.

• Spectroscopic Analysis:

  • ¹H NMR: The proton NMR spectrum should show characteristic peaks for the tosyl groups (aromatic protons and methyl protons) and the diazepane ring protons.

  • ¹³C NMR: The carbon NMR spectrum will confirm the presence of all unique carbon atoms in the molecule.

  • Mass Spectrometry: High-resolution mass spectrometry (HRMS) should be used to confirm the molecular weight and elemental composition of the final product. The title compound has a molecular weight of 408.52 g/mol .[3]

Parameter	Expected Outcome
Physical Appearance	White crystalline solid
Expected Yield	80-90%
Molecular Formula	C₁₉H₂₄N₂O₄S₂
Molecular Weight	408.52 g/mol [3]

Troubleshooting and Expert Insights

• Incomplete Reaction: If the reaction does not go to completion, ensure that all reagents are anhydrous and that the triethylamine is of high purity. The reaction can be gently heated to 40-50 °C to drive it to completion, but this may lead to the formation of colored impurities.

• Purification Challenges: If the product oils out during recrystallization, try a different solvent system or use column chromatography on silica gel with an appropriate eluent (e.g., a gradient of ethyl acetate in hexanes).

• Controlling Exothermicity: The initial addition of tosyl chloride is exothermic. Maintaining a low temperature during this step is crucial to prevent the formation of undesired byproducts.

Conclusion

The N,N'-ditosylation of 1,4-diazepane is a robust and reliable method for the synthesis of 1,4-ditosyl-1,4-diazepane, a key intermediate in the development of novel pharmaceuticals. The protocol detailed in this application note, grounded in established chemical principles, provides a clear and reproducible pathway for obtaining this valuable compound in high yield and purity. By understanding the underlying mechanism and adhering to the experimental guidelines, researchers can confidently incorporate this procedure into their synthetic workflows.

References

• Romba, M., et al. (2012). 1,4-Ditosyl-1,4-diazepane. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 8), o2469. Available at: [Link]

• Kaur, H., et al. (2020). 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. Current Organic Synthesis, 17(7), 523-547.
• Meghezzi, H., et al. (2013). THEORETICAL STUDY OF 1, 4-DIAZEPINES SYNTHESIS: THE REACTION MECHANISM AND TAUTOMERISM IN GAS PHASE AND IN SOLUTION. International Journal of Pharmaceutical, Chemical, and Biological Sciences, 3(3), 470-479.

• Nishiyama, Y., et al. (2020). Synthesis of 1,4-Diazepanes and Benzo[b][4][5]diazepines by a Domino Process Involving the In Situ Generation of an Aza-Nazarov Reagent. The Journal of Organic Chemistry, 85(20), 13086-13098.

• Shaabani, A., et al. (2018). Recent advances in the synthesis of 1,4-diazepines and their fused derivatives. Molecular Diversity, 22(2), 489-539.

• Romba, M., et al. (2012). 1,4-Ditosyl-1,4-diazepane. Acta Crystallographica Section E, E68, o1716. Available at: [Link]

• Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons.
• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.
• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reactions and Synthesis. Springer.
• Williams, D. A., & Lemke, T. L. (2012). Foye's Principles of Medicinal Chemistry. Lippincott Williams & Wilkins.

• Kaur, H., et al. (2020). 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. Bentham Science Publishers. Available at: [Link]

• Meghezzi, H., et al. (2013). THEORETICAL STUDY OF 1, 4-DIAZEPINES SYNTHESIS: THE REACTION MECHANISM AND TAUTOMERISM IN GAS PHASE AND IN SOLUTION. International Journal of Pharmaceutical, Chemical, and Biological Sciences. Available at: [Link]

• Nishiyama, Y., et al. (2020). Synthesis of 1,4-Diazepanes and Benzo[b][4][5]diazepines by a Domino Process Involving the In Situ Generation of an Aza-Nazarov Reagent. PubMed. Available at: [Link]

• Shaabani, A., et al. (2018). Recent advances in the synthesis of 1,4-diazepines and their fused derivatives. ResearchGate. Available at: [Link]

• Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. Wiley Online Library.
• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.
• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reactions and Synthesis. Springer.
• Williams, D. A., & Lemke, T. L. (2012). Foye's Principles of Medicinal Chemistry. Lippincott Williams & Wilkins.

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• 3. 1,4-Ditosyl-1,4-diazepane - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. rsc.org [rsc.org]

Application Note & Protocol: A Step-by-Step Guide to the Synthesis of 1,4-Ditosyl-1,4-diazepane

Introduction

1,4-Ditosyl-1,4-diazepane is a key heterocyclic intermediate in organic synthesis, particularly in the development of pharmaceutical agents and functional materials. The diazepane ring system is a privileged scaffold found in a variety of biologically active compounds. The tosyl groups serve as robust protecting groups for the nitrogen atoms, allowing for selective modification at other positions of the molecule. This protocol provides a detailed, step-by-step method for the synthesis of 1,4-Ditosyl-1,4-diazepane, designed for researchers in organic chemistry and drug development.

The synthesis is based on a well-established Williamson ether-like reaction, involving the dialkylation of a disulfonamide with a dihalide to form the seven-membered diazepane ring. This method is reliable and provides a good yield of the target compound.[1]

Materials and Equipment

Reagents

Reagent	Formula	Molecular Weight ( g/mol )	Quantity	Purity	Supplier
N,N'-di(p-toluenesulfonyl)ethane-1,2-diamine	C₁₆H₂₀N₂O₄S₂	368.47	7.4 g (0.02 mol)	≥98%	Sigma-Aldrich
1,3-Dibromopropane	C₃H₆Br₂	201.89	4.04 g (2.16 mL, 0.02 mol)	≥99%	Sigma-Aldrich
Sodium Hydride (NaH)	NaH	24.00	1.9 g (0.08 mol)	60% dispersion in mineral oil	Sigma-Aldrich
Dimethylformamide (DMF)	C₃H₇NO	73.09	45 mL	Anhydrous	Sigma-Aldrich
Saturated Ammonium Chloride (NH₄Cl)	NH₄Cl	53.49	As needed	Aqueous solution	Fisher Scientific
Ethyl Acetate (EtOAc)	C₄H₈O₂	88.11	~600 mL	ACS Grade	Fisher Scientific
Saturated Sodium Chloride (Brine)	NaCl	58.44	As needed	Aqueous solution	Fisher Scientific
Anhydrous Sodium Sulfate (Na₂SO₄)	Na₂SO₄	142.04	As needed	Granular	Fisher Scientific
Ethanol (EtOH)	C₂H₅OH	46.07	As needed	200 proof	Fisher Scientific

Equipment

• Round-bottom flask (250 mL) with a magnetic stir bar

• Ice bath

• Dropping funnel

• Magnetic stir plate

• Nitrogen or Argon gas inlet

• Septa and needles

• Separatory funnel (1 L)

• Rotary evaporator

• Recrystallization dish

• Büchner funnel and filter paper

• Melting point apparatus

• Standard laboratory glassware (beakers, graduated cylinders, etc.)

Experimental Protocol

This protocol is based on the method described by Li, Y. et al. (2012).[1]

Step 1: Preparation of the Reaction Mixture

• Under an inert atmosphere (Nitrogen or Argon), add sodium hydride (1.9 g, 0.08 mol) to a 250 mL round-bottom flask containing 30 mL of anhydrous DMF.

• Cool the suspension to 0 °C using an ice bath and stir for 10 minutes. Expert Insight: The use of an inert atmosphere is crucial as sodium hydride reacts violently with water. Cooling the reaction mixture is necessary to control the exothermic reaction between NaH and the sulfonamide.

• In a separate flask, dissolve N,N'-di(p-toluenesulfonyl)ethane-1,2-diamine (7.4 g, 0.02 mol) in 10 mL of anhydrous DMF.

• Slowly add the dissolved diamine solution dropwise to the NaH suspension in the round-bottom flask over a period of 15-20 minutes using a dropping funnel. Causality: The slow addition prevents a rapid evolution of hydrogen gas and helps to maintain the reaction temperature.

• After the addition is complete, allow the mixture to stir at 0 °C for an additional 30 minutes. The formation of the sodium salt of the diamine will be observed.

Step 2: Ring Formation

• Dissolve 1,3-dibromopropane (4.04 g, 0.02 mol) in 5 mL of anhydrous DMF.

• Add the 1,3-dibromopropane solution dropwise to the reaction mixture at 0 °C.

• Once the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Continue to stir the resulting suspension overnight at room temperature to ensure the completion of the cyclization reaction.

Step 3: Work-up and Extraction

• Carefully quench the reaction by slowly adding saturated aqueous ammonium chloride solution. Trustworthiness: This step safely neutralizes any unreacted sodium hydride.

• Transfer the mixture to a 1 L separatory funnel and extract the product with ethyl acetate (3 x 200 mL).

• Combine the organic layers and wash with saturated sodium chloride (brine) to remove any remaining aqueous impurities.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

Step 4: Purification

• Recrystallize the crude residue from a mixture of ethanol and DMF (5:1 v/v) to yield the pure 1,4-Ditosyl-1,4-diazepane as a solid.[1]

• Collect the crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry in a vacuum oven.

• The expected yield of the final product is approximately 82% (6.7 g).[1]

Reaction Workflow Diagram

Caption: Workflow for the synthesis of 1,4-Ditosyl-1,4-diazepane.

Safety Precautions

• Sodium Hydride: Reacts violently with water to produce flammable hydrogen gas. Handle under an inert atmosphere and away from moisture.

• 1,3-Dibromopropane: Is a suspected carcinogen and lachrymator. Handle in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Dimethylformamide (DMF): Is a skin and eye irritant and can be absorbed through the skin. Use in a fume hood and wear appropriate PPE.

• Always wear a lab coat, safety glasses, and gloves when performing this experiment.

References

• Li, Y., Wang, B., Wu, C., & Zhang, H. (2012). 1,4-Ditosyl-1,4-diazepane. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 6), o1716. [Link]

Sources

• 1. 1,4-Ditosyl-1,4-diazepane - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: The Strategic Use of 1,4-Ditosyl-1,4-diazepane in Benzodiazepine Synthesis

Abstract

This guide provides a comprehensive overview and detailed protocols for the strategic application of 1,4-Ditosyl-1,4-diazepane in the synthesis of 1,4-benzodiazepine scaffolds. While direct coupling of the intact ditosyl-diazepane is not the primary synthetic route, its role as a stable, crystalline precursor to the core 1,4-diazepane (homopiperazine) ring is a cornerstone of a robust, two-stage synthetic strategy. This document outlines the chemical principles, mechanisms, and step-by-step protocols for the deprotection of 1,4-Ditosyl-1,4-diazepane and the subsequent condensation of the resulting diamine with 2-aminobenzophenone derivatives to yield the target benzodiazepine core. This methodology offers a reliable and scalable pathway for researchers in medicinal chemistry and drug development.

Introduction: The Benzodiazepine Scaffold and Synthetic Strategy

1,4-Benzodiazepines are a class of heterocyclic compounds renowned for their broad pharmacological activities, targeting the central nervous system to produce anxiolytic, sedative, anticonvulsant, and muscle relaxant effects.[1][2] Their privileged structure has made them a focal point of pharmaceutical research for decades. The core of these molecules consists of a benzene ring fused to a seven-membered diazepine ring.

A common challenge in the synthesis of these structures is the handling and introduction of the 1,4-diazepane (homopiperazine) moiety. The free diamine can be hygroscopic and challenging to store. 1,4-Ditosyl-1,4-diazepane presents an elegant solution to this problem. It is a stable, easily handled crystalline solid where the reactive amine functionalities are protected by tosyl (p-toluenesulfonyl) groups.[3]

The synthetic strategy detailed herein is therefore a two-part process:

• Stage 1: Deprotection. The robust tosyl protecting groups are removed from 1,4-Ditosyl-1,4-diazepane under acidic conditions to liberate the free 1,4-diazepane (homopiperazine).

• Stage 2: Cyclocondensation. The resulting diamine is condensed with a suitable bis-electrophilic partner, typically a derivative of 2-aminobenzophenone, to construct the final tricyclic 1,4-benzodiazepine framework.

This approach provides a logical and reproducible pathway to the desired scaffold, leveraging a stable precursor for a key building block.

Chemical Principles & Mechanistic Overview

The Role of the Tosyl Protecting Group

The tosyl group (Ts) is an ideal protecting group for amines in this context for several reasons:

• Stability: It is highly stable to a wide range of reaction conditions, including organometallic reagents and mild oxidants, allowing for synthetic manipulations on other parts of a molecule without affecting the protected amine.

• Activation/Deactivation: The electron-withdrawing nature of the sulfonyl group renders the nitrogen lone pair significantly less nucleophilic, preventing unwanted side reactions.

• Crystallinity: The presence of the bulky, aromatic tosyl groups often imparts a higher degree of crystallinity to intermediates, simplifying purification by recrystallization.

• Cleavage: Despite its stability, the tosyl group can be reliably cleaved under specific, well-established conditions, typically strong acid or potent reducing agents.

Stage 1: Mechanism of Acid-Catalyzed Detosylation

The removal of the tosyl groups from 1,4-Ditosyl-1,4-diazepane is typically achieved via acid-catalyzed hydrolysis. The reaction proceeds by protonation of one of the sulfonyl oxygen atoms, which increases the electrophilicity of the sulfur atom. A nucleophile, typically water present in the acidic medium, attacks the sulfur center, leading to the cleavage of the sulfur-nitrogen bond. This process is repeated for the second tosyl group to yield the diamine salt.

Workflow: Two-Stage Benzodiazepine Synthesis

The following diagram illustrates the overall synthetic logic, from the stable precursor to the final benzodiazepine core.

Caption: Diagram of the two-stage synthesis of 1,4-benzodiazepines.

Experimental Protocols

Protocol 1: Deprotection of 1,4-Ditosyl-1,4-diazepane

This protocol describes the removal of the tosyl groups to generate 1,4-diazepane (homopiperazine), which is isolated as its dihydrochloride salt.

Causality: Concentrated sulfuric or hydrochloric acid is used to provide the highly acidic conditions necessary to protonate and cleave the stable N-tosyl bond. The product is isolated as a salt to improve stability and ease of handling compared to the free base.

Reagent/Material	M.W. ( g/mol )	Quantity	Moles (mmol)	Notes
1,4-Ditosyl-1,4-diazepane	408.52	10.0 g	24.48	Starting material
Concentrated Sulfuric Acid (98%)	98.08	50 mL	-	Use with extreme caution in a fume hood
Diethyl Ether	74.12	~200 mL	-	Anhydrous, for precipitation
2-Propanol	60.10	As needed	-	For washing the precipitate

Step-by-Step Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and an ice-water bath, add 1,4-Ditosyl-1,4-diazepane (10.0 g, 24.48 mmol).

• Acid Addition: Slowly and carefully add concentrated sulfuric acid (50 mL) to the flask with vigorous stirring while maintaining the temperature below 20°C. Note: This is a highly exothermic process.

• Reaction: Once the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 12-16 hours. The reaction progress can be monitored by TLC (thin-layer chromatography) until the starting material is fully consumed.

• Precipitation: Place a 500 mL beaker containing 200 mL of anhydrous diethyl ether in an ice bath. Slowly and carefully pour the reaction mixture into the cold ether with vigorous stirring. A white precipitate (1,4-diazepane sulfate salt) will form.

• Isolation: Collect the precipitate by vacuum filtration. Wash the solid sequentially with cold diethyl ether and then cold 2-propanol to remove residual acid.

• Drying: Dry the white solid under high vacuum to yield the 1,4-diazepane salt. The yield is typically quantitative. The sulfate salt can be used directly or converted to the hydrochloride salt if desired.

Protocol 2: Synthesis of a 1,4-Benzodiazepine Core

This protocol outlines the cyclocondensation of 1,4-diazepane with a 2-halobenzophenone derivative, a common strategy for forming the benzodiazepine core. This example uses a palladium-catalyzed Buchwald-Hartwig amination approach.

Causality: The Buchwald-Hartwig amination is a powerful C-N cross-coupling reaction. A palladium catalyst, in combination with a specialized phosphine ligand (like XPhos), facilitates the coupling of the amine (1,4-diazepane) with the aryl halide (2-bromobenzophenone). A strong, non-nucleophilic base (like sodium tert-butoxide) is required to deprotonate the amine and regenerate the active catalyst. The reaction is run in an anhydrous, non-polar solvent like toluene under an inert atmosphere to protect the catalyst from oxidation.[4][5]

Reagent/Material	M.W. ( g/mol )	Quantity	Moles (mmol)	Notes
1,4-Diazepane	100.16	1.0 g	10.0	Free base, prepared from the salt in Protocol 1
2-Bromobenzophenone	261.12	2.61 g	10.0	Aryl halide partner
Pd₂(dba)₃	915.72	92 mg	0.1 (1 mol%)	Palladium catalyst precursor
XPhos	476.65	190 mg	0.4 (4 mol%)	Ligand
Sodium tert-butoxide (NaOtBu)	96.10	2.88 g	30.0	Base
Toluene, anhydrous	92.14	100 mL	-	Solvent

Step-by-Step Procedure:

• Preparation of Free Base: Neutralize the 1,4-diazepane salt from Protocol 1 with an aqueous solution of NaOH, extract the free base into an organic solvent (e.g., dichloromethane), dry the organic layer over Na₂SO₄, filter, and concentrate under vacuum. Use the resulting oil or solid immediately.

• Reaction Setup: To an oven-dried Schlenk flask, add Pd₂(dba)₃ (92 mg, 0.1 mmol), XPhos (190 mg, 0.4 mmol), and sodium tert-butoxide (2.88 g, 30.0 mmol).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with argon or nitrogen gas three times.

• Reagent Addition: Under a positive pressure of inert gas, add 2-bromobenzophenone (2.61 g, 10.0 mmol), followed by a solution of 1,4-diazepane (1.0 g, 10.0 mmol) in 100 mL of anhydrous toluene via cannula.

• Reaction: Heat the reaction mixture to 100-110°C and stir for 18-24 hours. Monitor the reaction by TLC or LC-MS.

• Work-up: After cooling to room temperature, quench the reaction by adding 50 mL of water. Separate the organic layer, and extract the aqueous layer twice with ethyl acetate (2x50 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford the desired 1,4-benzodiazepine.

Troubleshooting and Optimization

Issue	Probable Cause	Recommended Solution
Protocol 1: Incomplete Detosylation	Insufficient reaction time or acid concentration.	Extend reaction time to 24 hours. Ensure acid is of high concentration. Gentle heating (40-50°C) can be applied cautiously.
Protocol 1: Low Yield of Salt	Product loss during precipitation or washing.	Ensure the precipitation solvent (ether) is thoroughly chilled. Use minimal amounts of cold solvent for washing.
Protocol 2: Low Coupling Yield	Inactive catalyst; presence of oxygen or water.	Ensure all reagents and solvents are anhydrous and the system is rigorously purged with inert gas. Use fresh catalyst and base.
Protocol 2: Side Product Formation	Double amination of the diazepane or other side reactions.	Try using a different ligand (e.g., t-BuXPhos). A slow addition of the diazepane solution may favor the intramolecular cyclization.

Conclusion

1,4-Ditosyl-1,4-diazepane serves as a highly effective and practical precursor for the synthesis of 1,4-benzodiazepine derivatives. The two-stage strategy involving a robust deprotection followed by a reliable cyclocondensation reaction provides a versatile and scalable route to this medicinally important scaffold. The protocols and principles outlined in this document offer researchers a solid foundation for the synthesis and exploration of novel benzodiazepine-based compounds.

References

• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. (2021). PMC - NIH. [Link]

• Development of novel alpha 2B adrenergic receptor ligands by using a palladium catalyzed Buchwald Hartwig amination with a brominated benzodiazepine. (n.d.). PubMed Central. [Link]

• Homopiperazine (Hexahydro-1,4-diazepine). (n.d.). MDPI. [Link]

• 1,4-Ditosyl-1,4-diazepane. (n.d.). PubMed. [Link]

• Synthesis of 1,4-Benzodiazepines via Intramolecular C–N Bond Coupling and Ring Opening of Azetidines. (n.d.). MDPI. [Link]

• Synthesis of Substituted 1,4-Benzodiazepines by Palladium-Catalyzed Cyclization of N-Tosyl-Disubstituted 2-Aminobenzylamines with Propargylic Carbonates. (2025). PubMed Central. [Link]

• Enantioenriched α-Vinyl 1,4-Benzodiazepines and 1,4-Benzoxazepines via Enantioselective Rhodium-Catalyzed Hydrofunctionalizations of Alkynes and Allenes. (2021). PMC - PubMed Central. [Link]

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• 2. mdpi.com [mdpi.com]
• 3. 1,4-Ditosyl-1,4-diazepane - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 5. Development of novel alpha 2B adrenergic receptor ligands by using a palladium catalyzed Buchwald Hartwig amination with a brominated benzodiazepine - PMC [pmc.ncbi.nlm.nih.gov]

Deprotection of 1,4-Ditosyl-1,4-diazepane to yield 1,4-diazepane

An In-Depth Guide to the Deprotection of 1,4-Ditosyl-1,4-diazepane to Yield 1,4-diazepane

Authored by a Senior Application Scientist

The 1,4-diazepane framework is a privileged seven-membered heterocyclic scaffold integral to the development of a wide range of pharmacologically active compounds.[1][2] Its derivatives have demonstrated significant therapeutic potential, exhibiting anxiolytic, anticonvulsant, antipsychotic, and anticancer properties.[1][3] In the multi-step synthesis of complex molecules incorporating this diamine, robust protection of the nitrogen atoms is paramount to prevent unwanted side reactions.

The p-toluenesulfonyl (tosyl) group is a widely employed protecting group for amines due to its exceptional stability under a broad spectrum of reaction conditions.[4] This stability, however, presents a significant challenge during the final deprotection step. The cleavage of the strong sulfur-nitrogen bond in N-tosylamides often requires harsh reaction conditions that can compromise the integrity of other functional groups within the molecule.[5][6]

This application note provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the effective deprotection of 1,4-ditosyl-1,4-diazepane. We will explore the mechanistic underpinnings of various deprotection strategies, present detailed, field-proven protocols, and discuss the critical parameters for achieving high-yield synthesis of the parent 1,4-diazepane.

Understanding the Challenge: The Stability of the N-Tosyl Group

The tosyl group's stability stems from the electron-withdrawing nature of the sulfonyl moiety, which delocalizes the lone pair of electrons on the nitrogen atom, rendering it significantly less nucleophilic and basic. This makes the N-S bond remarkably resistant to cleavage. Consequently, successful deprotection hinges on reaction conditions that can effectively disrupt this stable sulfonamide linkage. The primary strategies fall into two major categories: strongly acidic conditions and reductive cleavage.

Deprotection Strategies: A Comparative Overview

The choice of deprotection method is dictated by the overall molecular structure and the presence of other sensitive functional groups. Below is a summary of common approaches for cleaving N-tosyl groups.

Method/Reagents	Typical Conditions	Advantages	Disadvantages & Limitations
Acid Hydrolysis
HBr in Acetic Acid (AcOH)	Reflux, often with a scavenger like phenol	Effective and relatively common	Extremely harsh; not suitable for acid-labile substrates; corrosive.[5][6]
Concentrated H₂SO₄	100 °C	Powerful and effective for very stable sulfonamides	Highly corrosive and destructive to many functional groups.[5][6]
MeSO₃H in TFA	Room temperature, with thioanisole as a scavenger	Milder than HBr or H₂SO₄, selective in some cases.[7]	Still strongly acidic; requires specialized reagents.
Reductive Cleavage
Sodium in Liquid Ammonia	-78 °C to -33 °C	Highly effective and often clean	Requires specialized cryogenic equipment and handling of hazardous materials (liquid NH₃, sodium metal).[5][6]
Samarium (II) Iodide (SmI₂)	THF, often with an amine/water additive	Very mild and rapid, tolerates many functional groups.[8][9]	Reagent is oxygen-sensitive and can be costly.[10]
Sodium Naphthalenide	THF, low temperature	Powerful single-electron transfer agent	Reagent must be freshly prepared; can be difficult to handle.[7]
Red-Al® (Sodium bis(2-methoxyethoxy)aluminum hydride)	Reflux in an aromatic solvent (e.g., toluene)	Commercially available and effective	High temperatures required; may reduce other functional groups.[4]

Visualizing the Transformation

The overall deprotection reaction transforms the stable, protected diamine into the free, reactive 1,4-diazepane, which is typically isolated as a salt (e.g., dihydrobromide or dihydrochloride) to improve handling and stability.

Caption: General scheme for the deprotection of 1,4-ditosyl-1,4-diazepane.

Protocol 1: Deprotection via Acid Hydrolysis with HBr in Acetic Acid

This protocol employs a classical and robust method utilizing strong acid to hydrolyze the sulfonamide bonds. The mechanism involves protonation of the sulfonyl oxygen atoms, followed by nucleophilic attack of a bromide ion on the sulfur atom or protonation of the nitrogen followed by S-N bond cleavage. Phenol is often added as a scavenger to trap the tosyl bromide byproduct and prevent potential side reactions.

Materials and Reagents

• 1,4-Ditosyl-1,4-diazepane

• Hydrobromic acid in acetic acid (33% w/w HBr in AcOH)

• Phenol (optional, but recommended)

• Diethyl ether (Et₂O)

• Ethanol (EtOH)

• Sodium hydroxide (NaOH), 2M aqueous solution

• Dichloromethane (DCM) or Chloroform (CHCl₃)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask, reflux condenser, heating mantle, magnetic stirrer

• Separatory funnel, rotary evaporator

Step-by-Step Methodology

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1,4-ditosyl-1,4-diazepane (1.0 eq).

• Reagent Addition: Add a solution of 33% HBr in acetic acid (approx. 10-15 mL per gram of starting material). If using, add phenol (2.2 eq) to the mixture.

• Reaction: Heat the mixture to reflux (typically around 110-120 °C) with vigorous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is fully consumed (typically 4-8 hours).

• Workup - Precipitation: After cooling to room temperature, slowly add the reaction mixture to a large beaker of cold diethyl ether (approx. 20 volumes) with stirring. The product, 1,4-diazepane dihydrobromide, will precipitate as a solid.

• Isolation: Collect the precipitate by vacuum filtration. Wash the solid thoroughly with diethyl ether to remove acetic acid and other impurities. Air-dry the solid. The product at this stage is the dihydrobromide salt.

• Optional - Free Base Extraction: To obtain the free diamine, dissolve the dihydrobromide salt in water and cool in an ice bath. Basify the solution to pH > 12 by the slow addition of 2M NaOH. Extract the aqueous layer multiple times with dichloromethane or chloroform.

• Drying and Concentration: Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield 1,4-diazepane as a hygroscopic solid or oil.

Safety Precautions

• Work in a well-ventilated fume hood.

• HBr in acetic acid is highly corrosive and causes severe burns. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves.

• Phenol is toxic and corrosive. Handle with care.

Protocol 2: Reductive Deprotection with Sodium in Liquid Ammonia

This method offers a powerful reductive alternative that avoids harsh acidic conditions. The reaction proceeds via a single-electron transfer from dissolved sodium to the sulfonamide, leading to the cleavage of the N-S bond.

Materials and Reagents

• 1,4-Ditosyl-1,4-diazepane

• Anhydrous liquid ammonia (NH₃)

• Sodium (Na) metal, stored under mineral oil

• Anhydrous Tetrahydrofuran (THF)

• Ammonium chloride (NH₄Cl), solid

• Standard glassware for inert atmosphere reactions (e.g., three-neck flask)

• Dry ice/acetone condenser

Step-by-Step Methodology

• Setup: Assemble a three-neck flask with a dry ice condenser, a gas inlet, and a septum. Ensure the system is flame-dried and under an inert atmosphere (e.g., argon or nitrogen).

• Ammonia Condensation: Cool the flask to -78 °C (dry ice/acetone bath) and condense liquid ammonia into the flask.

• Substrate Addition: Dissolve the 1,4-ditosyl-1,4-diazepane (1.0 eq) in a minimal amount of anhydrous THF and add it to the liquid ammonia via syringe.

• Sodium Addition: Carefully cut small pieces of sodium metal, wash them with hexane to remove the mineral oil, and add them portion-wise to the stirred reaction mixture. The solution will turn a deep blue color, indicating the presence of solvated electrons. Continue adding sodium until the blue color persists for at least 30 minutes.

• Quenching: Cautiously quench the reaction by the slow, portion-wise addition of solid ammonium chloride until the blue color disappears.

• Ammonia Evaporation: Remove the cold bath and allow the ammonia to evaporate overnight in the fume hood.

• Extraction and Isolation: To the remaining residue, add water and extract thoroughly with a suitable organic solvent (e.g., chloroform or a 9:1 mixture of chloroform/isopropanol). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the free 1,4-diazepane.

Safety Precautions

• Liquid ammonia is a corrosive and toxic gas. This procedure must be performed in a highly efficient fume hood.

• Sodium metal is highly reactive with water and flammable. Handle with extreme care under an inert atmosphere.

• The reaction should be conducted behind a blast shield.

Experimental Workflow Visualization

Caption: Step-by-step workflow for the acidic deprotection of 1,4-ditosyl-1,4-diazepane.

References

• Organic Chemistry Portal. (n.d.). p-Toluenesulfonamides. Retrieved from [Link]

• MDPI. (2020). Synthesis of Substituted 1,4-Benzodiazepines by Palladium-Catalyzed Cyclization of N-Tosyl-Disubstituted 2-Aminobenzylamines with Propargylic Carbonates. Retrieved from [Link]

• Bentham Science. (2019). 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. Retrieved from [Link]

• Google Patents. (2007). WO2007095276A2 - Method for deprotecting aryl or alkyl sulfonamides of primary or secondary amines.
• Google Patents. (2012). US8263808B2 - Method for deprotecting aryl or alkyl sulfonamides of primary or secondary amines.

• MDPI. (2017). Synthesis of 1,4-Benzodiazepines via Intramolecular C–N Bond Coupling and Ring Opening of Azetidines. Retrieved from [Link]

• Google Patents. (2014). EP2818463A1 - Production method of 1,4-diazepane derivatives.

• International Journal of Pharmaceutical, Chemical, and Biological Sciences. (2014). THEORETICAL STUDY OF 1, 4-DIAZEPINES SYNTHESIS: THE REACTION MECHANISM AND TAUTOMERISM IN GAS PHASE AND IN SOLUTION. Retrieved from [Link]

• ResearchGate. (2018). Removal of the tosyl and nosyl groups. a Deprotection of tosyl (Ts).... Retrieved from [Link]

• Wikipedia. (n.d.). Tosyl group. Retrieved from [Link]

• PubChem. (n.d.). 1,4-Ditosyl-1,4-diazepane. Retrieved from [Link]

• PubMed. (2012). 1,4-Ditosyl-1,4-diazepane. Retrieved from [Link]

• ACS Publications. (2006). Instantaneous Deprotection of Tosylamides and Esters with SmI2/Amine/Water. Retrieved from [Link]

• ResearchGate. (2017). Why can't I deprotect tosyl group with SmI2/amine/H2O ?. Retrieved from [Link]

• Bentham Science. (2019). 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. Retrieved from [Link]

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• 4. Tosyl group - Wikipedia [en.wikipedia.org]
• 5. WO2007095276A2 - Method for deprotecting aryl or alkyl sulfonamides of primary or secondary amines - Google Patents [patents.google.com]
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• 10. researchgate.net [researchgate.net]

The Strategic Application of 1,4-Ditosyl-1,4-diazepane in Modern Medicinal Chemistry

Introduction: The 1,4-Diazepane Scaffold as a Privileged Structure

In the landscape of medicinal chemistry, certain molecular frameworks consistently appear in a multitude of therapeutic agents, earning them the designation of "privileged structures."[1] The 1,4-diazepane ring, a seven-membered heterocycle containing two nitrogen atoms, is a quintessential example of such a scaffold. Its inherent conformational flexibility allows it to present appended pharmacophores in three-dimensional space in a manner that can be optimized for potent and selective interactions with diverse biological targets.[1][2] This structural versatility has led to the development of 1,4-diazepane-containing compounds with a wide array of biological activities, including antipsychotic, anxiolytic, anticonvulsant, and anticancer properties.[3][4]

This guide focuses on a key synthetic intermediate that provides a robust entry point into this valuable chemical space: 1,4-Ditosyl-1,4-diazepane . The tosyl groups serve a dual purpose: they act as excellent protecting groups for the nitrogen atoms, rendering the intermediate stable and easy to handle, and their electron-withdrawing nature modulates the reactivity of the scaffold during initial synthesis. Critically, their clean removal provides a gateway to the free diamine, which can then be selectively functionalized to build complex and targeted therapeutic candidates.

Herein, we provide a detailed exploration of the synthesis of 1,4-Ditosyl-1,4-diazepane, protocols for its deprotection, and its subsequent elaboration into advanced bioactive molecules targeting key protein classes: G-Protein Coupled Receptors (GPCRs), enzymes, and chaperone proteins.

PART 1: Synthesis and Deprotection of the Core Scaffold

The utility of 1,4-Ditosyl-1,4-diazepane begins with its efficient and scalable synthesis. This protocol outlines a standard and reliable method for its preparation.

Protocol 1: Synthesis of 1,4-Ditosyl-1,4-diazepane

This procedure involves a classical cyclization approach, wherein a doubly N-tosylated diamine is alkylated with a 1,3-dihalopropane.

Workflow Diagram: Synthesis of 1,4-Ditosyl-1,4-diazepane

Caption: Workflow for the synthesis of the 1,4-Ditosyl-1,4-diazepane intermediate.

Step-by-Step Methodology: [3]

• Reagent Preparation: Suspend sodium hydride (NaH, 60% dispersion in mineral oil, 2.0 eq) in anhydrous N,N-Dimethylformamide (DMF) in a flask under an inert atmosphere (N₂ or Ar) and cool the mixture in an ice bath (0 °C).

• Deprotonation: Slowly add a solution of N,N'-di(p-toluenesulfonyl)ethane-1,2-diamine (1.0 eq) in anhydrous DMF to the NaH suspension.

  • Scientist's Note: The use of a strong base like NaH is essential to deprotonate the sulfonamide nitrogens, generating the nucleophilic dianion required for the subsequent cyclization. The reaction is performed at 0 °C to control the initial exothermic deprotonation.

• Cyclization: After stirring for 30 minutes at 0 °C, add 1,3-dibromopropane (1.05 eq) dropwise to the reaction mixture. Remove the ice bath and allow the suspension to stir overnight at room temperature.

• Quenching and Extraction: Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride (NH₄Cl). Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Washing: Combine the organic layers and wash with saturated aqueous sodium chloride (brine) to remove residual DMF and inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent in vacuo.

• Purification: Recrystallize the resulting crude solid from a mixture of ethanol and DMF to yield 1,4-Ditosyl-1,4-diazepane as a crystalline solid. A typical yield for this procedure is approximately 82%.[3]

Protocol 2: N-Tosyl Group Deprotection

The removal of the robust tosyl groups is a critical step to unmask the reactive secondary amine functionalities. This requires strong acidic conditions.

Workflow Diagram: Deprotection of 1,4-Ditosyl-1,4-diazepane

Caption: General workflow for the acidic cleavage of N-tosyl protecting groups.

Step-by-Step Methodology: (Adapted from a related procedure[5])

• Reaction Setup: To a solution of 1,4-Ditosyl-1,4-diazepane (1.0 eq) in a suitable solvent, add a solution of 33% hydrobromic acid (HBr) in acetic acid.

  • Scientist's Note: This is a harsh but effective method for cleaving stable sulfonamides. The strong acid protonates the sulfonamide oxygen, making the sulfur atom more electrophilic and susceptible to cleavage. The use of a scavenger like phenol can be beneficial to trap the tosyl byproducts.

• Heating: Heat the reaction mixture, typically between 60-90 °C, for several hours (e.g., 5-16 hours). Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Workup: Cool the reaction mixture to room temperature and carefully pour it onto ice-cold water.

• Basification: In a fume hood, slowly basify the acidic aqueous solution with a concentrated aqueous solution of sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃) to a pH > 10, ensuring the mixture remains cool.

• Extraction: Extract the aqueous layer with a suitable organic solvent, such as dichloromethane (DCM) or ethyl acetate.

• Drying and Concentration: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the crude 1,4-diazepane free base. Further purification can be achieved via column chromatography or distillation if necessary.

PART 2: Application in the Synthesis of Bioactive Molecules

The deprotected 1,4-diazepane core is a versatile platform for diversification. Through selective N-functionalization reactions like reductive amination and cross-coupling, a wide range of substituents can be installed to target specific biological receptors.

Application Example 1: Orexin Receptor Antagonists for Insomnia

The orexin system is a primary regulator of wakefulness, and its antagonism is a validated mechanism for treating insomnia.[6] The drug suvorexant features a chiral 7-methyl-1,4-diazepane core, which is crucial for its activity as a dual orexin 1 and orexin 2 receptor (OX₁R/OX₂R) antagonist.[7][8]

Targeting Pathway: Orexin Signaling

Caption: Simplified orexin signaling pathway and the antagonistic action of suvorexant.

Protocol 3: Synthesis of a Suvorexant Precursor via N-Acylation and N-Arylation

This protocol demonstrates the sequential functionalization of the deprotected diazepane core.

• Mono-N-Acylation: React the deprotected (R)-7-methyl-1,4-diazepane (1.0 eq) with an activated carboxylic acid, such as an acid chloride (e.g., 5-methyl-2-(2H-1,2,3-triazol-2-yl)benzoyl chloride) (1.0 eq) in the presence of a non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) in an aprotic solvent like DCM at 0 °C to room temperature.[7]

  • Scientist's Note: Careful control of stoichiometry is key to achieving mono-acylation over di-acylation. The less sterically hindered nitrogen is typically more reactive.

• N-Arylation (Buchwald-Hartwig Amination): Combine the mono-acylated diazepane (1.0 eq) with an aryl halide (e.g., 5-chloro-1,3-benzoxazole) (1.1 eq), a palladium catalyst (e.g., Pd₂(dba)₃), a suitable phosphine ligand (e.g., Xantphos), and a base (e.g., Cs₂CO₃) in an anhydrous solvent like dioxane or toluene.[8]

• Reaction: Heat the mixture under an inert atmosphere until the reaction is complete, as monitored by LC-MS.

• Purification: After cooling, perform an aqueous workup and purify the crude product by flash column chromatography on silica gel to obtain the final N,N'-disubstituted diazepane product.

Compound Class	Target	Key Compound Example	Biological Activity Data	Reference
Orexin Antagonist	OX₁R / OX₂R	MK-4305 (Suvorexant)	Dual antagonist for insomnia	[8]

Application Example 2: Factor Xa Inhibitors for Anticoagulation

Factor Xa (fXa) is a critical serine protease in the blood coagulation cascade. Its inhibition is a major strategy for preventing and treating thrombosis.[9] Specific 1,4-diazepane derivatives have been designed where the diazepane scaffold orients a key pharmacophore to interact with the S4 aryl-binding domain of the fXa active site.[9]

Targeting Pathway: Coagulation Cascade

Sources

• 1. Privileged Diazepine Compounds and their Emergence as Bromodomain Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of a potent, CNS-penetrant orexin receptor antagonist based on an n,n-disubstituted-1,4-diazepane scaffold that promotes sleep in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benthamscience.com [benthamscience.com]
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• 7. html.rhhz.net [html.rhhz.net]
• 8. Discovery of the dual orexin receptor antagonist [(7R)-4-(5-chloro-1,3-benzoxazol-2-yl)-7-methyl-1,4-diazepan-1-yl][5-methyl-2-(2H-1,2,3-triazol-2-yl)phenyl]methanone (MK-4305) for the treatment of insomnia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis and biological activity of novel 1,4-diazepane derivatives as factor Xa inhibitor with potent anticoagulant and antithrombotic activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols: Palladium-Catalyzed Reactions Utilizing 1,4-Ditosyl-1,4-diazepane Derivatives

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of palladium-catalyzed reactions involving 1,4-ditosyl-1,4-diazepane and its derivatives. We will explore the synthesis of this foundational seven-membered heterocyclic scaffold and delve into its critical role as a substrate in advanced palladium-catalyzed cyclization reactions for the construction of complex molecular architectures. Furthermore, we will discuss the emerging potential of diazepine-based structures as precursors for novel N-heterocyclic carbene (NHC) ligands in catalysis.

Introduction: The Significance of the Diazepine Scaffold and Palladium Catalysis

The 1,4-diazepane ring system, a seven-membered heterocycle containing two nitrogen atoms, is a privileged scaffold in medicinal chemistry.[1][2][3] Its inherent conformational flexibility and multiple points for substitution have made it a cornerstone in the design of a wide array of therapeutic agents, including anticonvulsants, anxiolytics, and anti-cancer drugs.[1][2] The N-tosylated form, 1,4-ditosyl-1,4-diazepane, serves as a stable, versatile building block for further chemical elaboration.

Palladium catalysis has revolutionized organic synthesis, offering powerful and efficient methods for constructing complex molecules with high precision.[4][5] In the context of diazepine chemistry, palladium-catalyzed reactions are instrumental for both the synthesis of the diazepine core and its subsequent functionalization. This guide focuses on two key areas: the foundational synthesis of the 1,4-ditosyl-1,4-diazepane scaffold and its application as a key substrate in palladium-catalyzed intramolecular cyclizations to form more complex, drug-like molecules.

Part 1: Synthesis of the 1,4-Ditosyl-1,4-diazepane Scaffold

The synthesis of the 1,4-ditosyl-1,4-diazepane scaffold is a straightforward yet crucial starting point for many synthetic routes. The protocol described below is a robust method for obtaining this key intermediate in high yield.[6][7]

Causality in Experimental Design:

The selection of reagents and conditions is critical for the success of this cyclization.

• Base (NaH): Sodium hydride is a strong, non-nucleophilic base that efficiently deprotonates the tosylamide nitrogens of N,N'-di(p-toluenesulfonyl)ethane-1,2-diamine. This generates the corresponding dianion, which is a potent nucleophile poised for the subsequent cyclization step.

• Solvent (DMF): Anhydrous dimethylformamide is an ideal polar aprotic solvent for this reaction. It effectively dissolves the reactants and intermediates while not interfering with the highly reactive sodium hydride or the resulting nucleophile.

• Electrophile (1,3-Dibromopropane): This short-chain dihalide serves as the three-carbon bridging unit required to form the seven-membered diazepine ring via a double nucleophilic substitution.

Experimental Workflow: Synthesis of 1,4-Ditosyl-1,4-diazepane

Caption: Workflow for the synthesis of 1,4-ditosyl-1,4-diazepane.

Detailed Protocol: Synthesis of 1,4-Ditosyl-1,4-diazepane

• Preparation: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, nitrogen inlet, and dropping funnel, add sodium hydride (1.9 g, 0.08 mol, 4.0 equiv) to anhydrous dimethylformamide (DMF, 30 mL). Cool the suspension to 0 °C using an ice bath.

• Nucleophile Generation: In a separate flask, dissolve N,N'-di(p-toluenesulfonyl)ethane-1,2-diamine (7.4 g, 0.02 mol, 1.0 equiv) in 10 mL of anhydrous DMF. Add this solution dropwise to the cooled NaH suspension over 15 minutes.

• Reaction Initiation: After the addition is complete, stir the resulting mixture for 30 minutes at 0 °C.

• Cyclization: Add 1,3-dibromopropane (4.04 g, 0.02 mol, 1.0 equiv) dissolved in 5 mL of DMF dropwise to the reaction mixture.

• Reaction Completion: Remove the ice bath and allow the suspension to warm to room temperature. Stir the reaction overnight.

• Work-up: Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride (NH₄Cl) solution. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 200 mL).

• Purification: Combine the organic layers, wash with saturated sodium chloride (brine), and dry over anhydrous sodium sulfate (Na₂SO₄). Filter the mixture and concentrate the solvent under reduced pressure.

• Recrystallization: Recrystallize the crude residue from an ethanol/DMF (5:1 v/v) mixture to yield 1,4-ditosyl-1,4-diazepane as a crystalline solid (6.7 g, 82% yield).[6]

Part 2: Palladium-Catalyzed Synthesis of Substituted 1,4-Benzodiazepines

A powerful application involving N-tosylated amine precursors is the palladium-catalyzed synthesis of substituted 1,4-benzodiazepines.[8] This reaction demonstrates the utility of the tosyl group as a directing and activating moiety in complex cyclizations. The protocol involves the reaction of an N-tosyl-disubstituted 2-aminobenzylamine with a propargylic carbonate to construct the seven-membered benzodiazepine core.[8]

Mechanistic Insights: The Role of Palladium

The reaction proceeds through a sophisticated catalytic cycle initiated by the palladium(0) catalyst. Understanding this mechanism is key to optimizing reaction conditions and predicting outcomes.

• Oxidative Addition & Decarboxylation: The Pd(0) catalyst coordinates to the propargylic carbonate, which then undergoes decarboxylation to form a π-propargylpalladium complex.

• Nucleophilic Attack (First): The softer tosyl anilide nitrogen selectively attacks the central carbon of the π-propargylpalladium species. This forms a key π-allylpalladium intermediate.

• Nucleophilic Attack (Second) & Cyclization: The second nucleophile, the tosylamide nitrogen, then performs an intramolecular attack on the π-allyl complex. This is the ring-closing step that forms the seven-membered diazepine ring.

• Reductive Elimination: The cycle is completed by reductive elimination, which releases the final benzodiazepine product and regenerates the active Pd(0) catalyst.

Catalytic Cycle: Pd-Catalyzed Benzodiazepine Synthesis

Caption: Proposed mechanism for Pd-catalyzed benzodiazepine synthesis.

Protocol: Synthesis of (Z)-1,4-Ditosyl-2-benzylidene-2,3,4,5-tetrahydro-1H-benzo[e][9]diazepine

This protocol is representative of the palladium-catalyzed cyclization to form complex benzodiazepine derivatives.[8]

• Setup: In a glovebox, add Pd₂(dba)₃·CHCl₃ (5.2 mg, 0.005 mmol, 5 mol%) and bis(diphenylphosphino)methane (DPPM) (4.6 mg, 0.012 mmol, 12 mol%) to a vial.

• Reagents: Add N¹,N²-ditosyl-N¹-(2-(tosylamino)benzyl)ethane-1,2-diamine (1a) (57.8 mg, 0.1 mmol, 1.0 equiv) and propargylic carbonate (2a) (35.5 mg, 0.12 mmol, 1.2 equiv).

• Solvent: Add anhydrous toluene (1.0 mL) to the vial.

• Reaction: Seal the vial and heat the mixture at 80 °C for 12 hours.

• Purification: After cooling to room temperature, concentrate the reaction mixture under reduced pressure and purify the residue by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford the desired product.

Data Summary: Scope of the Reaction

The palladium-catalyzed cyclization is versatile, accommodating various substituents on the propargylic carbonate, leading to a range of benzodiazepine derivatives with good to excellent yields.

Entry	R Group on Carbonate	Product	Yield (%)
1	4-MeSO₂-Ph	(Z)-1,4-Ditosyl-2-(4-(methylsulfonyl)benzylidene)-2,3,4,5-tetrahydro-1H-benzo[e][9]diazepine	61%
2	4-F-Ph	(E)-2-(4-Fluorobenzylidene)-1,4-ditosyl-2,3,4,5-tetrahydro-1H-benzo[e][9]diazepine	28%
3	4-CF₃-Ph	(Z)-1,4-Ditosyl-2-(4-(trifluoromethyl)benzylidene)-2,3,4,5-tetrahydro-1H-benzo[e][9]diazepine	61%
4	Ph	(Z)-2-Benzylidene-1,4-ditosyl-2,3,4,5-tetrahydro-1H-benzo[e][9]diazepine	69%[9]

Part 3: Emerging Application: Diazepine Derivatives as N-Heterocyclic Carbene (NHC) Ligand Precursors

While the use of 1,4-ditosyl-1,4-diazepane itself as a direct ligand is not widely reported, a frontier area of research involves the use of structurally related seven-membered ring systems as precursors to N-heterocyclic carbene (NHC) ligands.[4][6] These expanded-ring NHCs are gaining attention due to their unique steric and electronic properties.

Conceptual Framework:

• Unique Steric Bulk: The seven-membered ring forces a larger N-C-N "bite angle" in the carbene, which can provide better stabilization for the metal center and influence the steric environment of the catalytic pocket.

• Axial Chirality: Certain diazepine-based NHCs, particularly those derived from biaryl backbones, possess inherent axial chirality. This makes them highly attractive targets for asymmetric catalysis.

• Synthesis of Pd-NHC Complexes: Typically, the NHC ligand is not isolated. It is generated in situ from a corresponding diazepinium salt by deprotonation with a strong base in the presence of a palladium precursor (e.g., Pd(OAc)₂ or a labile Pd-allyl complex).[2]

General Workflow: From Diazepinium Salt to Pd-NHC Complex

Caption: General workflow for synthesizing a Pd-NHC complex.

This forward-looking application highlights the potential for 1,4-diazepane derivatives to move beyond their role as simple building blocks and become integral components of novel, high-performance palladium catalysts for a new generation of chemical transformations.

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Application Notes and Protocols for the Synthesis of Bioactive Diazepane Derivatives from 1,4-Ditosyl-1,4-diazepane

Abstract

The 1,4-diazepane scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities, including antipsychotic, anxiolytic, anticonvulsant, and anticancer properties.[1][2] This guide provides a comprehensive overview and detailed protocols for the synthesis of bioactive diazepane derivatives, utilizing the versatile and commercially available starting material, 1,4-Ditosyl-1,4-diazepane. We will explore key synthetic transformations including selective N-alkylation, N-arylation, and subsequent deprotection strategies, culminating in the targeted synthesis of potent Factor Xa (fXa) inhibitors, a critical class of antithrombotic agents.[3] This document is intended for researchers, scientists, and drug development professionals seeking to leverage this scaffold for the discovery of novel therapeutics.

Introduction: The Strategic Importance of the 1,4-Diazepane Scaffold

Seven-membered heterocyclic compounds containing two nitrogen atoms, such as 1,4-diazepanes, are of significant interest in pharmaceutical research due to their diverse pharmacological profiles.[1][2] The diazepane core acts as a flexible yet constrained scaffold, allowing for the precise spatial orientation of various substituents to interact with biological targets. The tosyl groups in 1,4-Ditosyl-1,4-diazepane serve a dual purpose: they act as excellent protecting groups for the amine functionalities and activate the adjacent N-H bonds, facilitating their substitution.[4] This readily available starting material, therefore, represents a strategic entry point for the construction of complex and diverse libraries of bioactive molecules.

Core Synthetic Strategies and Mechanistic Considerations

The derivatization of 1,4-Ditosyl-1,4-diazepane primarily involves the functionalization of the two nitrogen atoms. The key challenge lies in achieving selective mono- or di-substitution, which is crucial for controlling the final structure and biological activity of the target molecule.

N-Alkylation: Introducing Aliphatic Diversity

N-alkylation of the tosylated diazepane proceeds via a nucleophilic substitution (SN2) reaction. The choice of base and solvent is critical for achieving the desired outcome. Strong bases like sodium hydride (NaH) are often employed to deprotonate the sulfonamide nitrogen, generating a potent nucleophile.

Causality of Experimental Choices:

• Base: A strong, non-nucleophilic base like NaH is preferred to ensure complete deprotonation of the sulfonamide without competing in the alkylation reaction. The pKa of a tosylamide N-H is around 10-11, necessitating a sufficiently strong base for efficient reaction.

• Solvent: Anhydrous polar aprotic solvents such as Dimethylformamide (DMF) or Tetrahydrofuran (THF) are ideal. They effectively solvate the cation of the base (e.g., Na+) and do not interfere with the SN2 reaction.

• Temperature: The reaction is often initiated at a low temperature (e.g., 0 °C) during the deprotonation step to control exothermicity, and then warmed to room temperature or gently heated to drive the alkylation to completion.

Caption: Workflow for N-alkylation of 1,4-Ditosyl-1,4-diazepane.

N-Arylation: The Buchwald-Hartwig Cross-Coupling

The introduction of aryl or heteroaryl moieties is a powerful strategy for modulating the biological activity of the diazepane core. The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that has become a cornerstone for the formation of C-N bonds.[5][6]

Causality of Experimental Choices:

• Catalyst System: A combination of a palladium precatalyst (e.g., Pd₂(dba)₃) and a sterically hindered, electron-rich phosphine ligand (e.g., XPhos, RuPhos) is crucial. The bulky ligand facilitates the reductive elimination step, which is often the rate-limiting step in the catalytic cycle, and prevents catalyst decomposition.

• Base: A moderately strong base, such as Cs₂CO₃ or K₃PO₄, is required to deprotonate the sulfonamide in the catalytic cycle without degrading the catalyst or reactants.

• Solvent: Anhydrous, non-coordinating solvents like toluene or dioxane are typically used to ensure the stability and activity of the catalytic species.

Caption: Catalytic cycle for Buchwald-Hartwig N-arylation.

Deprotection of the Tosyl Groups

The final step in many synthetic sequences is the removal of the tosyl protecting groups to unveil the free diamine, which often exhibits the desired biological activity or can be further functionalized. The robust nature of the tosylamide bond requires specific and often harsh conditions for cleavage.[4]

Common Deprotection Methods:

• Strongly Acidic Conditions: Concentrated HBr or H₂SO₄ at elevated temperatures can cleave the tosyl group.

• Reductive Cleavage: Conditions such as sodium in liquid ammonia or samarium diiodide can be employed for a reductive deprotection.[7]

• Milder Acidic Conditions: A mixture of methanesulfonic acid (MeSO₃H) and trifluoroacetic acid (TFA) in the presence of a scavenger like thioanisole can also be effective.[8]

Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: Synthesis of 1,4-Ditosyl-1,4-diazepane[9]

This protocol outlines the synthesis of the starting material itself.

• Reaction Setup: To a solution of N,N'-di(p-toluenesulfonyl)ethane-1,2-diamine (7.4 g, 0.02 mol) in 10 ml of DMF in a round-bottom flask, add NaH (1.9 g, 0.08 mol) portion-wise at 0 °C under a nitrogen atmosphere.

• Stirring: Stir the resulting mixture for 30 minutes at 0 °C.

• Addition of Dibromopropane: Add 1,3-dibromopropane (2.0 ml, 0.02 mol) in 5 ml of DMF dropwise to the suspension.

• Reaction: Allow the reaction to warm to room temperature and stir overnight.

• Work-up: Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution. Extract the aqueous layer with ethyl acetate (3 x 200 ml).

• Purification: Combine the organic layers, wash with saturated NaCl solution, and dry over anhydrous Na₂SO₄. Remove the solvent under reduced pressure. Recrystallize the crude product from an ethanol/DMF mixture (5:1 v/v) to yield 1,4-Ditosyl-1,4-diazepane as a crystalline solid (yield: 82%).[9]

Protocol 2: Selective Mono-N-Alkylation of 1,4-Ditosyl-1,4-diazepane

Achieving mono-alkylation requires careful control of stoichiometry.

• Reaction Setup: Dissolve 1,4-Ditosyl-1,4-diazepane (1.0 eq) in anhydrous THF in a flame-dried, nitrogen-flushed flask.

• Deprotonation: Cool the solution to -78 °C and add n-butyllithium (1.0 eq) dropwise. Stir for 30 minutes at this temperature. The use of a strong base at low temperature kinetically favors the formation of the mono-anion.

• Alkylation: Add the alkyl halide (e.g., benzyl bromide, 1.0 eq) dropwise at -78 °C.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 12-16 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) to observe the consumption of starting material and the formation of mono- and di-alkylated products.

• Work-up and Purification: Quench with saturated NH₄Cl solution, extract with ethyl acetate, and dry the organic layer. Purify the crude product by column chromatography on silica gel to separate the desired mono-alkylated product from the di-alkylated and unreacted starting material.

Protocol 3: Di-N-Alkylation of 1,4-Ditosyl-1,4-diazepane

• Reaction Setup: Suspend 1,4-Ditosyl-1,4-diazepane (1.0 eq) and potassium carbonate (K₂CO₃, 3.0 eq) in acetonitrile.

• Addition of Alkylating Agent: Add the alkylating agent (e.g., ethyl bromoacetate, 2.5 eq).

• Reaction: Heat the mixture to reflux (approximately 82 °C) and maintain for 12-24 hours.[10]

• Monitoring: Monitor the reaction progress by TLC.

• Work-up: After the reaction is complete, cool the mixture to room temperature and filter off the inorganic solids. Concentrate the filtrate under reduced pressure.

• Purification: Purify the residue by column chromatography or recrystallization to obtain the di-alkylated product.

Protocol 4: Buchwald-Hartwig N-Arylation

• Reaction Setup: In a glovebox or under a nitrogen atmosphere, charge an oven-dried Schlenk tube with Pd₂(dba)₃ (0.02 eq), XPhos (0.08 eq), and Cs₂CO₃ (1.4 eq).

• Addition of Reagents: Add 1,4-Ditosyl-1,4-diazepane (1.0 eq) and the aryl halide (e.g., 4-bromotoluene, 1.1 eq for mono-arylation).

• Solvent: Add anhydrous toluene via syringe.

• Reaction: Seal the tube and heat the reaction mixture to 100-110 °C for 16-24 hours.

• Work-up: Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.

• Purification: Concentrate the filtrate and purify the residue by flash column chromatography on silica gel.

Protocol 5: Tosyl Group Deprotection with HBr/Acetic Acid

• Reaction Setup: To a solution of the N-tosylated diazepane derivative in glacial acetic acid, add a 33% solution of HBr in acetic acid.

• Reaction: Heat the mixture at 70-80 °C for 4-6 hours, or until TLC analysis indicates complete consumption of the starting material.

• Work-up: Cool the reaction mixture to room temperature and pour it onto ice.

• Neutralization and Extraction: Carefully neutralize the acidic solution with a saturated solution of NaHCO₃ or NaOH. Extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Purification: Dry the combined organic extracts, concentrate, and purify the resulting free amine, often by chromatography or crystallization of its salt (e.g., hydrochloride).

Application Case Study: Synthesis of a Factor Xa Inhibitor Precursor

Factor Xa is a crucial enzyme in the blood coagulation cascade, and its inhibition is a validated strategy for the prevention and treatment of thrombosis.[3][11] Several potent fXa inhibitors feature a substituted 1,4-diazepane core designed to interact with the S4 aryl-binding domain of the enzyme's active site.[3]

Step	Starting Material	Reagents and Conditions	Product	Yield (%)
A	1,4-Ditosyl-1,4-diazepane	1. NaH, DMF, 0 °C2. 4-Methoxybenzyl chloride, RT	1-(4-Methoxybenzyl)-4-tosyl-1,4-diazepane	~75%
B	Product from Step A	1. HBr, Acetic Acid, 70 °C	1-(4-Methoxybenzyl)-1,4-diazepane	~85%
C	Product from Step B	5-Chlorothiophene-2-carboxamide, Coupling Agent (e.g., HATU), DIPEA, DMF	N-(5-chlorothiophen-2-yl)-4-(4-methoxybenzyl)-1,4-diazepane-1-carboxamide	~60%

Yields are approximate and may vary based on specific reaction scale and purification.

This synthetic route demonstrates the strategic use of 1,4-Ditosyl-1,4-diazepane to first achieve a selective mono-alkylation, followed by deprotection of one tosyl group, and subsequent amidation to install a key pharmacophore for fXa binding. Further elaboration of the remaining secondary amine would lead to the final potent inhibitor.

Conclusion and Future Outlook

1,4-Ditosyl-1,4-diazepane is a powerful and versatile building block for the synthesis of a wide range of bioactive molecules. The protocols detailed herein for N-alkylation, N-arylation, and deprotection provide a solid foundation for researchers to explore the chemical space around the 1,4-diazepane scaffold. The ability to selectively functionalize the two nitrogen atoms offers a high degree of control in molecular design, enabling the optimization of pharmacokinetic and pharmacodynamic properties. Future work in this area will likely focus on developing even milder and more selective functionalization methods, including enantioselective syntheses to access chiral diazepane derivatives, further expanding the therapeutic potential of this remarkable scaffold.

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• 3. Synthesis and biological activity of novel 1,4-diazepane derivatives as factor Xa inhibitor with potent anticoagulant and antithrombotic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 5. researchgate.net [researchgate.net]
• 6. surface.syr.edu [surface.syr.edu]
• 7. p-Toluenesulfonamides [organic-chemistry.org]
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• 9. 1,4-Ditosyl-1,4-diazepane - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis of 1,4-Benzodiazepines via Intramolecular C–N Bond Coupling and Ring Opening of Azetidines - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | Discovery and development of Factor Xa inhibitors (2015–2022) [frontiersin.org]

Application Notes and Protocols for the N-Tosylation of Diamines

Introduction: The Strategic Importance of the Tosyl Group in Diamine Chemistry

In the intricate landscape of organic synthesis, particularly in the realm of pharmaceutical and materials science, the precise control of reactivity is paramount. Diamines, compounds bearing two amine functional groups, are foundational building blocks for a vast array of complex molecules, including active pharmaceutical ingredients (APIs), ligands for catalysis, and polymers. However, the similar reactivity of the two amino groups presents a significant synthetic challenge: how to selectively functionalize one amine while leaving the other intact for subsequent transformations.

This is where the strategic use of protecting groups becomes indispensable. The p-toluenesulfonyl group, commonly known as the tosyl (Ts) group, serves as a robust and versatile protecting group for amines.[1] Its introduction, N-tosylation, converts a nucleophilic primary or secondary amine into a stable sulfonamide. This transformation is critical for several reasons:

• Modulation of Reactivity: The electron-withdrawing nature of the sulfonyl group significantly reduces the nucleophilicity and basicity of the nitrogen atom, effectively "masking" it from participating in undesired side reactions.

• Enhanced Acidity: The protons on the sulfonamide nitrogen are rendered acidic, facilitating N-alkylation reactions.

• Crystallinity: Tosylated compounds are often highly crystalline, which greatly simplifies purification by recrystallization.

• Orthogonal Protection Schemes: The tosyl group's stability to a wide range of reaction conditions allows it to be used in concert with other protecting groups (e.g., acid-labile Boc group or base-labile Fmoc group) in complex, multi-step syntheses. This concept, known as orthogonal protection, is a cornerstone of modern synthetic strategy, enabling the selective deprotection and reaction of specific sites within a polyfunctional molecule.[2]

This guide provides an in-depth exploration of the experimental procedures for the N-tosylation of diamines. It moves beyond a simple recitation of steps to explain the underlying chemical principles, strategies for controlling selectivity, and practical solutions to common challenges encountered in the laboratory.

Reaction Mechanism: The Nucleophilic Attack on Sulfonyl Chloride

The N-tosylation of an amine is a nucleophilic acyl-type substitution reaction occurring at the electrophilic sulfur atom of p-toluenesulfonyl chloride (TsCl). The reaction proceeds as follows:

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the diamine attacks the sulfur atom of TsCl. This is the rate-determining step.

• Formation of a Tetrahedral Intermediate: A transient tetrahedral intermediate is formed.

• Chloride Elimination: The intermediate collapses, eliminating a chloride ion, a good leaving group.

• Deprotonation: A base, typically a tertiary amine like triethylamine (TEA) or pyridine, removes the proton from the newly-formed ammonium ion to yield the neutral sulfonamide and the hydrochloride salt of the base.

The overall reaction is: R-NH₂ + TsCl + Base → R-NHTs + Base·HCl

The Catalytic Role of 4-(Dimethylamino)pyridine (DMAP)

For less reactive or sterically hindered amines, the reaction can be sluggish. In these cases, a catalytic amount of 4-(dimethylamino)pyridine (DMAP) is often added to accelerate the reaction. DMAP functions as a potent nucleophilic catalyst. It first reacts with TsCl to form a highly reactive N-tosyl-4-dimethylaminopyridinium intermediate. This intermediate is significantly more electrophilic than TsCl itself, making it much more susceptible to attack by the amine nucleophile. The DMAP is then regenerated, completing the catalytic cycle.[3]

Controlling Selectivity: The Mono- vs. Di-tosylation Challenge

The primary challenge in the tosylation of symmetric diamines is preventing the formation of the di-tosylated byproduct. Since both amino groups have comparable reactivity, a simple 1:1 stoichiometric reaction will inevitably produce a statistical mixture of unreacted diamine, the desired mono-tosylated product, and the di-tosylated product, necessitating challenging chromatographic purification.[4] Several field-proven strategies can be employed to favor mono-tosylation.

Strategy 1: Using Excess Diamine

By using a large excess of the diamine (e.g., 5-10 equivalents), the concentration of TsCl remains low relative to the amine functional groups. Statistically, a molecule of TsCl is far more likely to encounter an unreacted diamine molecule than a mono-tosylated one, thus favoring the formation of the mono-adduct.

• Causality: This is a kinetically controlled approach based on probability. The primary drawback is the need to remove a large amount of unreacted diamine during workup, though this is often achievable with a simple acid wash. This method was successfully used to synthesize various enantioenriched monosulfonamides from (1R,2R)-cyclohexane-1,2-diamine in approximately 40% yields with minimal di-protected amine formation by using a 5-fold excess of the diamine.

Strategy 2: In Situ Monoprotonation

This elegant one-pot strategy involves selectively deactivating one of the amino groups by converting it into its ammonium salt. An amine is significantly more nucleophilic than its protonated ammonium salt. By adding one equivalent of a strong acid (or an acid source) to the diamine, an equilibrium is established that favors the monoprotonated species. The remaining free amino group can then react selectively with one equivalent of TsCl.

• Causality: This method leverages the dramatic difference in nucleophilicity between a free amine and its conjugate acid. Sources of HCl can include HCl gas, aqueous HCl, or reagents that generate HCl in situ, such as thionyl chloride (SOCl₂) or chlorotrimethylsilane (Me₃SiCl) in methanol.[5] A protocol using Me₃SiCl to generate the mono-HCl salt of various diamines, followed by Boc protection, has been shown to be highly effective, yielding the mono-protected product in moderate to good yields (e.g., 66% for 1,2-diaminocyclohexane).[6] This principle is directly transferable to tosylation.

Strategy 3: Slow Addition at Low Temperature

This is a practical technique often used in conjunction with other strategies. The TsCl solution is added dropwise, via a syringe pump or addition funnel, to a cooled solution (typically 0 °C) of the diamine.

• Causality: Slow addition keeps the instantaneous concentration of the electrophile (TsCl) low, disfavoring the second addition to the mono-tosylated product. The low temperature reduces the overall reaction rate, providing greater control and minimizing potential side reactions.

Experimental Protocols

Safety Precautions: p-Toluenesulfonyl chloride is a lachrymator and is corrosive. Triethylamine and pyridine are flammable and have strong odors. Dichloromethane is a suspected carcinogen. All operations should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: Selective Mono-N-Tosylation of (1R,2R)-Diaminocyclohexane using Excess Diamine

This protocol is adapted from a procedure used for the synthesis of monosulfonamides, which are valuable as chiral ligands.

• Materials:

  • (1R,2R)-Diaminocyclohexane (5.0 eq.)

  • p-Toluenesulfonyl chloride (TsCl) (1.0 eq.)

  • Triethylamine (TEA) (2.0 eq.)

  • Dichloromethane (DCM), anhydrous

  • 1 M Hydrochloric acid (HCl)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine (saturated aqueous NaCl)

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • To a flame-dried round-bottom flask under a nitrogen atmosphere, add (1R,2R)-diaminocyclohexane (5.0 eq.) and anhydrous DCM.

  • Cool the stirred solution to 0 °C using an ice bath.

  • Add triethylamine (2.0 eq.).

  • In a separate flask, dissolve TsCl (1.0 eq.) in a minimal amount of anhydrous DCM.

  • Add the TsCl solution dropwise to the diamine solution over 30-60 minutes.

  • Allow the reaction to stir at 0 °C and monitor its progress by Thin Layer Chromatography (TLC) until the TsCl is consumed.

  • Upon completion, quench the reaction by adding deionized water.

  • Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1 M HCl (2x) to remove excess diamine and triethylamine, followed by saturated NaHCO₃ (1x) and brine (1x).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography (silica gel, eluting with a hexane/ethyl acetate gradient) to yield the pure mono-tosylated product.

Protocol 2: Di-N-Tosylation of o-Phenylenediamine

This protocol is designed for exhaustive tosylation to produce the di-tosylated product.[7]

• Materials:

  • o-Phenylenediamine (1.0 eq.)

  • p-Toluenesulfonyl chloride (TsCl) (2.0-2.2 eq.)

  • Pyridine (as solvent and base)

  • Deionized water

  • 1 M Hydrochloric acid (HCl)

• Procedure:

  • In a round-bottom flask, dissolve o-phenylenediamine (1.0 eq.) in pyridine.

  • Add TsCl (2.0-2.2 eq.) portion-wise to the stirred solution. An exotherm may be observed.

  • Heat the reaction mixture to 100-120 °C and stir for 2-4 hours, or until TLC analysis indicates complete consumption of the mono-tosylated intermediate.

  • Cool the reaction mixture to room temperature and pour it slowly into a beaker of ice-water with stirring.

  • The di-tosylated product should precipitate as a solid.

  • Collect the solid by vacuum filtration.

  • Wash the solid thoroughly with water, followed by cold 1 M HCl to remove any residual pyridine, and finally with water again until the filtrate is neutral.

  • Dry the solid product under vacuum. Recrystallization (e.g., from ethanol/water) can be performed for further purification if necessary.

Data Presentation: Reaction Parameters and Expected Outcomes

The choice of strategy and reaction conditions significantly impacts the product distribution. The following table summarizes typical conditions and expected outcomes for the tosylation of representative diamines.

Diamine Substrate	Strategy for Mono-Tosylation	TsCl (eq.)	Base (eq.)	Solvent	Temp (°C)	Time (h)	Product(s) & Typical Yield	Reference(s)
(1R,2R)-Diaminocyclohexane	Excess Diamine	1.0	TEA (2.0)	DCM	0	2-4	Mono-Ts (~40%)
Ethylenediamine	Slow addition / Excess Diamine	1.0	Pyridine	Pyridine	0 → RT	3-6	Mono-Ts (major), Di-Ts (minor)	General Principle
o-Phenylenediamine	Stoichiometric (Di-tosylation)	2.2	Pyridine	Pyridine	120	2-4	Di-Ts (Good to high yield)	[7]
o-Phenylenediamine	Stoichiometric (Mono-tosylation)	1.0	Pyridine	Pyridine	120 (4 min, MW)	<0.1	Mono-Ts (major), Di-Ts (minor)	[7][8]
Piperazine	In Situ Monoprotonation (analogy)	1.0	TEA (2.0)	DCM/MeOH	0 → RT	2-5	Mono-Ts (Good selectivity expected)	[5]

Note: Yields are highly dependent on specific reaction scale, purity of reagents, and efficiency of workup and purification. The data presented are illustrative.

Troubleshooting Guide

Problem	Observation	Probable Cause(s)	Suggested Solution(s)
Low or No Reaction	Starting material remains after prolonged reaction time.	1. Deactivated TsCl due to hydrolysis. 2. Insufficiently basic conditions. 3. Sterically hindered amine.	1. Use fresh or recrystallized TsCl. 2. Ensure base is anhydrous; use a stronger base or add catalytic DMAP. 3. Add catalytic DMAP; increase reaction temperature.
Poor Selectivity	Significant amount of di-tosylated product formed.	1. Stoichiometry of TsCl is >1.0 eq. 2. TsCl added too quickly. 3. Reaction temperature is too high.	1. Re-verify stoichiometry. 2. Use an addition funnel or syringe pump for slow addition. 3. Maintain reaction at 0 °C. 4. Employ excess diamine or monoprotonation strategy.
Formation of Byproduct	An unexpected spot appears on TLC, often Cl-R-NHTs.	The hydrochloride salt of the amine base (e.g., [TEA-H]⁺Cl⁻) can act as a chloride source, displacing the tosylate.	Use pyridine as the base/solvent, as pyridinium hydrochloride is less likely to act as a chloride nucleophile. Run the reaction at a lower temperature.[9]
Difficult Purification	Mono- and di-tosylated products are difficult to separate.	Similar polarities of the products.	1. Optimize reaction for selectivity to minimize the byproduct. 2. Use a different solvent system for column chromatography or try multiple elutions.[4] 3. Attempt recrystallization from various solvent systems.

Deprotection of the Tosyl Group

While the tosyl group is robust, it can be removed when necessary. The conditions are typically harsh, which underscores its utility as a stable protecting group. Common methods for deprotection include:[1]

• Strongly Acidic Conditions: Refluxing with HBr in acetic acid.

• Reductive Cleavage: Using dissolving metal reductions (e.g., sodium in liquid ammonia) or other reducing agents like samarium(II) iodide (SmI₂).[8]

The choice of deprotection method must be compatible with other functional groups present in the molecule.

Conclusion

The N-tosylation of diamines is a powerful and essential transformation in modern organic synthesis. By understanding the underlying reaction mechanism and the factors that govern selectivity, researchers can effectively control the reaction outcome. The strategic application of excess diamine, in situ monoprotonation, or careful control of reaction conditions allows for the efficient synthesis of valuable mono-protected diamine intermediates. This guide provides the foundational knowledge and practical protocols necessary for drug development professionals and synthetic chemists to confidently implement this crucial methodology in their synthetic campaigns, enabling the construction of complex, life-saving molecules.

References

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• Servín, F. A., et al. (2017). General Method for Selective Mono-Boc Protection of Diamines and Thereof. Journal of the Mexican Chemical Society, 61(1), 58-64. Available at: [Link]

• Plater, M. J., & Harrison, W. T. A. (2023). A study of mono-, di- and tri-tosylated amines: An unexpected sulfonamide. Journal of Chemical Research. Available at: [Link]

• Bieber, L. W., & de Araújo, M. C. F. (2002). Short and Efficient Synthesis of Optically Active N-Tosyl Aziridines from 2-Amino Alcohols. Molecules, 7(12), 902-908. Available at: [Link]

• ResearchGate. (n.d.). Yields and purities on mono-Boc protection of diamines (1a-9a). Retrieved from [Link]

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• Singh, U. P., & Samant, S. D. (2010). Imidazole-Catalyzed Monoacylation of Symmetrical Diamines. Organic Letters, 12(19), 4462-4465. Available at: [Link]

• Organic Syntheses. (n.d.). PREPARATION OF (Sa)-N-TOSYL-(1,1'-BINAPHTHYL)-2,2'-DIAMINE. (Procedure). Retrieved from [Link]

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• Wikipedia. (n.d.). Tosyl group. Retrieved from [Link]

• ResearchGate. (n.d.). A NaH-promoted N-detosylation reaction of diverse p-toluenesulfonamides. Retrieved from [Link]

• The Royal Society of Chemistry. (2009). EXPERIMENTAL SUPPORTING INFORMATION. Retrieved from [Link]

• ResearchGate. (n.d.). How to remove tosyl acid from reaction mixture? Retrieved from [Link]

• Debenham, J. S., et al. (1996). Two New Orthogonal Amine-Protecting Groups that can be Cleaved under Mild or Neutral Conditions. Journal of the American Chemical Society, 118(40), 9804-9805. Available at: [Link]

• University of Bristol. (n.d.). VI Protecting Groups and Orthogonal Protection Strategies. Retrieved from [Link]

• Google Patents. (n.d.). Process for regioselective mono-tosylation of diols. (US8143432B2).

• Albericio, F., et al. (2000). Orthogonal Protecting Groups for N(alpha)-amino and C-terminal Carboxyl Functions in Solid-Phase Peptide Synthesis. Biopolymers, 55(2), 123-39. Available at: [Link]

• Sciforum. (n.d.). Selective Mono-Boc-Protection of Bispidine. Retrieved from [Link]

• Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs. (2008). International Journal of Molecular Sciences, 9(5), 914-925. Available at: [Link]

• Journal of Chemistry Letters. (2024). Exploring Controlled Synthesis for Green Production of Mono-tosylates from Diols and Glycols in Undergraduate Research. Available at: [Link]

• Google Patents. (n.d.). Process for regioselective mono-tosylation of diols. (WO2008058902A2).

• ARKIVOC. (2004). Synthesis of trans-1,2-diamines via sequential opening of cyclohexene oxide and aziridinium ions. Available at: [Link]

• ResearchGate. (n.d.). Solvent-Free and Selective Tosylation of Alcohols and Phenols with p-Toluenesulfonyl Chloride by Heteropolyacids as Highly Efficient Catalysts. Retrieved from [Link]

• Yao, R-S., et al. (n.d.). Synthesis and Characterization of N-Substitutional Ethylenediamine Derivatives. Asian Journal of Chemistry. Available at: [Link]

• MDPI. (2020). Catalytic Behavior of Alkali Treated H-MOR in Selective Synthesis of Ethylenediamine via Condensation Amination of Monoethanolamine. Available at: [Link]

• Zhang, J., et al. (2011). Treatment of Alcohols with Tosyl Chloride Does Not always Lead to the Formation of Tosylates. Molecules, 16(7), 5665-5672. Available at: [Link]

• MDPI. (2011). Treatment of Alcohols with Tosyl Chloride Does Not always Lead to the Formation of Tosylates. Available at: [Link]

• Google Patents. (n.d.). Process for preparing o-phenylenediamine. (US4207261A).

• PrepChem.com. (n.d.). Synthesis of o-phenylene diamine. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of Chiral Vicinal Diamines by Silver(I)-Catalyzed Enantioselective Aminolysis of N-Tosylaziridines. Retrieved from [Link]

• ScienceDirect. (n.d.). Selective Synthesis of Ethylenediamine from Ethanolamine over Zeolite Catalysts. Retrieved from [Link]

• ResearchGate. (n.d.). (1R,2R)-Diaminocyclohexane. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). A Facile Highly Regio- and Stereoselective Preparation of N-Tosyl Allylic Amines from Allylic Alcohols and Tosyl Isocyanate via Palladium(II)-Catalyzed Aminopalladation-Heteroatom Elimination. Retrieved from [Link]

• Google Patents. (n.d.). Process for the preparation of 1,2-diaminocylohexane-platinum (II) complexes. (DE102004005906B3).

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Application Notes & Protocols: 1,4-Ditosyl-1,4-diazepane as a Versatile Precursor for Advanced Radiometal Chelators

Abstract

The development of targeted radiopharmaceuticals for diagnostics (PET, SPECT) and therapy (radionuclide therapy) is critically dependent on the design of chelators that can stably coordinate radiometals. Cyclic polyamines, such as those based on 1,4,7-triazacyclononane (TACN) and 1,4-diazepane, form the backbone of many successful chelating agents due to their ability to form highly stable complexes. However, the synthesis of functionalized macrocycles requires a strategic approach involving the use of protecting groups. This guide details the application of 1,4-ditosyl-1,4-diazepane, a key precursor that leverages the robust p-toluenesulfonyl (tosyl) protecting group, enabling the controlled synthesis of sophisticated chelators for clinically relevant radiometals like Gallium-68, Copper-64, and Lutetium-177.

Foundational Concepts: The Strategic Importance of Amine Protection

In the multi-step synthesis of complex molecules like bifunctional chelators, the selective reactivity of different functional groups is paramount. The nitrogen atoms of a cyclic polyamine like 1,4-diazepane are nucleophilic and basic, which would lead to undesirable side reactions during the attachment of functional pendant arms. Therefore, protecting these amines is a critical first step.

The p-Toluenesulfonyl (Tosyl) Group: A Robust Guardian

The tosyl group (Ts) is a widely used protecting group for amines in organic synthesis. It is typically introduced by reacting an amine with p-toluenesulfonyl chloride (TsCl).[1] The resulting sulfonamide (Ts-NR₂) exhibits several key features that make it ideal for this application:

• Reduced Nucleophilicity: The electron-withdrawing nature of the sulfonyl moiety significantly decreases the nucleophilicity and basicity of the protected nitrogen atom.[2] This renders the amine unreactive towards many electrophiles and stable across a wide range of reaction conditions.[3]

• High Stability: Tosylamides are exceptionally stable in both acidic and basic media and are resilient to many reagents used in organic synthesis.

• Controlled Cleavage: Despite its stability, the tosyl group can be reliably removed under specific, strongly acidic or reductive conditions, revealing the free amine for subsequent functionalization.[1][4] This orthogonality is crucial for a successful multi-step synthesis.

The use of 1,4-ditosyl-1,4-diazepane provides a stable, easily handled solid starting material that serves as a foundational building block for a diverse array of chelators.

Figure 1: General workflow from starting materials to a final radiolabeled complex, highlighting the central role of 1,4-ditosyl-1,4-diazepane.

Synthesis and Deprotection Protocols

Protocol: Synthesis of 1,4-Ditosyl-1,4-diazepane

This protocol is adapted from established synthetic routes for N-tosylated cyclic polyamines.[5] The reaction involves the cyclization of a linear ditosyl-diamine with a suitable dihaloalkane.

Materials:

• N,N'-di(p-toluenesulfonyl)ethane-1,2-diamine

• 1,3-dibromopropane

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous N,N-Dimethylformamide (DMF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Saturated aqueous sodium chloride (NaCl) solution (brine)

• Anhydrous sodium sulfate (Na₂SO₄)

• Ethanol (EtOH)

Procedure:

• Preparation: In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet, suspend sodium hydride (2 molar equivalents relative to the diamine) in anhydrous DMF. Cool the suspension to 0 °C in an ice bath.

• Diamine Addition: Dissolve N,N'-di(p-toluenesulfonyl)ethane-1,2-diamine (1 molar equivalent) in a minimal amount of anhydrous DMF and add it dropwise to the NaH suspension over 30 minutes.

• Anion Formation: Allow the mixture to stir at 0 °C for 30 minutes after the addition is complete. The evolution of hydrogen gas should cease, indicating the formation of the dianion.

• Cyclization: Add 1,3-dibromopropane (1.1 molar equivalents) dropwise to the reaction mixture. After the addition, remove the ice bath and allow the suspension to stir overnight at room temperature.

• Work-up: Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x volumes).

• Purification: Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄. Filter the solution and remove the solvent under reduced pressure.

• Recrystallization: Recrystallize the resulting solid residue from an EtOH/DMF mixture to yield pure 1,4-ditosyl-1,4-diazepane as a crystalline solid.[5]

Protocol: Detosylation to Yield 1,4-Diazepane

The cleavage of the highly stable sulfonamide bond is the most critical step in liberating the reactive amine core. This typically requires harsh, strongly acidic conditions.

Materials:

• 1,4-ditosyl-1,4-diazepane

• Hydrobromic acid (HBr), 33% in acetic acid

• Phenol (as a scavenger)

• Diethyl ether

• Sodium hydroxide (NaOH) solution (e.g., 2 M)

• Dichloromethane (DCM)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 1,4-ditosyl-1,4-diazepane (1 molar equivalent) in HBr/acetic acid. Add phenol (2-3 molar equivalents) to act as a scavenger for the cleaved tosyl groups.

• Heating: Heat the mixture to 70-80 °C and maintain for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

• Precipitation: After cooling to room temperature, add a large excess of cold diethyl ether to precipitate the 1,4-diazepane dihydrobromide salt.

• Isolation: Collect the precipitate by vacuum filtration and wash thoroughly with diethyl ether to remove residual acid and phenol.

• Neutralization: Dissolve the salt in water and carefully basify the solution with NaOH solution to a pH > 12.

• Extraction: Extract the free 1,4-diazepane base into a suitable organic solvent like dichloromethane (3x volumes).

• Final Product: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure to yield the deprotected 1,4-diazepane, which should be used promptly for the next functionalization step.

Functionalization and Radiolabeling Applications

Once deprotected, the 1,4-diazepane core is ready for functionalization. The two secondary amine nitrogens can be alkylated with pendant arms containing carboxylate, phosphinate, or other coordinating groups to create powerful hexadentate or heptadentate chelators (e.g., analogues of NOTA, NODAGA, or DATA).[6][7]

Figure 2: A generalized workflow for the radiolabeling of a functionalized chelator and subsequent quality control checks.

Application Protocol: ⁶⁸Ga-Labeling for PET Imaging

Gallium-68 is a positron emitter ideal for PET imaging, and its coordination chemistry is well-suited for TACN- and diazepane-based chelators.[6]

Materials:

• ⁶⁸Ge/⁶⁸Ga generator

• Functionalized diazepane-based chelator (e.g., 10-20 nmol)

• Sodium acetate or HEPES buffer (0.1 M, pH 3.5-4.5)

• Metal-free water and vials

Procedure:

• Elution: Elute the ⁶⁸Ge/⁶⁸Ga generator according to the manufacturer's instructions to obtain ⁶⁸GaCl₃ in dilute HCl.

• Reaction Mixture: In a sterile, metal-free vial, combine the chelator solution with the buffer.

• Labeling: Add the ⁶⁸Ga eluate (approx. 100-500 MBq) to the chelator/buffer mixture. The final reaction volume should be kept low (typically < 1 mL).

• Incubation: Incubate the reaction mixture at a temperature ranging from room temperature to 95 °C for 5-15 minutes. Chelators like NOTA and its derivatives often label efficiently at room temperature.[6][8]

• Quality Control: Determine the radiochemical purity (RCP) using radio-TLC or HPLC (see Section 4). The acceptance criterion is typically RCP > 95%.

Application Protocol: ⁶⁴Cu-Labeling for PET Imaging

Copper-64 has a longer half-life than ⁶⁸Ga, making it suitable for imaging biological processes with slower kinetics.[9] TACN-based chelators demonstrate rapid and stable complexation with ⁶⁴Cu.[10][11]

Materials:

• ⁶⁴CuCl₂ solution

• Functionalized diazepane-based chelator (e.g., 10-20 nmol)

• Ammonium acetate buffer (0.25 M, pH 5.5)[10]

• Metal-free water and vials

Procedure:

• Reaction Mixture: In a sterile, metal-free vial, combine the chelator solution with the ammonium acetate buffer.

• Labeling: Add the ⁶⁴CuCl₂ solution (approx. 100-500 MBq) to the vial.

• Incubation: Incubate the reaction at room temperature for 10-30 minutes. Most TACN- and diazepane-based chelators show excellent labeling efficiency under these mild conditions.[9][10]

• Quality Control: Assess the RCP using radio-TLC or HPLC. The acceptance criterion is typically RCP > 95%.

Application Protocol: ¹⁷⁷Lu-Labeling for Radionuclide Therapy

Lutetium-177 is a beta-emitting radionuclide used for targeted therapy. Its coordination chemistry is similar to other lanthanides and it forms stable complexes with DOTA- and TACN-based chelators.[12][13]

Materials:

• ¹⁷⁷LuCl₃ solution

• Functionalized diazepane-based chelator (e.g., 20-50 nmol)

• Sodium ascorbate/acetate buffer (pH 4.5-5.5) to prevent radiolysis.[14]

• Metal-free water and vials

Procedure:

• Reaction Mixture: In a sterile, metal-free vial, combine the chelator solution with the ascorbate/acetate buffer.

• Labeling: Add the no-carrier-added ¹⁷⁷LuCl₃ solution (up to several GBq for therapeutic doses) to the vial.

• Incubation: Heat the reaction mixture at 95-100 °C for 15-30 minutes.[14]

• Post-Labeling: After cooling, DTPA solution can be added to scavenge any unchelated ¹⁷⁷Lu³⁺.[14]

• Quality Control: Determine the RCP using radio-TLC or HPLC. The acceptance criterion is typically RCP > 98% for therapeutic agents.[15]

Quality Control of Radiopharmaceuticals

Ensuring the purity and identity of the final radiopharmaceutical is a regulatory and safety requirement.[16][17] Radiochemical purity (RCP) is the most critical parameter, defined as the percentage of the total radioactivity present in the desired chemical form.[16][18]

Test	Method	Typical Specification	Rationale
Radiochemical Purity (RCP)	Radio-TLC or HPLC	> 95% (Diagnostic)[8]> 98% (Therapeutic)[15]	Ensures that unchelated radiometal, which has a different biodistribution (e.g., bone uptake), is minimized to prevent poor image quality and unnecessary radiation dose to non-target organs.[17]
Visual Inspection	Direct observation	Clear, colorless, free of particulate matter	Guarantees the absence of foreign materials in the injectable solution.[19]
pH Measurement	pH strip or meter	5.5 - 7.5	Ensures the final product is within a physiologically tolerable range for injection.
Radionuclidic Purity	Gamma Spectroscopy	Varies by isotope (e.g., ⁹⁹Mo in ⁹⁹ᵐTc)	Confirms the identity of the radionuclide and quantifies long-lived impurities that could increase patient radiation dose.[17]

Table 1: Summary of essential quality control tests for radiopharmaceuticals.

Protocol: General Radio-TLC for RCP Determination

This is a rapid method to separate the radiolabeled chelator from free, unchelated radiometal.

Materials:

• ITLC-SG (Instant Thin-Layer Chromatography-Silica Gel) strips

• Mobile Phase (Solvent System): The choice depends on the complex. For many ⁶⁸Ga and ¹⁷⁷Lu complexes, a 1 M sodium citrate solution (pH 5) is effective.[15]

• Developing chamber

• Radio-TLC scanner or well counter

Procedure:

• Spotting: Spot a small droplet (~1-3 µL) of the final radiopharmaceutical solution onto the origin line of an ITLC-SG strip.[15]

• Development: Place the strip into a developing chamber containing the mobile phase. Allow the solvent front to travel near the top of the strip.

• Analysis: In this system, the radiolabeled complex typically remains at the origin (Rf = 0.0), while the free radiometal (as a citrate complex) moves with the solvent front (Rf = 1.0).

• Quantification: Cut the strip in half (or use a scanner) and measure the radioactivity in each section. Calculate the RCP as: (Counts at Origin / Total Counts) * 100%.

Conclusion

1,4-Ditosyl-1,4-diazepane is a cornerstone precursor for the synthesis of advanced radiometal chelators. The tosyl groups provide robust protection of the reactive amine centers, allowing for controlled and high-yield synthesis of the macrocyclic core. Subsequent deprotection and functionalization open the door to a vast library of chelators tailored for specific radiometals and biological targets. The protocols outlined herein provide a comprehensive guide for researchers and drug developers to leverage this versatile building block in the creation of next-generation radiopharmaceuticals for imaging and therapy.

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Technical Notes & Optimization

Common side reactions in the synthesis of 1,4-Ditosyl-1,4-diazepane

Technical Support Center: Synthesis of 1,4-Ditosyl-1,4-diazepane

Welcome to the technical support center for the synthesis of 1,4-Ditosyl-1,4-diazepane. This guide is designed for researchers, chemists, and drug development professionals who are utilizing this critical intermediate in their synthetic pathways. As a key building block for more complex molecules, particularly in medicinal chemistry, a clean and efficient synthesis is paramount.[1][2] This document provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles and field-proven experience.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems that may arise during the synthesis of 1,4-Ditosyl-1,4-diazepane, which is typically formed via the cyclization of N,N'-di(p-toluenesulfonyl)ethane-1,2-diamine with a three-carbon electrophile like 1,3-dibromopropane.[3]

Question 1: My reaction shows a very low yield, or I've failed to isolate any product. What are the likely causes?

Answer: Low or no yield is one of the most common issues and can stem from several factors related to reagents, reaction conditions, or workup procedures.

• Cause A: Ineffective Deprotonation of the Sulfonamide.

  • Explanation: The reaction mechanism requires the deprotonation of both sulfonamide (N-H) protons on the N,N'-di(p-toluenesulfonyl)ethane-1,2-diamine starting material to form a potent dianion nucleophile. This step is critical for the subsequent double nucleophilic substitution on the 1,3-dibromopropane. If the base is weak or has degraded, this equilibrium will not favor the dianion, and the reaction will stall. Sodium hydride (NaH) is a common and effective base for this purpose.[3]

  • Troubleshooting Steps:

    • Verify Base Activity: Use a fresh, unopened container of NaH. Older NaH can be coated with a layer of inactive sodium hydroxide/carbonate from exposure to atmospheric moisture and CO2.

    • Ensure Anhydrous Conditions: The reaction is highly sensitive to water, which will quench the NaH and the dianion intermediate.[4] Ensure all glassware is oven-dried, and use anhydrous solvents (like DMF).[3] The presence of water is a common reason for failure.[4]

    • Observe for Hydrogen Evolution: When adding the tosylated diamine to the NaH suspension, you should observe bubbling (H₂ gas evolution). A lack of bubbling is a clear indicator of a problem with the base or the presence of moisture.

• Cause B: Degradation of Reagents.

  • Explanation: Tosyl chloride, often used to prepare the starting material, is sensitive to moisture.[4] If the N,N'-di(p-toluenesulfonyl)ethane-1,2-diamine was prepared from old or improperly stored tosyl chloride, it might contain impurities. Similarly, 1,3-dibromopropane can degrade over time.

  • Troubleshooting Steps:

    • Check Starting Material Purity: Confirm the purity of your N,N'-di(p-toluenesulfonyl)ethane-1,2-diamine via NMR or melting point analysis before starting the cyclization.

    • Use Purified Electrophile: Use freshly distilled or a new bottle of 1,3-dibromopropane.

• Cause C: Incorrect Reaction Temperature.

  • Explanation: While the reaction is often run at room temperature after the initial deprotonation, temperature control can be crucial.[3] Excessively high temperatures can promote side reactions, such as elimination of HBr from 1,3-dibromopropane or decomposition of the product.

  • Troubleshooting Steps:

    • Maintain Temperature Control: During the addition of reagents, especially the dropwise addition of the diamine to NaH, use an ice bath to manage the exotherm.[3] Allow the reaction to proceed at the recommended temperature (e.g., room temperature) overnight to ensure completion without forcing it with heat.[3]

Question 2: My TLC plate shows multiple spots, including what appears to be starting material and several unidentified byproducts. What are these impurities?

Answer: A complex reaction mixture indicates that side reactions are competing with the desired intramolecular cyclization.

• Side Reaction A: Intermolecular Polymerization/Oligomerization.

  • Explanation: The dianion intermediate can react with another molecule of 1,3-dibromopropane in an intermolecular fashion instead of cyclizing. This leads to the formation of linear oligomers or polymers, which are often difficult to characterize and remove. This is a classic challenge in cyclization reactions.

  • Troubleshooting Steps:

    • Apply High-Dilution Principles: The key to favoring intramolecular cyclization over intermolecular polymerization is to keep the concentration of the reactants low. This is achieved by adding the electrophile (1,3-dibromopropane) very slowly (e.g., dropwise over several hours) to the solution of the deprotonated diamine.[3] This ensures that at any given moment, a molecule of the dianion is more likely to find its own "tail" than another molecule.

• Side Reaction B: Incomplete Reaction.

  • Explanation: The presence of starting material on the TLC is a clear sign of an incomplete reaction. This reverts back to the issues discussed in Question 1, primarily inefficient deprotonation or insufficient reaction time.

  • Troubleshooting Steps:

    • Extend Reaction Time: If you suspect the reaction is sluggish, allow it to stir for a longer period (e.g., 24-48 hours) at room temperature.

    • Re-evaluate Stoichiometry: Ensure you have used a sufficient excess of the base (typically >2 equivalents) to drive the deprotonation to completion.

• Side Reaction C: Formation of Elimination Byproducts.

  • Explanation: Strong bases like the deprotonated sulfonamide can potentially induce elimination reactions with alkyl halides, although this is less common with primary halides like 1,3-dibromopropane compared to secondary or tertiary ones.

  • Troubleshooting Steps:

    • Avoid High Temperatures: As mentioned, elevated temperatures can favor elimination over substitution. Stick to established temperature protocols.

Below is a diagram illustrating the desired reaction pathway versus the common side reaction of intermolecular polymerization.

Caption: Desired vs. Undesired Reaction Pathways.

Frequently Asked Questions (FAQs)

Q1: What is the mechanistic principle behind this synthesis?

A1: The synthesis is a variation of the Williamson ether synthesis, applied to nitrogen nucleophiles. The core mechanism involves two key steps:

• Deprotonation: A strong, non-nucleophilic base like sodium hydride (NaH) removes the acidic protons from the two nitrogen atoms of N,N'-di(p-toluenesulfonyl)ethane-1,2-diamine. The electron-withdrawing nature of the two tosyl groups makes these protons significantly more acidic than those of a typical amine, facilitating their removal.[5][6]

• Intramolecular Sₙ2 Cyclization: The resulting dianion acts as a powerful nucleophile. It undergoes a sequential, intramolecular double Sₙ2 reaction with 1,3-dibromopropane. The first nucleophilic attack displaces one bromide ion, and the second attack from the other nitrogen anion displaces the second bromide, closing the seven-membered ring.

Q2: Why are tosyl (Ts) groups used on the nitrogen atoms?

A2: The p-toluenesulfonyl (tosyl) groups serve three critical functions in this synthesis:

• Amine Protection: They protect the amine functionality from other potential reactions.

• Activation: As strong electron-withdrawing groups, they increase the acidity of the N-H protons, making them easier to remove with a moderately strong base.

• Facilitating Purification: The final ditosylated product is typically a stable, highly crystalline solid, which makes its purification by recrystallization straightforward and effective.[3]

Q3: Can I use other dihalides besides 1,3-dibromopropane?

A3: Yes, but the choice of dihalide determines the ring size. Using 1,2-dichloroethane would lead to a six-membered piperazine ring, while 1,4-dibromobutane would yield an eight-membered diazocane ring. The reactivity of the halide is also a factor; dibromides are generally more reactive than dichlorides but less expensive than diiodides.

Q4: How should I best monitor the reaction's progress?

A4: Thin-Layer Chromatography (TLC) is the most effective method. Use a solvent system that provides good separation between your starting diamine and the product. A typical system might be a mixture of hexanes and ethyl acetate. The product, 1,4-Ditosyl-1,4-diazepane, is generally less polar than the starting N,N'-di(p-toluenesulfonyl)ethane-1,2-diamine (due to the absence of N-H bonds for hydrogen bonding) and will thus have a higher R_f value.

Quantitative Data Summary

The following table summarizes typical conditions for this synthesis based on a literature procedure.[3]

Parameter	Value
Starting Material	N,N'-di(p-toluenesulfonyl)ethane-1,2-diamine
Electrophile	1,3-dibromopropane
Base	Sodium Hydride (NaH)
Solvent	Anhydrous Dimethylformamide (DMF)
Temperature	0°C (addition) then Room Temperature
Reaction Time	Overnight
Reported Yield	~82%

Detailed Experimental Protocol

This protocol is adapted from the synthesis reported by Yang and Zhai (2012).[3]

Materials:

• N,N'-di(p-toluenesulfonyl)ethane-1,2-diamine (0.02 mol)

• Sodium Hydride (NaH), 60% dispersion in mineral oil (0.08 mol)

• 1,3-dibromopropane (0.02 mol)

• Anhydrous Dimethylformamide (DMF)

• Saturated aqueous NH₄Cl

• Ethyl acetate

• Saturated aqueous NaCl (brine)

• Sodium sulfate (Na₂SO₄)

• Ethanol (EtOH)

Procedure:

• Preparation: Add anhydrous DMF (30 ml) to an oven-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet.

• Base Suspension: Cool the flask in an ice bath. Carefully add NaH (0.08 mol) to the DMF.

• Diamine Addition: Dissolve N,N'-di(p-toluenesulfonyl)ethane-1,2-diamine (0.02 mol) in anhydrous DMF (10 ml) and add it to the dropping funnel. Add this solution dropwise to the stirred NaH suspension over 30 minutes. Observe for hydrogen gas evolution.

• Stirring: After the addition is complete, remove the ice bath and stir the mixture for an additional 30 minutes at room temperature.

• Electrophile Addition: Dissolve 1,3-dibromopropane (0.02 mol) in anhydrous DMF (5 ml) and add it to the dropping funnel. Add this solution dropwise to the reaction mixture.

• Reaction: Stir the resulting suspension overnight at room temperature.

• Quenching: Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 200 ml).

• Washing: Combine the organic layers and wash with saturated brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure.

• Purification: Recrystallize the crude residue from an EtOH/DMF mixture (5:1 v/v) to yield 1,4-Ditosyl-1,4-diazepane as a solid.[3]

Caption: A Troubleshooting Workflow for Synthesis Issues.

References

• Yoshida, M., et al. (2022). Synthesis of Substituted 1,4-Benzodiazepines by Palladium-Catalyzed Cyclization of N-Tosyl-Disubstituted 2-Aminobenzylamines with Propargylic Carbonates. Molecules. Available at: [Link]

• Krchnák, V., & Weichsel, A. S. (1997). Synthesis of 1,4-Oxazepane-2,5-diones via Cyclization of Rotationally Restricted Amino Acid Precursors and Structural Reassignment of Serratin. Tetrahedron Letters. Available at: [Link]

• Li, X., et al. (2019). Synthesis of Chiral Vicinal Diamines by Silver(I)-Catalyzed Enantioselective Aminolysis of N-Tosylaziridines. ResearchGate. Available at: [Link]

• Reddy, G. V., et al. (2021). Cascade Cyclization/Annulation of β-Enamino Diketones and o-Phenylenediamine: A Strategy to Access Pyrrole-fused 1,5-Benzodiazepines. The Journal of Organic Chemistry. Available at: [Link]

• Yoshida, M., et al. (2022). Synthesis of Substituted 1,4-Benzodiazepines by Palladium-Catalyzed Cyclization of N-Tosyl-Disubstituted 2-Aminobenzylamines with Propargylic Carbonates. PubMed Central. Available at: [Link]

• Ashenhurst, J. (2015). All About Tosylates and Mesylates. Master Organic Chemistry. Available at: [Link]

• Romanelli, G. P., et al. (2015). Synthesis of Substituted 1,4-Diazepines and 1,5-Benzodiazepines Using an Efficient Heteropolyacid-Catalyzed Procedure. Molecules. Available at: [Link]

• Fülöp, F., et al. (2015). Solid-phase synthesis of 6,7-cycloalkane-fused 1,4-diazepane-2,5-diones via a cyclization/release strategy. Tetrahedron. Available at: [Link]

• Rashid, M., et al. (2019). 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. Current Organic Synthesis. Available at: [Link]

• Yang, S. H., & Zhai, Z. W. (2012). 1,4-Ditosyl-1,4-diazepane. Acta Crystallographica Section E: Structure Reports Online. Available at: [Link]

• Yang, S. H., & Zhai, Z. W. (2012). 1,4-Ditosyl-1,4-diazepane. Acta Crystallographica Section E: Structure Reports Online. Available at: [Link]

• Rashid, M., et al. (2019). 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. PubMed. Available at: [Link]

• Rashid, M., et al. (2019). 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. Bentham Science. Available at: [Link]

• Various Authors. (Patent). Production method of 1,4-diazepane derivatives. Google Patents.

• Singh, A., et al. (2024). Exploring Controlled Synthesis for Green Production of Mono-tosylates from Diols and Glycols in Undergraduate Research. Journal of Chemistry Letters. Available at: [Link]

• Gao, L., et al. (2011). Treatment of Alcohols with Tosyl Chloride Does Not always Lead to the Formation of Tosylates. Molecules. Available at: [Link]

• Bell, S. C., & Childress, S. J. (Patent). Process for the preparation of 1,4-benzo-diazepines and 1,4-benzodiazepinones. Google Patents.

• Chemistry Steps. Mesylates and Tosylates with Practice Problems. Chemistry Steps. Available at: [Link]

• Wang, Y., et al. (2018). Synthesis of 1,4-Benzodiazepines via Intramolecular C–N Bond Coupling and Ring Opening of Azetidines. Molecules. Available at: [Link]

• PubChem. 1,4-Ditosyl-1,4-diazepane. National Center for Biotechnology Information. Available at: [Link]

• Stoddard, J. (2018). Alcohol Tosylation Reaction [Organic Chemistry] Smith 2018. YouTube. Available at: [Link]

• Reddit user emillz. (2015). Tosylation problem. Any thoughts?. Reddit. Available at: [Link]

• Yang, S. H., & Zhai, Z. W. (2012). 1,4-Ditosyl-1,4-diazepane. ResearchGate. Available at: [Link]

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• 6. Mesylates and Tosylates with Practice Problems - Chemistry Steps [chemistrysteps.com]

Technical Support Center: Troubleshooting Tosyl Deprotection of 1,4-Diazepane

Welcome to the technical support center for troubleshooting the deprotection of N-tosylated 1,4-diazepanes. This guide is designed for researchers, scientists, and drug development professionals who may encounter challenges during this crucial synthetic step. The stability of the N-tosyl group, while beneficial for protecting the amine, can often make its removal problematic, leading to incomplete reactions, low yields, and purification difficulties.[1] This resource provides a structured, question-and-answer-based approach to diagnose and resolve common issues, grounded in established chemical principles and field-proven insights.

Frequently Asked Questions (FAQs)

Q1: My tosyl deprotection of 1,4-diazepane is incomplete. What are the most common reasons for this?

A1: Incomplete deprotection is the most frequently encountered issue. Several factors, primarily related to the stability of the sulfonamide bond, can contribute to this:

• Insufficiently Harsh Conditions: The N-tosyl group is notoriously robust and often requires strong acidic or reductive conditions for cleavage.[1][2] If your reaction is stalling, the conditions may not be forceful enough to drive the reaction to completion.

• Steric Hindrance: The conformation of the 1,4-diazepane ring and the presence of substituents can sterically hinder the approach of reagents to the sulfonyl group or the nitrogen atom, slowing down the deprotection.

• Reagent Decomposition or Inactivity: Reagents used for deprotection can degrade over time or be of poor quality. For instance, solutions of HBr in acetic acid can change in concentration, and reductive reagents can be sensitive to air and moisture.

• Reaction Time: Some deprotection methods are inherently slow. Insufficient reaction time will naturally lead to a mixture of starting material and product.

Q2: What are the standard methods for tosyl deprotection of 1,4-diazepanes, and when should I choose one over the other?

A2: The choice of deprotection method is critical and depends on the overall molecular structure, particularly the presence of other functional groups. The two main strategies are acidic cleavage and reductive cleavage.

Method	Reagents	Typical Conditions	Best For	Avoid If Substrate Contains
Acidic Cleavage	33% HBr in Acetic Acid	70-110 °C, 2-24 h	Acid-stable compounds	Acid-labile groups (e.g., Boc, trityl, acetals)
Concentrated H₂SO₄	Room temp. to 100 °C	Robust molecules	Groups sensitive to strong, non-nucleophilic acid
Reductive Cleavage	Sodium in liquid ammonia	-78 °C to -33 °C	Substrates with reducible groups that are stable to dissolving metals	Groups sensitive to strongly basic conditions
Sodium amalgam (Na/Hg)	Methanol, buffered (e.g., Na₂HPO₄)	Providing milder reductive conditions	Concerns about mercury toxicity and disposal
Sodium naphthalenide	THF, -60 °C to room temp.	Sensitive substrates requiring mild conditions[3]	Groups susceptible to single-electron transfer (SET) reduction

Q3: I am observing multiple byproducts in my reaction mixture. What are the likely side reactions?

A3: Side reactions can complicate purification and significantly lower your yield. Common byproducts can arise from:

• Ring Opening or Rearrangement: Under harsh acidic conditions, the diazepane ring itself might be susceptible to cleavage or rearrangement, especially if strained.

• Elimination Reactions: If there are suitable leaving groups elsewhere in the molecule, the strongly acidic or basic conditions can induce elimination.

• Re-tosylation: While less common during deprotection, inadequate workup could potentially lead to re-tosylation if tosylating agents are somehow regenerated or present as impurities.

• Oxidation: The newly liberated secondary amines are susceptible to oxidation, especially during workup and purification.[4]

Q4: How do I effectively monitor the progress of my deprotection reaction?

A4: Proper reaction monitoring is key to avoiding over- or under-running the reaction.

• Thin Layer Chromatography (TLC): This is the most common and convenient method. The deprotected amine will have a different Rf value than the tosylated starting material. It's often helpful to co-spot the starting material with the reaction mixture.

• Liquid Chromatography-Mass Spectrometry (LC-MS): For more complex mixtures or when TLC is not sufficiently resolving, LC-MS provides clear evidence of the consumption of starting material and the appearance of the product's mass.[5]

Troubleshooting Guides

Scenario 1: Incomplete Deprotection with HBr/Acetic Acid

You've been heating your N,N'-ditosyl-1,4-diazepane in 33% HBr/acetic acid for 12 hours at 90°C, but TLC and LC-MS analysis show a significant amount of starting material remaining.

Troubleshooting Flowchart

Caption: Troubleshooting incomplete deprotection with HBr/AcOH.

Detailed Protocol: HBr in Acetic Acid Deprotection

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve the N,N'-ditosyl-1,4-diazepane in 33% hydrogen bromide in acetic acid.

• Reaction: Heat the mixture with stirring to the desired temperature (start at 90°C, can be increased up to 110°C).[6]

• Monitoring: At regular intervals (e.g., every 4 hours), take a small aliquot of the reaction mixture, carefully quench it with a saturated sodium bicarbonate solution, extract with an organic solvent (e.g., dichloromethane), and analyze by TLC or LC-MS.[5]

• Work-up: Once the reaction is complete, cool the mixture to room temperature and carefully pour it onto crushed ice.

• Isolation: Basify the aqueous solution with a strong base (e.g., NaOH pellets or a concentrated solution) while cooling in an ice bath until the pH is >10.

• Extraction: Extract the aqueous layer multiple times with an organic solvent such as dichloromethane or ethyl acetate.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel or by crystallization of a salt (e.g., the hydrochloride salt).[5]

Scenario 2: Low Yield with Reductive Deprotection (Sodium Amalgam)

You've attempted the deprotection using sodium amalgam in methanol, but the yield of the desired 1,4-diazepane is disappointingly low, and purification is challenging.

Troubleshooting Flowchart

Caption: Troubleshooting low yield with sodium amalgam.

Detailed Protocol: Sodium Amalgam Deprotection

• Amalgam Preparation (Caution: Highly Exothermic): In a well-ventilated fume hood, add small pieces of sodium metal to mercury with vigorous stirring under an inert atmosphere.[7] Allow the amalgam to cool.

• Reaction Setup: Dissolve the N,N'-ditosyl-1,4-diazepane in anhydrous methanol. Add a buffer, such as disodium hydrogen phosphate (Na₂HPO₄), to the solution.[8]

• Reaction: Add the prepared sodium amalgam portion-wise to the stirred solution at room temperature. The reaction progress can be monitored by TLC.

• Work-up: Once the reaction is complete, decant the methanol solution from the mercury. Filter the solution to remove any remaining solids.

• Isolation: Concentrate the filtrate under reduced pressure. Dissolve the residue in water and extract with an appropriate organic solvent.

• Purification: Dry the combined organic extracts, concentrate, and purify the crude product as described in the acidic deprotection protocol.

Mechanism Snapshot: Reductive Cleavage

The reductive cleavage of sulfonamides is believed to proceed via a single-electron transfer (SET) mechanism.[3]

Caption: Simplified mechanism of reductive N-tosyl deprotection.

References

• Sodium Amalgam: A Highly Efficient Reagent for the Detosylation of Azathiacrown Ethers. (2010). ResearchGate. [Link]

• A simple and mild method for the removal of the NIm-tosyl protecting group. SciSpace. [Link]

• Tosyl group. Wikipedia. [Link]

• Method for deprotecting aryl or alkyl sulfonamides of primary or secondary amines.

• A new and efficient synthesis of a triamine-based receptor for the recognition of carboxylates. Organic & Biomolecular Chemistry - RSC Publishing. [Link]

• Enantioenriched α‑Vinyl 1,4-Benzodiazepines and 1,4- Benzoxazepines via Enantioselective Rhodium-Catalyzed Hydrofunctionalizations of Alkynes and Allenes. American Chemical Society. [Link]

• Synthesis of 1,4-Benzodiazepines via Intramolecular C–N Bond Coupling and Ring Opening of Azetidines. MDPI. [Link]

• Can someone suggest an efficient method to deprotection of O-tosylate?. ResearchGate. [Link]

• Synthesis of Substituted 1,4-Benzodiazepines by Palladium-Catalyzed Cyclization of N-Tosyl-Disubstituted 2-Aminobenzylamines with Propargylic Carbonates. PubMed Central. [Link]

• Efficient Removal of Sugar O-Tosyl Groups and Heterocycle Halogens from Purine Nucleosides with Sodium Naphthalenide. J. Org. Chem. [Link]

• Cyclohexanone, 2-ethenyl-3-methyl-, trans. Organic Syntheses Procedure. [Link]

• Sodium Amalgam. Sciencemadness.org. [Link]

• Removal of the tosyl and nosyl groups. a Deprotection of tosyl (Ts)... ResearchGate. [Link]

• p-Toluenesulfonamides. Organic Chemistry Portal. [Link]

• The synthesis of N,1,4-tri(alkoxy-hydroxybenzyl)-1,4-diazepane-amines: investigations on reaction characteristics and mechanism. National Institutes of Health. [Link]

• 1,4‐Diazepane Ring‐Based Systems. ResearchGate. [Link]

• An Efficient Synthetic Approach Towards Benzo[b]pyrano[2,3-e][2][8]diazepines, and Their Cytotoxic Activity. MDPI. [Link]

• 1,4-Ditosyl-1,4-diazepane. PubMed. [Link]

• Instantaneous Deprotection ofosylamides and Esters with SmI2/Amine/Water. ResearchGate. [Link]

• 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance.. Semantic Scholar. [Link]

• Total Syntheses of Haploscleridamine, Villagorgin A and an Approach Towards Lissoclin C. The Royal Society of Chemistry. [Link]

• Photochemical Desulfonylation of N Tosyl Amides by 2Phenyl N , N ′-Dimethylbenzimidazoline (PDMBI). ResearchGate. [Link]

• 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. OUCI. [Link]

• Synthesis of a Trisubstituted 1,4-Diazepin-3-one-Based Dipeptidomimetic as a Novel Molecular Scaffold. PubMed. [Link]

• 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. PubMed. [Link]

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• 1. WO2007095276A2 - Method for deprotecting aryl or alkyl sulfonamides of primary or secondary amines - Google Patents [patents.google.com]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Purification of Crude 1,4-Ditosyl-1,4-diazepane by Recrystallization

Welcome to the technical support center for the purification of 1,4-Ditosyl-1,4-diazepane. This guide is designed for researchers, scientists, and professionals in drug development who are working with this compound. Here, we address common challenges and frequently asked questions encountered during the recrystallization process, providing in-depth, field-proven insights to ensure you achieve the highest purity for your compound.

Introduction: The Critical Role of Purity

1,4-Ditosyl-1,4-diazepane is a key building block in the synthesis of various heterocyclic compounds, many of which have significant biological activities and are explored in medicinal chemistry.[1][2][3][4] The purity of this intermediate is paramount, as impurities can lead to unwanted side reactions, lower yields in subsequent steps, and complicate the purification of the final active pharmaceutical ingredient. Recrystallization is a powerful and economical technique for purifying this solid compound, leveraging differences in solubility between the desired product and its impurities.

This guide provides a structured approach to troubleshooting common issues encountered during the recrystallization of crude 1,4-Ditosyl-1,4-diazepane, ensuring a robust and reproducible purification process.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Here we address specific issues you might face during your experiments in a question-and-answer format.

Solvent Selection & Initial Dissolution

Question 1: What is the best solvent system for the recrystallization of 1,4-Ditosyl-1,4-diazepane?

Answer: The choice of solvent is the most critical factor in a successful recrystallization. An ideal solvent should dissolve the compound well at elevated temperatures but poorly at lower temperatures.

• Recommended Primary Solvents: Based on literature and experimental data, a mixed solvent system of Ethanol (EtOH) and N,N-Dimethylformamide (DMF) is highly effective.[5][6] A common starting ratio is 5:1 (v/v) EtOH/DMF .[5][6]

• Alternative Solvents:

  • Acetonitrile: This can be used to obtain single crystals suitable for X-ray analysis, indicating it's a good solvent for producing high-quality crystals.[5][6]

  • Ethyl Acetate (AcOEt): Various derivatives of 1,4-ditosyl-1,4-diazepane have been successfully recrystallized from ethyl acetate.[7]

  • Hexane/Ethyl Acetate or Hexane/Acetone: These non-polar/polar solvent mixtures are generally good for recrystallizing moderately polar compounds.[8]

Causality: DMF is a powerful polar aprotic solvent that can dissolve the highly polar 1,4-Ditosyl-1,4-diazepane, even at room temperature. Ethanol is a less powerful solvent for this compound at room temperature but has good solvating power when heated. The combination allows for complete dissolution at an elevated temperature, while the ethanol ensures that the solubility drops significantly upon cooling, promoting crystallization.

Question 2: My crude product is not fully dissolving, even with heating. What should I do?

Answer: This issue typically points to either insufficient solvent or the presence of insoluble impurities.

• Step 1: Incremental Solvent Addition: Add small portions (e.g., 5-10% of the initial volume) of the more potent solvent in your mixture (DMF in the case of EtOH/DMF) to the heated suspension. Stir and allow time for dissolution after each addition.

• Step 2: Hot Filtration: If a portion of the solid remains undissolved even after adding a significant amount of extra solvent, it is likely an insoluble impurity. In this case, perform a hot filtration.

  • Protocol: Use a pre-heated funnel and fluted filter paper to quickly filter the hot solution into a clean, pre-warmed flask. This will remove the insoluble impurities while keeping your desired compound in solution.

Trustworthiness: This step-wise approach prevents the unnecessary dilution of your solution, which would later hinder crystallization and reduce your yield. Hot filtration is a standard technique to remove insoluble "mechanical" impurities.[9]

Crystal Formation & Growth

Question 3: No crystals are forming even after the solution has cooled to room temperature and been placed in an ice bath. What's wrong?

Answer: The failure of crystals to form indicates that the solution is not supersaturated. This can be due to several factors.

• Troubleshooting Steps:

  • Induce Crystallization:

    • Scratching: Gently scratch the inside of the flask below the solvent level with a glass rod. The microscopic scratches on the glass can provide nucleation sites for crystal growth.[10]

    • Seeding: If you have a small amount of pure 1,4-Ditosyl-1,4-diazepane, add a single, tiny crystal to the solution. This "seed crystal" will act as a template for other molecules to crystallize upon.

  • Reduce Solvent Volume: If induction methods fail, it's likely you've used too much solvent. Gently heat the solution to evaporate a portion of the solvent. Allow it to cool again and observe for crystal formation. Be cautious not to evaporate too much solvent, as this can cause the product to "crash out" of solution, trapping impurities.[10]

  • Introduce an Anti-Solvent: If using a single solvent system (e.g., pure DMF), you can slowly add a miscible "anti-solvent" (a solvent in which your compound is insoluble, like water or hexane) dropwise until the solution becomes slightly turbid. Then, add a drop or two of the original solvent to redissolve the precipitate and allow the solution to cool slowly.

Question 4: The product "oiled out" instead of forming crystals. How can I fix this?

Answer: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point, forming a liquid phase instead of solid crystals.[10] This is often due to the solution cooling too rapidly or the presence of significant impurities that depress the melting point.

• Corrective Actions:

  • Re-dissolve and Slow Cool: Reheat the solution until the oil redissolves completely. If necessary, add a small amount of additional solvent.[10]

  • Insulate the Flask: Allow the flask to cool much more slowly. You can do this by placing it in a warm water bath that is allowed to cool to room temperature, or by wrapping the flask in glass wool or paper towels.[10]

  • Lower the Initial Temperature of Crystallization: By adding more solvent, you lower the saturation temperature. This may ensure that when the compound does come out of solution, it is below its melting point.

Purity & Yield

Question 5: My final product is still impure after one recrystallization. What are the likely impurities and what should I do?

Answer: Common impurities in the synthesis of 1,4-Ditosyl-1,4-diazepane often stem from the starting materials or side reactions.

• Potential Impurities:

  • N,N'-di(p-toluenesulfonyl)ethane-1,2-diamine: Unreacted starting material.

  • 1,3-dibromopropane: Unreacted starting material.

  • Side-products from incomplete reactions.

• Purification Strategy:

  • Second Recrystallization: A second recrystallization is often necessary to achieve high purity. Ensure you are using the optimal solvent system and cooling rate.

  • Charcoal Treatment: If your product has a noticeable color, this may be due to polar, colored impurities. You can add a small amount of activated charcoal to the hot solution before the hot filtration step. The charcoal will adsorb these impurities. Use charcoal sparingly, as it can also adsorb some of your desired product.

  • Solvent Wash: After filtering the crystals, wash them with a small amount of ice-cold recrystallization solvent to remove any residual mother liquor containing dissolved impurities.

Question 6: My yield is very low. How can I improve it?

Answer: Low yield is a common problem in recrystallization and can be attributed to several factors.

• Optimizing for Yield:

  • Minimize Solvent Usage: Use only the minimum amount of hot solvent necessary to fully dissolve your crude product. Any excess solvent will retain more of your product in the mother liquor upon cooling, reducing the yield.

  • Ensure Complete Cooling: Cool the solution in an ice bath for at least 30-60 minutes after it has reached room temperature to maximize the amount of product that crystallizes out of solution.

  • Recover from Mother Liquor: The filtrate (mother liquor) will still contain some dissolved product. You can recover a second crop of crystals by evaporating a portion of the solvent from the mother liquor and re-cooling. Note that this second crop may be less pure than the first.

  • Avoid Premature Crystallization: Ensure your funnel is pre-heated during hot filtration to prevent the product from crystallizing prematurely on the filter paper.

Quantitative Data Summary

Parameter	Recommended Value/Range	Rationale
Solvent System	EtOH/DMF (5:1 v/v)[5][6]	Balances solvating power and the need for decreased solubility upon cooling.
Dissolution Temp.	Boiling point of the solvent mixture	To ensure complete dissolution of the crude product.
Cooling Protocol	Slow cooling to room temp., then ice bath	Promotes the formation of larger, purer crystals.[10]
Washing Solvent	Ice-cold recrystallization solvent	Removes impurities from the crystal surface without dissolving the product.

Experimental Workflow

Below is a detailed, step-by-step protocol for the recrystallization of crude 1,4-Ditosyl-1,4-diazepane.

Protocol: Recrystallization of 1,4-Ditosyl-1,4-diazepane

• Dissolution:

  • Place the crude 1,4-Ditosyl-1,4-diazepane in an Erlenmeyer flask.

  • Add the minimum amount of the 5:1 EtOH/DMF solvent system required to create a slurry.

  • Heat the mixture on a hot plate with stirring until it reaches a gentle boil.

  • Continue to add small portions of the solvent mixture until the solid is completely dissolved.

• Hot Filtration (if necessary):

  • If insoluble impurities are present, perform a hot filtration using a pre-heated funnel and fluted filter paper into a clean, pre-warmed Erlenmeyer flask.

• Cooling and Crystallization:

  • Cover the flask with a watch glass and allow it to cool slowly to room temperature.

  • Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.

• Isolation of Crystals:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of ice-cold 5:1 EtOH/DMF.

  • Wash the crystals again with a small amount of cold ethanol to remove any residual DMF.

• Drying:

  • Dry the purified crystals in a vacuum oven or air dry them until a constant weight is achieved.

Logical Workflow Diagram

Caption: Workflow for the recrystallization of 1,4-Ditosyl-1,4-diazepane with key troubleshooting checkpoints.

References

• 1,4-Ditosyl-1,4-diazepane - PMC - NIH. National Center for Biotechnology Information. [Link]

• Synthesis of Substituted 1,4-Benzodiazepines by Palladium-Catalyzed Cyclization of N-Tosyl-Disubstituted 2-Aminobenzylamines with Propargylic Carbonates - PubMed Central. National Center for Biotechnology Information. [Link]

• 3.6F: Troubleshooting - Chemistry LibreTexts. Chemistry LibreTexts. [Link]

• Tips & Tricks: Recrystallization - Department of Chemistry : University of Rochester. University of Rochester Department of Chemistry. [Link]

• 1,4-Ditosyl-1,4-diazepane - PMC - NIH. National Center for Biotechnology Information. [Link]

• Identification, synthesis and characterization of principal process related potential impurities in Diazepam - JOCPR. Journal of Chemical and Pharmaceutical Research. [Link]

• 1,4-Ditosyl-1,4-diazepane - PubMed. National Center for Biotechnology Information. [Link]

• A simple and mild method for the removal of the NIm-tosyl protecting group - SciSpace. SciSpace. [Link]

• Help with recrystallization for a tosylate : r/chemistry - Reddit. Reddit. [Link]

• 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. Bentham Science. [Link]

• THEORETICAL STUDY OF 1, 4-DIAZEPINES SYNTHESIS: THE REACTION MECHANISM AND TAUTOMERISM IN GAS PHASE AND IN SOLUTION - International Journal of Pharmaceutical, Chemical, and Biological Sciences. IJPBCS. [Link]

• 1,4-Ditosyl-1,4-diazepane | C19H24N2O4S2 | CID 373718 - PubChem. National Center for Biotechnology Information. [Link]

• How to recrystallization amine compound and it is not soluble in common organic solvents. ResearchGate. [Link]

• Recrystallization of Drugs: Significance on Pharmaceutical Processing - ResearchGate. ResearchGate. [Link]

• Synthesis of Substituted 1,4-Diazepines and 1,5-Benzodiazepines Using an Efficient Heteropolyacid-Catalyzed Procedure - NIH. National Center for Biotechnology Information. [Link]

• US20190276414A1 - Chiral resolution of an intermediate of suvorexant and cocrystals thereof - Google Patents.

• Determination of partial solubility parameters of five benzodiazepines in individual solvents | Request PDF - ResearchGate. ResearchGate. [Link]

• (PDF) 1,4-Ditosyl-1,4-diazepane - ResearchGate. ResearchGate. [Link]

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• 5. 1,4-Ditosyl-1,4-diazepane - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. Synthesis of Substituted 1,4-Benzodiazepines by Palladium-Catalyzed Cyclization of N-Tosyl-Disubstituted 2-Aminobenzylamines with Propargylic Carbonates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Tips & Tricks [chem.rochester.edu]
• 9. researchgate.net [researchgate.net]
• 10. chem.libretexts.org [chem.libretexts.org]

Identifying byproducts in the tosylation of 1,4-diazepane

Technical Support Center: Tosylation of 1,4-Diazepane

Welcome to the technical support center for the tosylation of 1,4-diazepane. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this reaction, with a focus on identifying and mitigating byproduct formation. Here, we synthesize technical accuracy with field-proven insights to ensure your experimental success.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental challenges you might encounter during the tosylation of 1,4-diazepane, providing both diagnostic and corrective actions.

Q1: My TLC analysis shows multiple spots, with one major spot having a very low Rf value. What am I likely seeing?

A1: A complex TLC plate is a common observation in the tosylation of diamines like 1,4-diazepane. The low Rf spot is highly indicative of a salt byproduct.

• Primary Suspect: 1,4-Diazepane p-Toluenesulfonate Salt: 1,4-Diazepane is a basic compound. A common byproduct is the formation of a salt between the starting material and p-toluenesulfonic acid. This acid can be present as an impurity in tosyl chloride or formed from its hydrolysis. These salts are highly polar and will adhere strongly to the silica gel on a TLC plate, resulting in a low Rf value.

• Other Possibilities:

  • Unreacted 1,4-Diazepane: While the free base is less polar than the salt, it can still exhibit a relatively low Rf depending on the solvent system.

  • Mono-tosylated Product: If your goal is the di-tosylated product, the mono-tosylated intermediate will appear as a separate spot.

  • Di-tosylated Product: This is typically your desired product and should have the highest Rf value due to its increased molecular weight and reduced polarity compared to the starting materials and mono-tosylated intermediate.

Experimental Workflow: Diagnosing Your TLC Plate

Caption: Diagnostic workflow for identifying species from a TLC plate.

Q2: My reaction seems to stall, and I'm isolating a significant amount of the mono-tosylated product. How can I drive the reaction to completion for the di-tosylated product?

A2: The formation of the mono-tosylated product is a common intermediate stage. Several factors can prevent the reaction from proceeding to the di-tosylated product.

• Stoichiometry of Reagents: Ensure you are using at least 2.2 equivalents of tosyl chloride and a suitable base. The second tosylation is often slower than the first due to steric hindrance and electronic effects.

• Choice and Amount of Base: A non-nucleophilic, sterically hindered base like triethylamine (TEA) or diisopropylethylamine (DIPEA) is crucial. The base neutralizes the HCl generated during the reaction, which would otherwise protonate the diazepane, rendering it unreactive. Use at least 2.2 equivalents of the base.

• Reaction Temperature and Time: The second tosylation may require more forcing conditions. Consider increasing the reaction temperature or extending the reaction time. Monitor the reaction progress by TLC or LC-MS.

• Solvent: A polar aprotic solvent like dichloromethane (DCM) or acetonitrile is typically used. Ensure your starting materials and intermediates are fully soluble.

Protocol: Optimizing for Di-tosylation

• Dissolve 1,4-diazepane (1 eq.) in anhydrous DCM.

• Add triethylamine (2.5 eq.) and cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of p-toluenesulfonyl chloride (2.2 eq.) in anhydrous DCM dropwise over 30 minutes.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction by TLC (e.g., 10% Methanol in DCM) until the mono-tosylated spot is no longer visible.

• If the reaction stalls, consider gentle heating to 30-40 °C.

Frequently Asked Questions (FAQs)

What are the most common byproducts in the tosylation of 1,4-diazepane?

The primary byproducts are typically related to incomplete reaction or side reactions of the reagents.

Byproduct	Chemical Name	Reason for Formation	Identification Method
Incomplete Reaction	1-Tosyl-1,4-diazepane	Insufficient tosyl chloride, base, or reaction time.	LC-MS, NMR
Starting Material Salt	1,4-Diazepane p-toluenesulfonate	Reaction of the basic starting material with p-toluenesulfonic acid.	Low Rf on TLC, NMR
Hydrolysis Product	p-Toluenesulfonic acid	Reaction of tosyl chloride with trace amounts of water.	Acidic pH, can be detected by NMR.

How can I use NMR spectroscopy to identify the mono- and di-tosylated products?

¹H NMR spectroscopy is a powerful tool for distinguishing between the mono- and di-tosylated products.

• Aromatic Region (7.0-8.0 ppm):

  • Mono-tosylated: You will observe one set of signals for the tosyl group, typically two doublets integrating to 2H each.

  • Di-tosylated: You will observe two sets of signals for the tosyl groups (which may overlap) or a single set integrating to 8H if the molecule is symmetrical.

• Methyl Region (2.3-2.5 ppm):

  • Mono-tosylated: A singlet integrating to 3H.

  • Di-tosylated: A singlet integrating to 6H.

• Diazepane Ring Protons (2.5-4.0 ppm): The signals for the diazepane ring protons will be more complex in the mono-tosylated product due to the asymmetry of the molecule. The di-tosylated product will exhibit a more symmetric pattern.

What is the mechanism of byproduct formation?

The formation of byproducts can be understood through the reaction mechanism.

Caption: Reaction pathways for tosylation and byproduct formation.

The primary reaction is a nucleophilic attack of the amine on the sulfur atom of the tosyl chloride. The formation of the diazepane salt is an acid-base reaction that competes with the desired tosylation.

References

• General Tosylation of Amines: "Protective Groups in Organic Synthesis" by Theodora W. Greene and Peter G. M. Wuts provides comprehensive information on the use of tosyl groups for protecting amines. While not specific to 1,4-diazepane, it covers the fundamental principles, reaction conditions, and stability of tosylamides.

  • Source: Wiley

  • URL: [Link]

• Reactions of Cyclic Diamines: "Advanced Organic Chemistry: Part B: Reaction and Synthesis" by Francis A. Carey and Richard J. Sundberg discusses the reactivity of cyclic amines and the factors influencing their nucleophilicity.

  • Source: Springer

  • URL: [Link]

• Analysis of Tosylated Compounds: The Journal of Organic Chemistry and Organic Letters frequently publish articles detailing the synthesis and characterization of N-tosylated compounds.

  • Source: American Chemical Society

  • URL: [Link]

Technical Support Center: Optimization of N-Tosyl Deprotection

Welcome to the technical support center for N-tosyl deprotection. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of removing the p-toluenesulfonyl (tosyl) protecting group from nitrogen atoms. As a robust and stable protecting group, its removal can sometimes be challenging, requiring carefully optimized conditions to ensure high yield and product purity.[1] This resource provides troubleshooting guidance and frequently asked questions to address common issues encountered during this critical synthetic step.

The stability of the tosyl group under a wide array of reaction conditions makes it a valuable tool in multistep synthesis.[1] However, this same stability necessitates specific and sometimes harsh conditions for its removal.[1] The primary strategies for N-tosyl deprotection are broadly categorized into reductive cleavage and acidic hydrolysis.[1] The choice of method is highly dependent on the substrate's structure and the presence of other sensitive functional groups.[1]

Troubleshooting Guide

This section addresses specific problems that may arise during N-tosyl deprotection experiments.

Issue 1: Incomplete or No Deprotection

"I've run my reaction overnight, but TLC/LC-MS analysis shows a significant amount of starting material remaining. What should I do?"

Incomplete deprotection is a common hurdle. The stability of the sulfonamide bond often requires forcing conditions for cleavage. Here’s a systematic approach to troubleshoot this issue:

1. Re-evaluate Your Deprotection Method:

• For Acid-Labile Substrates: If you are using milder conditions to avoid cleaving other protecting groups, you may need to cautiously increase the reaction temperature or time. Monitor the reaction closely for the appearance of byproducts.

• For Robust Substrates: If your molecule can withstand harsher conditions, consider switching to a more powerful deprotection cocktail. For instance, if Mg/MeOH is proving ineffective, a stronger reductive method or a potent acidic method might be necessary.[1][2]

2. Optimize Reaction Conditions:

• Temperature: Many deprotection reactions are temperature-sensitive. If you are running the reaction at room temperature, consider gently heating it. For example, acidic hydrolysis with HBr in acetic acid often requires heating to 90°C.[1]

• Concentration: Ensure your reagents are sufficiently concentrated. Dilute solutions may lead to slower reaction rates.

• Reagent Equivalents: For reductive methods, using a sufficient excess of the reducing agent (e.g., magnesium turnings) is critical for driving the reaction to completion.[1]

3. Consider Alternative Methods:

The table below summarizes common deprotection methods with their typical conditions. If one method fails, another may be successful.

Method Category	Reagents and Conditions	Typical Substrates	Key Considerations
Acidic Hydrolysis	33% HBr in Acetic Acid, Phenol (scavenger), 60-90°C	Robust amines, piperidines	Harsh conditions, not suitable for acid-labile groups. Phenol is used to trap byproducts.[1]
Reductive Cleavage	Magnesium turnings in Methanol, Ultrasonication	Piperidinones, various amines	Milder than strong acid, good functional group tolerance.[1]
Reductive Cleavage	Samarium(II) Iodide (SmI₂)/Amine/Water	Tosylamides, Tosyl esters	Very fast and efficient, even for hindered substrates.[3][4]
Basic Hydrolysis	Cesium Carbonate in THF/MeOH	N-tosylated indoles	Very mild and efficient for specific heterocyclic systems.[5][6]
Dissolving Metal	Sodium in liquid ammonia	General sulfonamides	Powerful reduction, but requires specialized equipment and careful handling.[7]
Photoredox Catalysis	Visible light, photoredox catalyst	Tosyl amides	Mild, transition-metal-free conditions.[2]

Issue 2: Formation of Side Products/Degradation of Starting Material

"My deprotection reaction is messy, and I'm observing multiple spots on my TLC plate. How can I improve the selectivity?"

The formation of byproducts is often a sign that the reaction conditions are too harsh for your substrate.

1. Lower the Reaction Temperature: Many degradation pathways are accelerated at higher temperatures. Running the reaction at a lower temperature for a longer period can often improve the yield of the desired product.

2. Choose a Milder Reagent: If your substrate contains sensitive functional groups (e.g., esters, Boc groups, certain heterocycles), a less aggressive deprotection method is warranted. For instance, if HBr/AcOH is causing degradation, switching to Mg/MeOH or a SmI₂-mediated method could be beneficial.[1][3]

3. Use of Scavengers: In acidic deprotection, carbocations can be generated, leading to unwanted side reactions. The addition of a scavenger like phenol or thioanisole can help to trap these reactive intermediates.[1][8]

4. Protect Other Functional Groups: If a specific functional group is consistently reacting, it may be necessary to protect it before carrying out the N-tosyl deprotection. The quintessential guide for this is Greene's Protective Groups in Organic Synthesis, which provides extensive tables and strategies for orthogonal protection schemes.[9][10][11][12][13]

Issue 3: Difficulty in Product Purification

"I've successfully removed the tosyl group, but I'm struggling to separate my product from the p-toluenesulfonic acid byproduct and other reagents."

Purification can be challenging due to the polar nature of the p-toluenesulfonic acid byproduct.

1. Aqueous Work-up: A standard work-up procedure involves quenching the reaction, followed by an aqueous wash to remove water-soluble byproducts.

• For acidic reactions, carefully basify the mixture with an aqueous base (e.g., NaOH, NaHCO₃) to a pH > 10. This will deprotonate your amine product, making it more soluble in organic solvents, while the salt of p-toluenesulfonic acid remains in the aqueous layer.[1]
• Extract the product with a suitable organic solvent like dichloromethane or ethyl acetate.[1]
• Wash the combined organic layers with brine, dry over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), and concentrate under reduced pressure.[1]

2. Chromatographic Purification: Silica gel column chromatography is often necessary for final purification.

• A mobile phase containing a small amount of a basic modifier (e.g., triethylamine or ammonia in methanol) can help to prevent the product from streaking on the column, especially for basic amine products.

3. Scavenger Resins: In some cases, scavenger resins can be employed to selectively bind and remove either the product or the impurities, simplifying the purification process.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of N-tosyl deprotection?

The mechanism depends on the method used:

• Acidic Hydrolysis: This typically involves protonation of the sulfonamide oxygen, followed by nucleophilic attack on the sulfur atom or the nitrogen-bearing carbon, leading to cleavage of the N-S bond.

• Reductive Cleavage: These methods, such as those using dissolving metals or SmI₂, involve single-electron transfer (SET) to the sulfonamide.[14] This generates a radical anion which then fragments, breaking the N-S bond.

Below is a diagram illustrating a generalized decision-making workflow for troubleshooting N-tosyl deprotection.

Caption: Troubleshooting workflow for N-tosyl deprotection.

Q2: Can I selectively deprotect an N-tosyl group in the presence of other protecting groups?

Yes, this is often possible with careful selection of reagents. The key is to choose a method that is orthogonal to the other protecting groups present in your molecule. For example:

• In the presence of a Boc group: Reductive methods (e.g., Mg/MeOH) are generally safe for Boc groups, whereas strong acidic conditions (like HBr/AcOH) will cleave them.

• In the presence of an ester: Basic hydrolysis should be avoided. Acidic conditions might lead to hydrolysis or transesterification, depending on the solvent and temperature. Reductive methods are often a good choice.

• In the presence of O-tosyl groups: It can be challenging to selectively deprotect N-tosyl groups over O-tosyl groups, as many conditions will cleave both. Sodium naphthalenide has been shown to remove O-tosyl groups.[14] Careful optimization is required.

Q3: Are there any newer, milder methods for N-tosyl deprotection?

Yes, the field of organic methodology is constantly evolving. Some modern approaches include:

• Photoredox Catalysis: This method uses visible light and a photocatalyst to achieve reductive cleavage of the N-S bond under very mild, often room temperature, conditions.[2]

• Samarium(II) Iodide (SmI₂): While not brand new, combinations of SmI₂ with additives like amines and water have been shown to be extremely fast and effective for deprotecting even highly hindered tosylamides.[3][4]

• Cesium Carbonate: For specific substrates like N-tosylated indoles, cesium carbonate in a mixture of THF and methanol offers a very mild and efficient deprotection method.[5][6]

Experimental Protocols

Protocol 1: Acidic Deprotection using HBr in Acetic Acid

This protocol is adapted for a generic N-tosyl piperidine derivative.[1]

Materials:

• N-tosyl substrate

• 33% Hydrobromic acid in acetic acid

• Phenol (scavenger)

• Standard laboratory glassware for inert atmosphere reactions

• Solvents and reagents for work-up (e.g., diethyl ether, aqueous NaOH, dichloromethane, brine, anhydrous Na₂SO₄)

Procedure:

• To a solution of the N-tosyl piperidine derivative in a round-bottom flask, add phenol (1-2 equivalents).

• Add 33% hydrobromic acid in acetic acid to the mixture.

• Heat the reaction mixture to 90°C and monitor by TLC or LC-MS. Reaction times can be long, often 16 hours or more.[1]

• Upon completion, cool the reaction mixture to room temperature and carefully pour it into ice-cold water.

• Basify the aqueous solution to pH > 10 with a concentrated aqueous solution of sodium hydroxide.

• Extract the product with dichloromethane or ethyl acetate (3x).

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product.

• Purify by column chromatography as needed.

Protocol 2: Reductive Deprotection using Magnesium in Methanol

This protocol is a milder alternative to acidic hydrolysis.[1]

Materials:

• N-tosyl substrate

• Magnesium turnings

• Anhydrous methanol

• Ultrasonic bath (optional, but can accelerate the reaction)

Procedure:

• Dissolve the N-tosyl substrate in anhydrous methanol in a round-bottom flask.

• Add an excess of magnesium turnings (typically 10-20 equivalents) to the solution.

• Stir the mixture at room temperature. The reaction can be placed in an ultrasonic bath to increase the rate.

• Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Upon completion, filter the reaction mixture to remove excess magnesium.

• Concentrate the filtrate under reduced pressure.

• Perform a standard aqueous work-up and extraction as described in Protocol 1 to isolate the product.

Caption: General approaches to N-tosyl deprotection.

References

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis (4th ed.). John Wiley & Sons, Inc.

• Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis (5th ed.). Wiley. [Link]

• Wuts, P. G. M. (2023). Greene's Protective Groups in Organic Synthesis (6th ed.). Wiley. [Link]

• Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis (5th ed.). Nanyang Technological University. [Link]

• Iwasaki, T., Matsumoto, K., Matsuoka, M., Takahashi, T., & Okumura, K. (1973). Detosylation of N-Tosyl Amino Acids and Peptides by Electrolytic Reduction. Bulletin of the Chemical Society of Japan, 46(3), 852-855. [Link]

• Alagille, D. (2007). Greene's Protective Groups in Organic Synthesis. Fourth Edition. Journal of Medicinal Chemistry, 50(6), 1336-1337. [Link]

• Various Authors. (n.d.). A mild method for cleavage of N-Tos protected amines using mischmetal and TiCl4. Sci-Hub. This is a compilation of various articles related to the topic. A specific, stable URL is not available.

• van der Eijk, J. M., Nolte, R. J. M., & Drenth, W. (1980). A simple and mild method for the removal of the NIm-tosyl protecting group. The Journal of Organic Chemistry, 45(3), 547-548. [Link]

• Lewandowska, E., Neschadimenko, V., Wnuk, S. F., & Robins, M. J. (1997). Efficient Removal of Sugar O-Tosyl Groups and Heterocycle Halogens from Purine Nucleosides with Sodium Naphthalenide. Tetrahedron Letters, 38(36), 6295-6298. [Link]

• Sun, K., & Reddy, V. P. (2006). Deprotection of N-Tosylated Indoles and Related Structures Using Cesium Carbonate. Tetrahedron Letters, 47(46), 8173-8176. [Link]

• Sun, K., & Reddy, V. P. (2006). Deprotection of N-tosylated indoles and related structures using cesium carbonate. ResearchGate. [Link]

• Bartoli, J., & Grushin, V. V. (2007). Method for deprotecting aryl or alkyl sulfonamides of primary or secondary amines.

• Kumar, A., & Kumar, S. (2018). N–S bond cleavage of tosyl hydrazones by dual reactive arynes: synthesis of diaryl sulfones, spiro[indazole-3,3′-indolin]-2′-one, and N-phenyl sulfonohydrazides. Organic & Biomolecular Chemistry, 16(10), 1669-1678. [Link]

• Beauchemin, A. M., & Moran, J. (2011). Selective Deprotection of N-Tosyl Alkoxyamines Using Bistrifluoromethane Sulfonimide: Formation of Oxime Ethers. Synlett, 2011(12), 1797-1800. [Link]

• Ye, Z., Adhikari, S., Xia, Y., & Dai, M. (2018). Removal of the tosyl and nosyl groups. ResearchGate. [Link]

• Kamal, A., & Ramana, K. V. (2008). Azide-Mediated Detosylation of N-Tosylpyrroloiminoquinones and N-Tosylindole-4,7-quinones. Synlett, 2008(18), 2864-2868. [Link]

• Ankner, T., & Hilmersson, G. (2009). Instantaneous Deprotection of Tosylamides and Esters with SmI2/Amine/Water. Organic Letters, 11(3), 503-506. [Link]

• Zaitsev, V. G., & Gevorgyan, V. (2003). The optimization of reaction conditions for detosylation of vinyltetrahydropyridine 3b. ResearchGate. [Link]

• Wikipedia. (n.d.). Tosyl group. Retrieved January 17, 2026, from [Link]

• van der Eijk, J. M., Nolte, R. J. M., & Drenth, W. (1980). A simple and mild method for the removal of the NIm-tosyl protecting group. ACS Publications. [Link]

• Ankner, T., & Hilmersson, G. (2009). Instantaneous deprotection of tosylamides and esters with SmI(2)/amine/water. PubMed. [Link]

• van der Eijk, J. M., Nolte, R. J. M., & Drenth, W. (1980). A simple and mild method for the removal of the NIm-tosyl protecting group. The Journal of Organic Chemistry, 45(3), 547-548. [Link]

• Cryolite. (2017, November 26). Protecting weak secondary amines - driving me crazy! Sciencemadness Discussion Board. [Link]

• Organic Chemistry Portal. (n.d.). p-Toluenesulfonamides. Retrieved January 17, 2026, from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Instantaneous deprotection of tosylamides and esters with SmI(2)/amine/water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. researchgate.net [researchgate.net]
• 9. Greene's Protective Groups in Organic Synthesis - Peter G. M. Wuts, Theodora W. Greene - Google 圖書 [books.google.com.tw]
• 10. wiley.com [wiley.com]
• 11. ebooks.com [ebooks.com]
• 12. ntu-sp.primo.exlibrisgroup.com [ntu-sp.primo.exlibrisgroup.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. faculty.fiu.edu [faculty.fiu.edu]

Technical Support Center: Navigating the Challenges of Selective Tosylation in Asymmetric Diamines

Welcome to the technical support center dedicated to the selective tosylation of asymmetric diamines. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter the unique challenges associated with differentiating between two non-equivalent amino groups within the same molecule. The selective installation of a tosyl (Ts) group is a critical transformation, often employed to protect one amine while allowing for subsequent functionalization of the other, or to modulate the physicochemical properties of a molecule.

This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific experimental issues. The advice herein is grounded in established chemical principles and practical, field-proven insights to help you navigate this nuanced synthetic challenge.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during the selective mono-tosylation of an asymmetric diamine. Each issue is followed by an analysis of potential causes and actionable solutions.

Problem 1: Poor Regioselectivity - Mixture of Mono-Tosylated Isomers

You're obtaining a mixture of the two possible mono-tosylated products, and separation is proving difficult.

This is the most common challenge in the tosylation of asymmetric diamines. The regioselectivity is governed by the subtle interplay between the steric and electronic differences of the two amine groups.

Potential Causes & Explanations:

• Insufficient Steric or Electronic Differentiation: If the two amino groups are in very similar chemical environments (e.g., two primary amines with minor differences in their alkyl substituents), p-toluenesulfonyl chloride (TsCl) may not effectively distinguish between them.

• Reaction Temperature is Too High: Higher temperatures provide more energy to the system, which can overcome the small activation energy difference for the reaction at the two amine sites, leading to a loss of selectivity.

• Incorrect Stoichiometry: Using an excess of TsCl can drive the reaction towards di-tosylation, but even with one equivalent, it can decrease selectivity if the reaction rates at both sites are comparable.

Solutions & Protocols:

• Lower the Reaction Temperature: Running the reaction at 0 °C or even lower (e.g., -20 °C or -40 °C) is the first and most critical step to enhance selectivity. Lower temperatures will favor the reaction pathway with the lower activation energy, which is typically the less sterically hindered or more nucleophilic amine.

• Slow Addition of Tosyl Chloride: Instead of adding the TsCl all at once, a slow, dropwise addition of a dilute solution of TsCl to the diamine solution can maintain a low concentration of the tosylating agent. This technique, often referred to as high-dilution conditions, favors the more reactive amine and minimizes the chances of the less reactive amine reacting as the concentration of the more reactive one decreases.

• Optimize the Base and Solvent System:

  • Base Selection: The choice of base can influence selectivity. A bulky, non-nucleophilic base like diisopropylethylamine (DIPEA) may offer better steric control compared to smaller bases like triethylamine (TEA) or pyridine. Pyridine, acting as both a base and a solvent, can sometimes favor N-sulfonylation.[1]

  • Solvent Effects: The polarity of the solvent can affect the relative nucleophilicity of the two amine groups. It is recommended to screen a range of anhydrous solvents such as dichloromethane (DCM), tetrahydrofuran (THF), and acetonitrile.

Protocol: General Method for Enhancing Regioselectivity

• Materials:

  • Asymmetric diamine (1.0 eq.)

  • p-Toluenesulfonyl chloride (TsCl) (0.95-1.05 eq.)

  • Anhydrous base (e.g., DIPEA, 1.5 eq.)

  • Anhydrous DCM (sufficient to fully dissolve the diamine)

• Procedure:

  • Dissolve the asymmetric diamine and the base in anhydrous DCM in a flame-dried, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to 0 °C or the desired lower temperature in an appropriate cooling bath.

  • Dissolve the TsCl in a separate flask with anhydrous DCM.

  • Add the TsCl solution dropwise to the stirred diamine solution over a period of 1-2 hours using a syringe pump.

  • Allow the reaction to stir at the low temperature for an additional 2-12 hours, monitoring the progress by thin-layer chromatography (TLC) or LC-MS.

  • Upon completion, quench the reaction by adding water or a saturated aqueous solution of ammonium chloride.

  • Perform a standard aqueous workup, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the product mixture using column chromatography, carefully selecting the eluent system to achieve separation of the isomers.

Problem 2: Significant Formation of Di-tosylated Byproduct

You're isolating a substantial amount of the di-tosylated product, even when using only one equivalent of TsCl.

This issue arises when the mono-tosylated product reacts with the remaining TsCl at a rate comparable to the starting diamine.

Potential Causes & Explanations:

• Mono-tosylation Activates the Second Amine: In some cases, the introduction of the first tosyl group may not sufficiently deactivate the second amino group, or it may even increase its solubility, making it more available to react.

• Incorrect Stoichiometry: Inaccurate measurement of reagents, leading to an excess of TsCl, is a common culprit.

• Localized High Concentrations of TsCl: Adding TsCl too quickly can create localized areas of high concentration, promoting the di-tosylation reaction before the reagent has had time to disperse and react selectively.

Solutions & Protocols:

• Use a Sub-Stoichiometric Amount of TsCl: Employing a slight deficit of TsCl (e.g., 0.9 equivalents) can ensure that there is not enough tosylating agent to fully react with both amino groups. This will leave some unreacted starting material, which is often easier to separate from the mono-tosylated product than the di-tosylated byproduct.

• High-Dilution Conditions: As with improving regioselectivity, performing the reaction at high dilution with slow addition of TsCl is highly effective in minimizing di-tosylation.

• Alternative Protecting Group Strategy: If di-tosylation remains a persistent issue, consider an orthogonal protecting group strategy.[2][3] This involves protecting one amine with a different protecting group (e.g., Boc or Cbz), performing the tosylation on the remaining free amine, and then selectively removing the first protecting group.

Problem 3: Incomplete or No Reaction

Your starting material is largely unreacted, even after extended reaction times.

This frustrating issue often points to problems with reagent quality or reaction setup.

Potential Causes & Explanations:

• Deactivated Tosyl Chloride: TsCl is sensitive to moisture and can hydrolyze to p-toluenesulfonic acid, rendering it unreactive.[4][5] Old or improperly stored TsCl is a common cause of reaction failure.

• Presence of Water: Any moisture in the reaction system (from solvents, bases, or glassware) will preferentially react with TsCl, consuming it before it can react with the diamine.[4]

• Insufficiently Basic Conditions: The reaction generates HCl as a byproduct, which can protonate the starting diamine, making it non-nucleophilic. An adequate amount of base is crucial to neutralize this acid.[5][6]

• Sterically Hindered Amine: If the target amine is exceptionally sterically hindered, the reaction may require more forcing conditions or a less bulky sulfonylating agent like mesyl chloride.[7]

Solutions & Protocols:

• Ensure Anhydrous Conditions: Thoroughly dry all glassware in an oven before use. Use freshly distilled or commercially available anhydrous solvents and bases.

• Verify Reagent Quality: Use a fresh bottle of TsCl or purify older TsCl by recrystallization from hexane.[7]

• Increase Reaction Temperature: If low temperature is not critical for selectivity, gradually warming the reaction to room temperature or even gentle heating (e.g., 40 °C) may be necessary to drive the reaction to completion, especially for less reactive amines.[8]

• Add a Catalyst: For sluggish reactions, a catalytic amount of 4-dimethylaminopyridine (DMAP) can be added.[6][9] DMAP is a hyper-nucleophilic catalyst that forms a highly reactive intermediate with TsCl.

Frequently Asked Questions (FAQs)

Q1: How do I predict which amine in my asymmetric diamine will be preferentially tosylated?

A1: As a general rule, the less sterically hindered and/or more nucleophilic amine will react faster.

• Steric Hindrance: A primary amine will almost always be tosylated in preference to a secondary or tertiary amine. Between two primary amines, the one with smaller adjacent substituents will be favored.

• Nucleophilicity (Electronics): Electron-donating groups near an amine will increase its nucleophilicity, while electron-withdrawing groups will decrease it. Therefore, the amine with the more electron-rich environment is more likely to be tosylated.

Q2: My mono-tosylated product is difficult to purify by column chromatography. What are some alternative purification strategies?

A2: Purification of polar, mono-protected diamines can be challenging.

• Acid-Base Extraction: If there is a significant difference in the basicity of the remaining free amine in your product and the unreacted diamine, an acid-base extraction workup can be effective. The di-tosylated product, lacking a basic amine, will remain in the organic layer, while the mono- and unreacted diamines can be extracted into an acidic aqueous layer and subsequently re-isolated.

• Recrystallization/Precipitation: If your mono-tosylated product is a solid, recrystallization can be a highly effective method for purification. Sometimes, precipitation by adding an anti-solvent (like hexane to a solution in ether or DCM) can selectively crash out the desired product.

• Derivatization: In some cases, it may be easier to protect the remaining free amine with another group (e.g., Boc anhydride) to create a less polar, more easily purified di-protected intermediate. The second protecting group can then be selectively removed.

Q3: Can I use tosyl anhydride (Ts₂O) instead of tosyl chloride (TsCl)?

A3: Yes, tosyl anhydride is a more reactive tosylating agent and can be effective for less nucleophilic or sterically hindered amines.[8] It is often used when TsCl fails to give a reaction. However, its higher reactivity can sometimes lead to lower selectivity and a greater propensity for di-tosylation, so careful control of stoichiometry and temperature is still crucial.

Q4: What is the role of pyridine in tosylation reactions?

A4: Pyridine serves multiple roles. It acts as a base to neutralize the HCl byproduct.[5][10] It can also act as a nucleophilic catalyst, reacting with TsCl to form a highly reactive tosylpyridinium salt. Finally, it is often used as the solvent for the reaction.[1][10]

Visualization of Key Concepts

Logical Flow for Troubleshooting Poor Regioselectivity

Sources

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• 10. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Selective Mono-tosylation of Primary Amines

Welcome to the technical support center for sulfonamide synthesis. This guide is specifically designed for researchers, scientists, and drug development professionals who are navigating the intricacies of primary amine tosylation. Over-tosylation, the formation of a di-tosylated byproduct, is a common challenge that can significantly impact yield and purification efficiency. This document provides in-depth troubleshooting guides, frequently asked questions (FAQs), and optimized protocols to help you achieve high yields of the desired mono-tosylated product.

Understanding the Challenge: Mono- vs. Di-tosylation

The reaction of a primary amine with p-toluenesulfonyl chloride (TsCl) is a fundamental method for forming sulfonamides.[1][2] The primary amine acts as a nucleophile, attacking the electrophilic sulfur atom of the sulfonyl chloride. In the presence of a base, this reaction typically proceeds efficiently.

However, the initially formed mono-tosylated product still possesses an acidic proton on the nitrogen atom. In the presence of a strong base and excess TsCl, this proton can be removed, rendering the mono-tosylamide nucleophilic and susceptible to a second tosylation event. This leads to the formation of the undesired N,N-ditosylamide.[3]

Frequently Asked Questions (FAQs)

Q1: My reaction is producing a significant amount of di-tosylated product. What are the primary causes?

A1: The formation of the di-tosylated byproduct is primarily influenced by three factors: stoichiometry, the nature of the base, and reaction temperature. Using a large excess of tosyl chloride or a particularly strong base can favor the second tosylation. High reaction temperatures can also provide the activation energy needed for the second, often more hindered, tosylation to occur.

Q2: How does the choice of base impact the selectivity of the reaction?

A2: The base plays a crucial role in tosylation reactions, primarily by neutralizing the HCl generated.[4] For selective mono-tosylation, weaker, non-nucleophilic bases are generally preferred.

• Pyridine: Often used as both a solvent and a base, its moderate basicity can help control the reaction rate and minimize di-tosylation.[4]

• Triethylamine (TEA): A stronger, non-nucleophilic base that is an effective acid scavenger.[4] However, its higher basicity can sometimes promote over-reaction if not used judiciously.

• Inorganic Bases (e.g., K₂CO₃, NaHCO₃): These are excellent choices for promoting mono-tosylation, especially in biphasic systems or with less reactive amines. Their limited solubility in many organic solvents can help modulate the effective base concentration.

Q3: Can steric hindrance be leveraged to prevent di-tosylation?

A3: Yes, steric hindrance around the nitrogen atom of the primary amine can significantly disfavor the formation of the di-tosylated product.[3][5] The introduction of a second bulky tosyl group is often sterically demanding. If your substrate is sterically hindered, you are less likely to encounter issues with over-tosylation.

Q4: I'm working with a very precious and complex amine. What are the mildest conditions I can use to favor mono-tosylation?

A4: For sensitive substrates, the following conditions are recommended:

• Stoichiometry: Use a slight excess (1.1-1.2 equivalents) of TsCl.

• Base: Employ a mild base like pyridine or sodium bicarbonate.

• Temperature: Conduct the reaction at low temperatures (0 °C to room temperature) to minimize side reactions.

• Slow Addition: Add the tosyl chloride solution dropwise to the amine solution to maintain a low instantaneous concentration of the electrophile.

Q5: Are there alternatives to tosyl chloride that might be more selective?

A5: While tosyl chloride is the most common reagent, other sulfonylating agents can be considered.[1][6] Mesyl chloride (MsCl), for example, is less sterically bulky and may react more readily, but the principles for avoiding di-sulfonylation remain the same.[7] For particularly challenging cases, exploring alternative synthetic routes to the desired sulfonamide might be necessary.[8]

Troubleshooting Guide: Minimizing Di-tosylation

This section provides a structured approach to troubleshooting and optimizing your primary amine tosylation reactions.

Observation	Potential Cause(s)	Recommended Action(s)
Significant amount of di-tosylated product observed by TLC/LC-MS.	1. Excess tosyl chloride used.2. Base is too strong or used in excess.3. Reaction temperature is too high.	1. Reduce the equivalents of TsCl to 1.1-1.2 eq.2. Switch to a milder base (e.g., pyridine, NaHCO₃).3. Run the reaction at a lower temperature (start at 0 °C).
Reaction is slow and incomplete, tempting the use of harsher conditions.	1. Poor quality or hydrolyzed TsCl.2. Presence of water in the reaction.3. Insufficiently basic conditions.	1. Use fresh or recrystallized TsCl.2. Ensure all glassware is dry and use anhydrous solvents.3. Consider a slightly stronger, non-nucleophilic base like TEA, but maintain careful stoichiometric control.
Complex mixture of products, including starting material and di-tosylated product.	Inconsistent reaction conditions (e.g., localized heating, poor mixing).	1. Ensure efficient stirring throughout the reaction.2. Add the tosyl chloride solution slowly and dropwise to the amine solution.3. Maintain a consistent temperature using an ice bath or cryocooler.

Visualizing the Reaction Pathway

The following diagram illustrates the desired mono-tosylation pathway and the competing, undesired di-tosylation pathway. Understanding this equilibrium is key to controlling the reaction outcome.

Caption: Reaction scheme for the tosylation of a primary amine.

Optimized Protocol for Selective Mono-tosylation

This protocol is a general guideline and may require optimization for your specific substrate.

Materials:

• Primary amine (1.0 eq)

• p-Toluenesulfonyl chloride (TsCl) (1.1 eq)

• Pyridine (as solvent and base) or Dichloromethane (DCM) as solvent and Triethylamine (TEA) (1.5 eq) as base

• Anhydrous solvents

• Nitrogen or Argon atmosphere

Procedure:

• Preparation:

  • Ensure all glassware is oven-dried or flame-dried and cooled under a stream of inert gas.

  • Dissolve the primary amine (1.0 eq) in anhydrous pyridine or DCM in a round-bottom flask equipped with a magnetic stir bar.

  • Cool the solution to 0 °C using an ice-water bath.

• Reaction:

  • In a separate flask, dissolve p-toluenesulfonyl chloride (1.1 eq) in a minimal amount of the same anhydrous solvent.

  • Add the TsCl solution dropwise to the stirred amine solution at 0 °C over a period of 15-30 minutes.

  • If using DCM and TEA, add the TEA (1.5 eq) to the amine solution before the dropwise addition of TsCl.

• Monitoring:

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • The reaction is typically complete within 2-4 hours at 0 °C, but may require warming to room temperature for less reactive amines.[9]

• Work-up:

  • Once the reaction is complete, quench the reaction by adding cold water or a saturated aqueous solution of ammonium chloride.

  • If DCM was used as the solvent, separate the organic layer. Extract the aqueous layer with DCM (2 x 20 mL).

  • If pyridine was used, remove the pyridine under reduced pressure and then partition the residue between ethyl acetate and 1M HCl. Separate the layers and wash the organic layer with brine.

  • Combine the organic layers, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification:

  • The crude product can be purified by column chromatography on silica gel or by recrystallization to afford the pure mono-tosylated product.

References

• BenchChem. (n.d.). Impact of steric hindrance on 2-((Tosyloxy)amino)ethanamine reactivity.
• Organic Synthesis. (n.d.). Alcohol to Tosylate using Tosyl Cl, base.
• Chemistry Steps. (n.d.). Mesylates and Tosylates with Practice Problems.
• TsCl in Organic Chemistry. (2023, August 8). A Comprehensive Guide.
• National Institutes of Health. (n.d.). An Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides.
• BenchChem. (n.d.). A Comparative Guide to Sulfonylating Agents for Amine Reactions.
• National Institutes of Health. (2020, October 28). Synthesis of Tosyl- and Nosyl-Ended Polyisobutylenes with High Extent of Functionalities: The Effect of Reaction Conditions.
• Organic Chemistry Portal. (n.d.). Sulfonate synthesis by sulfonylation (tosylation).
• ResearchGate. (n.d.). A study of mono-, di- and tri-tosylated amines: An unexpected sulfonamide.
• UCL Discovery. (n.d.). Synthetic approaches to biologically active sulfonates and sulfonamides.
• BenchChem. (n.d.). Technical Support Center: Troubleshooting Incomplete Tosylation Reactions.
• ACS Publications. (n.d.). Synthesis of N-Tosyl Allylic Amines from Substituted Alkenes via Vanadoxaziridine Catalysis.
• Master Organic Chemistry. (2015, March 10). Tosylates And Mesylates.
• Journal of Chemistry Letters. (n.d.). Exploring Controlled Synthesis for Green Production of Mono-tosylates from Diols and Glycols in Undergraduate Research.
• Chemistry For Everyone. (2025, January 1). What Is TSCL In Organic Chemistry? [Video]. YouTube.
• ChemicalBook. (2023, April 4). Tosyl chloride: Application, Preparation.
• Chemistry & Biology Interface. (2018). Recent advances in synthesis of sulfonamides: A review.
• National Institutes of Health. (2020, November 25). Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO.
• ResearchGate. (2017, September 6). How can I make a primary amine and tosylate react without any heat?.
• BenchChem. (n.d.). Effect of base choice on the synthesis of Cyclopentyl tosylate.
• Sciencemadness Discussion Board. (2014, October 23). Procedure of tosylation of p-aminochlorobenzene.
• Sciencemadness.org. (2017, January 2). Tosylation of ethanolamine (??).
• Chemistry Stack Exchange. (2018, January 29). Can I use a primary amine to substitute (deprotect) a tosylate at high yields?
• ResearchGate. (2016, July 29). How to convert tosylate into amine?
• ResearchGate. (2013, April 30). How can I tosylate an hindered secondary alcohol?
• Cobalt-Catalyzed Aminocarbonylation of Alkyl Tosylates: Stereospecific Synthesis of Amides. (n.d.).
• ECHEMI. (n.d.). Why do tosylation and mesylation of alcohols follow different mechanisms?
• The Royal Society of Chemistry. (2009). EXPERIMENTAL SUPPORTING INFORMATION.
• Organic Chemistry Portal. (n.d.). p-Toluenesulfonamides.

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• 9. organic-synthesis.com [organic-synthesis.com]

Removal of residual tosyl chloride from reaction mixture

Welcome to the technical support center for purification challenges in organic synthesis. This guide provides targeted troubleshooting advice for researchers, chemists, and process development scientists on a frequent and critical challenge: the removal of residual p-toluenesulfonyl chloride (TsCl) from reaction mixtures.

Introduction: Why Excess TsCl is a Problem

In the synthesis of tosylates from alcohols, an excess of tosyl chloride is often used to ensure the complete consumption of the starting alcohol.[1] However, leftover TsCl is a reactive electrophile that can interfere with subsequent synthetic steps.[2] Its polarity is often similar to the desired tosylate product, making purification by standard column chromatography difficult and inefficient.[2][3] Therefore, effective removal or conversion of unreacted TsCl is paramount for obtaining a pure product and ensuring the success of downstream applications.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: How can I tell if there is still unreacted TsCl in my crude product?

Answer: The primary method for detecting residual TsCl is Thin Layer Chromatography (TLC).

• TLC Analysis: Tosyl chloride is a non-polar compound and typically has a high Retention Factor (Rf) in common solvent systems like ethyl acetate/hexanes.[4] It can often be visualized under UV light. Co-spotting your crude reaction mixture with a sample of pure TsCl will confirm its presence. If your product's Rf is very close to that of TsCl, visualization can be challenging. In such cases, quenching a small aliquot of the reaction mixture and running a comparative TLC can show the disappearance of the TsCl spot, confirming its initial presence.

Q2: What is the simplest and most common method to remove excess TsCl?

Answer: The most straightforward and widely used technique is an aqueous workup, often referred to as "quenching."[4] This process involves adding water or an aqueous basic solution to the reaction mixture to hydrolyze the reactive tosyl chloride into the highly water-soluble p-toluenesulfonic acid or its salt.[4][5]

• Mechanism: TsCl reacts with water to form p-toluenesulfonic acid (TsOH) and hydrochloric acid (HCl). Adding a mild base like sodium bicarbonate (NaHCO₃) neutralizes the acidic byproducts, forming sodium p-toluenesulfonate, which is readily extracted into the aqueous layer during a liquid-liquid extraction.[2][4][5]

• When to Use: This method is ideal for products that are stable in the presence of water and mild bases. It is fast, inexpensive, and effective for removing large quantities of excess TsCl.[4]

Q3: My product is sensitive to water or basic conditions. What are my options?

Answer: When your product contains base-labile functional groups (like esters) or is otherwise sensitive to water, an aqueous workup is not suitable. In these cases, non-aqueous methods are preferred.[2]

• Option 1: Amine Quenching: Add a simple primary or secondary amine (e.g., butylamine or diethylamine) to the reaction mixture. The amine will react with the excess TsCl to form a sulfonamide.[6][7] While the sulfonamide remains in the organic phase, it is typically much more polar than the starting TsCl, making it easier to separate from the desired product by column chromatography.[8]

• Option 2: Scavenger Resins: This is an elegant and highly effective method for sensitive substrates. Amine-functionalized scavenger resins (e.g., aminomethyl polystyrene or amine-functionalized silica) are solid-supported reagents that selectively react with excess electrophiles like TsCl.[2][4][5] The resin reacts to form a polymer-bound sulfonamide, which is then simply removed by filtration.[2][4] This avoids an aqueous workup entirely and significantly simplifies purification.

• Option 3: Cellulosic Material: A novel and "green" approach involves adding cellulosic materials, like standard filter paper, to the reaction mixture.[4][9] The hydroxyl groups on the cellulose react with the TsCl, effectively scavenging it from the solution. The solid material is then removed by filtration.[4][9]

Q4: I performed an aqueous quench, but I still see impurities. What went wrong?

Answer: This is a common issue that can arise from several factors.

• Possible Cause 1: Incomplete Hydrolysis. The hydrolysis of TsCl can be slow, especially in biphasic systems with poor mixing.[10]

  • Solution: Ensure vigorous stirring during the quench to maximize the interfacial area between the organic and aqueous layers.[2] Allowing the mixture to stir for 15-30 minutes after adding the quench solution can ensure the reaction goes to completion.[2]

• Possible Cause 2: Insufficient Base. You must add enough base to neutralize the HCl generated from both the tosylation reaction and the TsCl hydrolysis.

  • Solution: Use a saturated aqueous solution of a mild base like NaHCO₃.[2] After quenching, check the pH of the aqueous layer to ensure it is neutral or slightly basic.

• Possible Cause 3: The Impurity is Not TsCl. The other major byproduct of the reaction is the base hydrochloride salt (e.g., triethylammonium chloride or pyridinium hydrochloride). These salts are typically removed during the aqueous wash. If they persist, additional washes with water may be necessary.

Workflow & Method Selection

Choosing the correct purification strategy is critical for success. The following diagram outlines a decision-making process for handling residual tosyl chloride.

Caption: Decision tree for selecting a TsCl removal method.

Comparative Summary of Removal Techniques

Method	Key Advantages	Key Disadvantages	Best For...
Aqueous Quench (Base)	Fast, inexpensive, scalable, removes large quantities of TsCl and acidic byproducts.[4]	Product must be stable to water and base; emulsions can sometimes form.[4]	Robust, water-insoluble products where byproducts are TsOH and excess TsCl.[4]
Amine Quench	Non-aqueous; converts TsCl to a more polar sulfonamide, aiding chromatographic separation.[2]	Adds another organic impurity (the sulfonamide) that must be removed.	Products that are sensitive to water/base but will be purified by chromatography anyway.
Scavenger Resins	High selectivity, simple filtration workup, excellent for sensitive substrates, avoids aqueous conditions.[2][4]	Resins can be expensive, may require longer reaction times (1-24h) for complete scavenging.[4]	High-value, sensitive products where avoiding a complex workup is a priority.
Cellulosic Material	Inexpensive, environmentally friendly, simple filtration workup.[4][9]	May be slower than other methods and is primarily for TsCl removal.[4]	A simple, "green" alternative for removing moderate amounts of excess TsCl from sensitive products.
Column Chromatography	Can directly separate TsCl if the product's Rf is sufficiently different.[4]	Often difficult as TsCl co-elutes with many products; time and solvent intensive.[2][9]	Cases where the polarity difference between the product and TsCl is significant.

Key Experimental Protocols

Protocol 1: Standard Aqueous Workup

• Cooling: Once the reaction is complete (as monitored by TLC), cool the reaction mixture to 0 °C in an ice bath. This is especially important for exothermic quenching processes.

• Quenching: Slowly and carefully add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to the stirred reaction mixture. Continue stirring vigorously for 15-30 minutes.[2]

• Extraction: Transfer the mixture to a separatory funnel. If the reaction solvent is water-miscible (e.g., THF), dilute the mixture with a water-immiscible organic solvent like ethyl acetate or dichloromethane.

• Washing: Separate the layers. Wash the organic layer again with saturated NaHCO₃ solution, followed by a wash with brine (saturated NaCl solution) to help remove residual water.[4]

• Drying and Concentration: Drain the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄). Filter away the drying agent and concentrate the organic solvent under reduced pressure to yield the crude product.[4]

Protocol 2: Removal of Excess TsCl with a Scavenger Resin

• Resin Selection: Choose a suitable amine-based scavenger resin, such as aminomethyl polystyrene or a functionalized silica gel.[4]

• Addition: To the completed reaction mixture (in an organic solvent), add the scavenger resin. A typical loading is 2-4 equivalents relative to the molar excess of TsCl used.[4]

• Agitation: Stir or shake the resulting slurry at room temperature. The time required can range from 1 to 24 hours. Monitor the disappearance of the TsCl spot by TLC to determine completion.[4]

• Filtration: Once all the TsCl has been consumed, filter the mixture through a fritted funnel or a cotton plug to remove the resin.

• Rinsing and Concentration: Rinse the filtered resin with a small amount of the reaction solvent to recover any adsorbed product. Combine the filtrates and concentrate under reduced pressure to obtain the crude product, now free of excess TsCl.[2][4]

References

• Facile removal of tosyl chloride from tosylates using cellulosic materials, e. g., filter paper. (2016). Elsevier Ltd.
• Technical Support Center: Minimizing Chloride Byproduct in Tosylation Reactions.BenchChem.
• Technical Support Center: Removal of Tosyl-Containing Byproducts.BenchChem.
• Technical Support Center: Removal of Unreacted p-Toluenesulfonyl Chloride (TsCl).BenchChem.
• An In-depth Technical Guide to the Synthesis of Tosylates from Alcohols using p-Toluenesulfonyl Chloride (TsCl).BenchChem.
• How is Tosyl Chloride synthesized?Shouguang Nuomeng Chemical Co., Ltd Blog.
• A sustainable and safe dehydration of formamides to isocyanides. (2022). Green Chemistry, 24, 7022-7028.
• Tosyl chloride: Application, Preparation. (2023). ChemicalBook.
• POTASSIUM p-TOLUENETHIOTOSYLATE.Organic Syntheses.
• Tosylates And Mesylates. (2015). Master Organic Chemistry.
• What are the reaction conditions for synthesizing Tosyl Chloride?Blog.
• Is there any method of removing p-toluene sulphonyl chloride from a mixture containing it and a phenolic OH group? (2014). ResearchGate.
• Alcohol to Tosylate using Tosyl Cl, base.Organic Synthesis.
• Procedure of tosylation of p-aminochlorobenzene. (2014). Powered by XMB 1.9.11.
• 4-Toluenesulfonyl chloride.Wikipedia.

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Stability of the tosyl group under various reaction conditions.

A Guide to Stability, Reactivity, and Troubleshooting for Research & Development Professionals

Welcome to the technical support center for the tosyl (p-toluenesulfonyl) group. As a cornerstone of modern organic synthesis, the tosyl group serves as both an excellent leaving group when converted from an alcohol (a tosylate, R-OTs) and a robust protecting group for amines (a tosylamide, R-NHTs).[1][2] Its stability is paramount for the success of multi-step syntheses, yet this very stability can present challenges. This guide provides in-depth, field-proven insights into the stability of the tosyl group under a wide range of reaction conditions, presented in a practical question-and-answer format to help you troubleshoot your experiments effectively.

Core Concepts: Why is the Tosyl Group So Stable and Useful?

The utility of the tosyl group stems from fundamental electronic principles.

• As a Leaving Group (Tosylate, R-OTs): Alcohols are poor leaving groups because they would depart as the hydroxide ion (HO⁻), a strong base.[3][4] By converting an alcohol to a tosylate, the leaving group becomes the p-toluenesulfonate anion. This anion is exceptionally stable due to the delocalization of its negative charge across the three oxygen atoms of the sulfonyl group and the aromatic ring through resonance.[5][6][7] This stability makes it an excellent leaving group, facilitating nucleophilic substitution and elimination reactions.[8][9]

• As a Protecting Group (Tosylamide, R-NHTs): When attached to a nitrogen atom, the strongly electron-withdrawing sulfonyl group significantly reduces the nucleophilicity and basicity of the amine.[10][11] This renders the amine unreactive to many electrophiles and stable across a broad pH range, allowing for transformations on other parts of the molecule.[1][12] The resulting N-S bond is very strong, making tosylamides exceptionally stable.[2]

Below is a diagram illustrating the key structural features of tosylates and tosylamides.

Caption: Figure 1: Core Structures of Tosylate and Tosylamide Groups.

Frequently Asked Questions: Stability Under Reaction Conditions

This section addresses the most common questions regarding the stability of tosyl groups in various chemical environments.

Q1: General Stability Overview

What is a quick summary of the tosyl group's stability?

The stability of the tosyl group is highly dependent on whether it is attached to an oxygen (tosylate) or a nitrogen (tosylamide). The N-tosyl group is significantly more robust than the O-tosyl group.

Condition Type	Reagents	O-Tosyl Stability (Leaving Group)	N-Tosyl Stability (Protecting Group)	Key Considerations
Strongly Acidic	HBr/AcOH, conc. H₂SO₄	Labile	Labile (Cleavage)	Harsh conditions required for N-Ts cleavage may affect other functional groups.[13]
Mildly Acidic	TFA, mild aq. HCl	Generally Stable	Very Stable	Stable to conditions used for Boc deprotection.
Strongly Basic	NaOH, KOH (reflux)	Labile (Elimination/Hydrolysis)	Generally Stable	O-tosylates of secondary/tertiary alcohols are prone to E2 elimination.
Mildly Basic	Pyridine, Et₃N, K₂CO₃	Stable	Very Stable	Standard conditions for tosylation and many other reactions.[14]
Nucleophilic	R-NH₂, CN⁻, N₃⁻, R-O⁻	Labile (Designed for Sₙ2)	Very Stable	This is the primary reactivity of O-tosylates.[5]
Standard Oxidation	CrO₃, KMnO₄, m-CPBA	Generally Stable	Very Stable	The sulfur atom is already in its highest oxidation state (+6).
Standard Reduction	H₂/Pd/C, NaBH₄	Generally Stable	Stable	N-tosyl groups require specific reductive conditions for cleavage.
Dissolving Metal Red.	Na/NH₃, SmI₂, Mg/MeOH	Labile	Labile (Cleavage)	Common methods for N-tosyl deprotection.[11][12]
Organometallics	Grignard, Organolithiums	Labile	Stable	N-tosyl protects amines from reacting with these powerful nucleophiles/bases.[1]
Pd-Catalyzed	Suzuki, Heck, etc.	Generally Stable	Very Stable	Tosyl groups are generally compatible with these coupling reactions.[10]

Q2: Acidic Conditions

I need to remove a Boc protecting group with trifluoroacetic acid (TFA). Will my N-tosyl group be cleaved?

No. The N-tosyl group is exceptionally stable under the mildly acidic conditions required for Boc deprotection. Cleavage of an N-tosyl group requires much harsher, strongly acidic conditions, such as refluxing in 33% hydrobromic acid in acetic acid (HBr/AcOH) or with concentrated sulfuric acid.[2][13] This orthogonality makes the tosyl group a suitable protecting group for amines in molecules containing acid-labile functionalities like Boc groups or acetals.

Can an O-tosylate survive strongly acidic conditions?

This is highly unlikely and substrate-dependent. While the tosylate itself is stable, the reaction conditions (e.g., presence of nucleophilic counter-ions like Br⁻) and the potential for acid-catalyzed hydrolysis or elimination make its survival improbable. It is not recommended to subject O-tosylates to strongly acidic environments if their integrity is required.

Q3: Basic & Nucleophilic Conditions

My synthesis involves a saponification step with hot NaOH. Will my N-tosyl group remain intact?

Yes, the N-tosyl group is generally stable to basic conditions, including hot aqueous NaOH or KOH used for ester saponification.[1] This robustness is a key advantage of using it as a protecting group.

I am performing an Sₙ2 reaction on a primary tosylate using sodium azide. I'm concerned about side reactions. What should I watch out for?

For primary tosylates, the Sₙ2 reaction is typically clean and efficient.[5] The main concern is ensuring anhydrous conditions and using a polar aprotic solvent (like DMF or DMSO) to maximize the nucleophilicity of the azide. For secondary tosylates, the competing E2 elimination reaction becomes a significant risk, especially with sterically hindered or strong bases. Using a less basic nucleophile and optimizing the temperature can help favor substitution.

Can the chloride ion generated during tosylation displace the newly formed tosylate?

Yes, this is a known side reaction, particularly if the reaction temperature is elevated or if the substrate is particularly reactive (e.g., allylic or benzylic alcohols).[15] To minimize the formation of the alkyl chloride byproduct, tosylation reactions are typically run at low temperatures (e.g., 0 °C).[14][15]

Q4: Reductive & Oxidative Conditions

I need to reduce an ester to an alcohol using LiAlH₄. Is the N-tosyl group compatible?

While N-tosyl groups are stable to many reducing agents like NaBH₄, powerful hydride sources like Lithium Aluminum Hydride (LiAlH₄) can sometimes lead to cleavage. The outcome can be substrate-dependent. If selective ester reduction is required, it is safer to use NaBH₄ if the substrate is compatible, or to use alternative reductive cleavage methods for the tosyl group later in the synthesis.

What are the standard methods for cleaving a stable N-tosyl group?

Due to its high stability, specific and often harsh conditions are required for N-tosyl deprotection.[13] Common methods fall into two categories:

• Reductive Cleavage: This is often preferred as it uses milder conditions. Reagents include sodium in liquid ammonia, sodium naphthalenide, samarium diiodide (SmI₂), or magnesium in methanol (Mg/MeOH).[11][12] More recently, photoredox catalysis has emerged as a mild cleavage method.[16]

• Acidic Cleavage: This involves strong, hot acids like HBr in acetic acid or concentrated H₂SO₄.[2][13] This method is less common due to its harshness and limited functional group tolerance.

Troubleshooting Guide

This section provides logical workflows and detailed advice for common experimental problems.

Problem 1: Incomplete Tosylation of an Alcohol

You've run a tosylation reaction using p-toluenesulfonyl chloride (TsCl) and a base, but TLC analysis shows a significant amount of starting alcohol remaining.

Caption: Figure 2: Troubleshooting Workflow for Incomplete Tosylation Reactions.

Expert Insights:

• Reagent Quality is Critical: Old TsCl can hydrolyze to p-toluenesulfonic acid. It should be a free-flowing white solid. If it's clumpy or discolored, its purity is suspect.[17] Similarly, amine bases like pyridine and triethylamine are hygroscopic; use freshly distilled or anhydrous grades.[17]

• Hindered Alcohols: Secondary and especially tertiary alcohols react much more slowly than primary ones. For these substrates, consider using a more potent activation method. Using tosyl anhydride (Ts₂O) with a strong, non-nucleophilic base or switching to the less bulky but more reactive methanesulfonyl chloride (MsCl) can be effective.[18][19] Adding a catalytic amount of 4-dimethylaminopyridine (DMAP) can also accelerate the reaction.

Problem 2: Unexpected Elimination Product

You attempted an Sₙ2 reaction on a secondary tosylate but isolated a significant amount of an alkene (E2 elimination product).

Causality: This occurs because your nucleophile is also acting as a base, abstracting a proton from a carbon adjacent to the tosylate-bearing carbon. This is common with strong, sterically hindered bases (e.g., t-BuOK) but can also occur with smaller, strong bases (e.g., NaOMe) at elevated temperatures.

Troubleshooting Steps:

• Lower the Temperature: Both Sₙ2 and E2 rates increase with temperature, but E2 often has a higher activation energy, making it more sensitive to temperature changes. Running the reaction at a lower temperature will favor the Sₙ2 pathway.

• Change the Solvent: Use a polar aprotic solvent (DMSO, DMF) to enhance the nucleophilicity of your reagent without promoting elimination. Polar protic solvents (ethanol, water) can solvate the nucleophile, reducing its potency and potentially favoring elimination.

• Use a Less Basic Nucleophile: If possible, switch to a nucleophile that is less basic but still potent. For example, azide (N₃⁻) is an excellent nucleophile but a relatively weak base, making it ideal for Sₙ2 reactions on secondary substrates.

Experimental Protocols

Protocol 1: General Procedure for the Tosylation of a Primary Alcohol

This protocol describes a standard method for converting a primary alcohol into its corresponding tosylate, a crucial first step for many nucleophilic substitution reactions.[5][14]

Materials:

• Primary Alcohol (1.0 eq.)

• p-Toluenesulfonyl chloride (TsCl) (1.2 eq.)

• Anhydrous Pyridine (as solvent and base) or Triethylamine (1.5 eq.) in anhydrous Dichloromethane (DCM)

• Anhydrous Dichloromethane (DCM) (if not using pyridine as solvent)

• 1 M HCl (for workup)

• Saturated aq. NaHCO₃

• Brine

• Anhydrous Na₂SO₄ or MgSO₄

Procedure:

• In a round-bottom flask under an inert atmosphere (N₂ or Argon), dissolve the primary alcohol (1.0 eq.) in anhydrous pyridine or anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• If using DCM as the solvent, add triethylamine (1.5 eq.).

• Slowly add p-toluenesulfonyl chloride (1.2 eq.) portion-wise, ensuring the internal temperature does not rise significantly.

• Stir the reaction at 0 °C for 2-4 hours, monitoring its progress by Thin-Layer Chromatography (TLC). If the reaction is slow, it can be allowed to warm to room temperature or stirred overnight in a cold room.

• Once the reaction is complete, quench by slowly adding cold water. If using DCM, pour the reaction mixture into a separatory funnel containing cold 1 M HCl to neutralize the pyridine/triethylamine.

• Extract the aqueous layer with DCM (3x).

• Combine the organic layers and wash sequentially with 1 M HCl (if not done in step 6), saturated aq. NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization (e.g., from ethanol or hexane/ethyl acetate) or by column chromatography on silica gel.

Protocol 2: Reductive Deprotection of an N-Tosyl Group using Mg/MeOH

This protocol provides a mild, one-electron reductive method for cleaving a robust N-tosyl protecting group.[11]

Materials:

• N-Tosyl compound (1.0 eq.)

• Magnesium (Mg) turnings (10 eq.)

• Anhydrous Methanol (MeOH)

• Ammonium Chloride (NH₄Cl), saturated aqueous solution

Procedure:

• To a solution of the N-tosyl compound (1.0 eq.) in anhydrous methanol, add magnesium turnings (10 eq.).

• Sonicate the mixture in an ultrasound bath or stir vigorously at room temperature. The reaction is often accompanied by gas evolution (H₂).

• Monitor the reaction by TLC until the starting material is consumed. This can take several hours.

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Filter the mixture through a pad of Celite® to remove magnesium salts.

• Concentrate the filtrate under reduced pressure to remove the methanol.

• Extract the resulting aqueous residue with a suitable organic solvent (e.g., ethyl acetate or DCM) (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the crude amine product by column chromatography or distillation as required.

References

• The Tosylate Group: A Cornerstone in Modern Organic Synthesis for Drug Development and Research. (2025). Benchchem.
• Tosyl group. Grokipedia.
• The Tosyl Group in Indole Chemistry: A Technical Guide to Stability and Reactivity. (2025). Benchchem.
• Palladium-catalyzed reductive cleavage of tosylated arenes using isopropanol as the mild reducing agent. Organic Chemistry Frontiers (RSC Publishing).
• Technical Support Center: Troubleshooting Incomplete Tosyl
• Tosyl group. Wikipedia.
• Tosylate—Another Good Leaving Group. (2019). Chemistry LibreTexts.
• Application Notes and Protocols: Nucleophilic Substitution Reactions Using Tosyl Groups. (2025). Benchchem.
• Desulfonylation of tosyl amides through catalytic photoredox cleavage of N-S bond under visible-light irradi
• Protecting groups. Organic Chemistry II - Fiveable.
• Tosylates Definition. Organic Chemistry Key Term - Fiveable.
• Application Notes and Protocols: Cleavage of the Tosyl Group from (1-Tosylpiperidin-2-yl)
• Palladium-catalyzed reductive cleavage of tosylated arenes using isopropanol as the mild reducing agent | Request PDF. (2025).
• Tosyl
• Protecting Groups in Organic Synthesis. ChemTalk.
• NS10. Leaving Group Formation - aliphatic nucleophilic substitution. chem.uiuc.edu.
• p-Toluenesulfonamides. Organic Chemistry Portal.
• Tosylates And Mesyl
• The Tosyl
• An In-depth Technical Guide to the Synthesis of Tosylates from Alcohols using p-Toluenesulfonyl Chloride (TsCl). (2025). Benchchem.
• How can I tosylate an hindered secondary alcohol? (2013).
• N–S bond cleavage of tosyl hydrazones by dual reactive arynes: synthesis of diaryl sulfones, spiro[indazole-3,3′-indolin]-2′-one, and N-phenyl sulfonohydrazides. RSC Publishing.
• Tosyl
• Mesylates and Tosylates with Practice Problems. Chemistry Steps.
• Treatment of Alcohols with Tosyl Chloride Does Not always Lead to the Formation of Tosyl
• Tosylate displacement reaction. (2024). Reddit.
• Tosyl
• Adding Tosylate Group Mechanism | Organic Chemistry. (2021). YouTube.
• Synthesis and crystal structures of multifunctional tosylates as basis for star-shaped poly(2-ethyl-2-oxazoline)s.
• Formation of Tosyl
• Sulfonyl Protective Groups. (2014).

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Purity Assessment of 1,4-Ditosyl-1,4-diazepane: A Comparative Analysis of LC-MS, HPLC-UV, and qNMR Methods

Introduction: The Critical Role of Purity in Pharmaceutical Intermediates

In the landscape of pharmaceutical development, the synthesis of active pharmaceutical ingredients (APIs) is a multi-step process where the integrity of each intermediate compound is paramount. 1,4-Ditosyl-1,4-diazepane serves as a crucial protected intermediate in the synthesis of various biologically active molecules, including derivatives of 1,4-diazepine, a scaffold known for its wide range of pharmacological activities.[1] The tosyl groups (p-toluenesulfonyl) act as robust protecting groups for the amine functionalities, allowing for selective chemical modifications on other parts of the molecule.[2]

The purity of 1,4-Ditosyl-1,4-diazepane directly impacts the yield and impurity profile of the final API. The presence of unreacted starting materials, side-products, or degradation products can lead to downstream reaction failures and the generation of difficult-to-remove impurities in the final drug substance. Therefore, a robust, accurate, and precise analytical method for purity assessment is not merely a quality control checkpoint; it is a critical component of a successful drug development program, ensuring safety, efficacy, and batch-to-batch consistency. This guide provides an in-depth comparison of Liquid Chromatography-Mass Spectrometry (LC-MS), High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), and quantitative Nuclear Magnetic Resonance (qNMR) for this purpose.

Anticipating the Challenge: Potential Impurities in 1,4-Ditosyl-1,4-diazepane

A self-validating analytical method must be designed to separate and detect the main component from all potential impurities. Based on its typical synthesis route—often involving the reaction of homopiperazine (hexahydro-1,4-diazepine) with p-toluenesulfonyl chloride[3][4]—we can anticipate several classes of impurities:

• Starting Materials: Unreacted homopiperazine and residual p-toluenesulfonyl chloride.

• Reaction Intermediates: Mono-tosylated 1-Tosyl-1,4-diazepane, representing an incomplete reaction.

• Side-Products: Over-alkylated or other reaction pathway products.

• Degradation Products: Hydrolysis of the starting material, p-toluenesulfonyl chloride, to p-toluenesulfonic acid, or hydrolysis of the final product under certain pH and temperature conditions.

The chosen analytical method must possess the specificity to resolve these structurally similar compounds.

Primary Method Recommendation: Reversed-Phase LC-MS

For comprehensive purity analysis, where both detection and identification of unknown impurities are crucial, Reversed-Phase Liquid Chromatography coupled with Mass Spectrometry (RP-LC-MS) stands out as the gold standard.

Causality Behind the Choice: Why LC-MS?

The power of LC-MS lies in its hybrid nature. The liquid chromatography component separates analytes based on their physicochemical properties (primarily polarity in reversed-phase), while the mass spectrometer provides highly sensitive detection and, critically, mass-to-charge ratio (m/z) information.[5] This mass data is invaluable for the tentative identification of unknown impurities without the need for reference standards, a significant advantage in process development and troubleshooting. For 1,4-Ditosyl-1,4-diazepane (C₁₉H₂₄N₂O₄S₂), the two tosyl groups render it sufficiently non-polar for good retention and separation on a standard C18 column. The diazepane nitrogen atoms are readily protonated, making the molecule ideal for positive-ion electrospray ionization (ESI), a soft ionization technique that typically yields the protonated molecular ion [M+H]⁺.[6]

Experimental Workflow: LC-MS Analysis

The logical flow for LC-MS purity assessment is a systematic process from sample preparation to data analysis.

Caption: Workflow for LC-MS Purity Analysis of 1,4-Ditosyl-1,4-diazepane.

Detailed Protocol: LC-MS Method for Purity Assessment

This protocol is a robust starting point for method development and validation, grounded in established chromatographic principles.[7][8]

• Chromatographic System:

  • Instrument: HPLC or UHPLC system with a gradient pump, autosampler, and column thermostat, coupled to a single quadrupole or higher resolution mass spectrometer (e.g., TOF, Orbitrap).

  • Column: C18, 2.1 x 100 mm, 1.8 µm particle size. The smaller particle size of a UHPLC column provides higher resolution and faster analysis times.

  • Column Temperature: 40 °C. Elevated temperature reduces mobile phase viscosity and can improve peak shape.

  • Mobile Phase A: 0.1% Formic Acid in Water. Formic acid is a volatile modifier that aids in protonation for ESI-MS.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient Elution:

    Time (min)	% B
    0.0	30
    10.0	95
    12.0	95
    12.1	30

    | 15.0 | 30 |

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 2 µL.

• Mass Spectrometer Settings (ESI+):

  • Ion Source: Electrospray Ionization (ESI), Positive Mode.

  • Scan Range: m/z 100–800. This range covers the expected product and most potential impurities.

  • Capillary Voltage: 3.5 kV.

  • Drying Gas (N₂) Flow: 10 L/min.

  • Drying Gas Temperature: 350 °C.

  • Expected Ion: 1,4-Ditosyl-1,4-diazepane (C₁₉H₂₄N₂O₄S₂) MW = 408.54. Expected [M+H]⁺ = 409.1.[9]

• Sample Preparation:

  • Prepare a stock solution of the sample at 1.0 mg/mL in Acetonitrile.

  • Dilute to a working concentration of 0.1 mg/mL with 50:50 Acetonitrile:Water.

  • Filter through a 0.22 µm PTFE syringe filter before injection.

• Method Validation:

  • The method must be validated according to ICH Q2(R2) guidelines.[10][11] Key parameters include specificity (spiking with expected impurities), linearity, accuracy, precision (repeatability and intermediate precision), and limits of detection/quantitation (LOD/LOQ).[12]

Comparative Analysis: Alternative Purity Assessment Techniques

While LC-MS is the preferred method, other techniques offer distinct advantages and can be used as orthogonal, confirmatory methods.

Alternative 1: HPLC-UV

High-Performance Liquid Chromatography with UV detection is a widely accessible and robust technique for purity analysis.

• Expertise & Causality: The two p-toluenesulfonyl groups in the molecule contain aromatic rings, which are strong chromophores. This allows for sensitive detection using a standard UV detector, typically around 254 nm or 274 nm.[13][14][15] The chromatographic separation would be identical to the LC portion of the LC-MS method. The primary difference is the detector, which is less specific than a mass spectrometer.

• Trustworthiness & Limitations: HPLC-UV is highly reliable for quantifying known, UV-active impurities against a reference standard. Its limitation lies in its inability to provide mass information. An unknown peak could be an impurity, but its identity cannot be inferred from the data. Furthermore, impurities that lack a chromophore (like homopiperazine) would be invisible to the UV detector.

Alternative 2: Quantitative NMR (qNMR)

Quantitative NMR (qNMR) is a powerful primary method for purity assessment that is orthogonal to chromatographic techniques.

• Expertise & Causality: qNMR determines the purity of a substance by comparing the integral of a specific proton signal from the analyte with the integral of a signal from a certified internal standard of known purity and weight.[16] The signal intensity in NMR is directly proportional to the number of nuclei, making it a primary ratio method.[17] For 1,4-Ditosyl-1,4-diazepane, the distinct signals of the aromatic protons or the methyl protons on the tosyl groups can be used for quantification against a stable, non-overlapping internal standard (e.g., maleic acid, dimethyl sulfone).

• Trustworthiness & Advantages: qNMR is exceptionally valuable for certifying reference standards as it can provide an absolute purity value without requiring a pre-existing standard of the analyte itself.[18] It is also sensitive to non-UV active and non-volatile impurities that might be missed by HPLC-UV or GC. However, its sensitivity is significantly lower than LC-MS, making it unsuitable for trace impurity analysis.[19][20]

Head-to-Head: Performance Comparison

The choice of method depends on the specific requirements of the analysis, such as the stage of development, the need for impurity identification, and available instrumentation.

Caption: Key attributes of LC-MS, HPLC-UV, and qNMR for purity analysis.

Quantitative Data Summary

The following table summarizes the expected performance characteristics for each method, based on typical validation data for similar small molecules.[21][22]

Parameter	LC-MS	HPLC-UV	qNMR
Specificity	Very High (Chromatography + Mass)	Moderate (Chromatography only)	High (Chemical Shift)
Sensitivity (LOD/LOQ)	Very High (e.g., <0.01%)	High (e.g., ~0.05%)	Low (e.g., ~0.1-0.5%)
Impurity Identification	Yes (via m/z)	No	Limited (requires isolation)
Quantitation Principle	Relative (% Area)	Relative (% Area)	Absolute (vs. Internal Std)
Primary Application	Impurity profiling, unknown ID	Routine QC, known impurities	Reference standard certification
Instrument Complexity	High	Low	High

Detailed Protocol: qNMR Method for Purity Assessment

This protocol provides a framework for determining the absolute purity of a 1,4-Ditosyl-1,4-diazepane batch.

• System & Reagents:

  • NMR Spectrometer: 400 MHz or higher, equipped with a probe capable of producing sharp, symmetrical peaks.

  • Solvent: Deuterated Dimethyl Sulfoxide (DMSO-d₆). Chosen for its ability to dissolve both the analyte and many common standards.

  • Internal Standard (IS): Maleic Acid (certified reference material). Its vinylic protons appear as a singlet around 6.3 ppm, which is unlikely to overlap with analyte signals.

• Sample Preparation:

  • Accurately weigh approximately 20 mg of 1,4-Ditosyl-1,4-diazepane into a clean vial.

  • Accurately weigh approximately 5 mg of the Maleic Acid internal standard into the same vial.

  • Dissolve the mixture in ~0.7 mL of DMSO-d₆.

  • Transfer the solution to a clean, dry NMR tube.

• NMR Data Acquisition:

  • Acquire a quantitative ¹H NMR spectrum.

  • Key Parameters:

    • Pulse Angle: 30° (to ensure full relaxation between scans).

    • Relaxation Delay (d1): At least 5 times the longest T₁ of any peak of interest (typically 30-60 seconds for quantitative work).

    • Number of Scans: 16 or higher, to achieve adequate signal-to-noise.

• Data Processing & Calculation:

  • Apply Fourier transform, phase correction, and baseline correction to the spectrum.

  • Integrate the area of a well-resolved signal from the analyte (e.g., the two methyl groups at ~2.4 ppm, integral representing 6H).

  • Integrate the area of the signal from the internal standard (maleic acid singlet at ~6.3 ppm, integral representing 2H).

  • Calculate the purity using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral area

  • N = Number of protons for the integrated signal

  • MW = Molecular Weight

  • m = mass

  • P_IS = Purity of the Internal Standard

Conclusion and Recommendations

The choice of an analytical method for the purity assessment of 1,4-Ditosyl-1,4-diazepane is dictated by the intended purpose.

• For in-depth impurity profiling, process development, and troubleshooting, LC-MS is the unequivocally superior method. Its ability to separate, detect, and provide mass information for unknown impurities provides an unparalleled level of analytical insight.

• For routine quality control in a manufacturing environment where the impurity profile is well-established, HPLC-UV offers a cost-effective, robust, and reliable solution. It is simple to implement and validate for the quantification of known impurities.

• For the absolute purity determination and certification of a reference standard, qNMR is the method of choice. Its orthogonal nature and primary quantification principle provide a high degree of confidence in the assigned purity value, which can then be used to qualify standards for other relative methods like HPLC-UV.

By leveraging the strengths of each technique, researchers and drug development professionals can build a comprehensive and self-validating analytical control strategy, ensuring the quality and consistency of this critical pharmaceutical intermediate.

References

• Synthesis of Substituted 1,4-Benzodiazepines by Palladium-Catalyzed Cyclization.PubMed Central.
• 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance.Bentham Science.
• 1,4-Ditosyl-1,4-diazepane.PubMed.
• Method for deprotecting aryl or alkyl sulfonamides of primary or secondary amines.Google Patents.
• ICH Q2(R2) Validation of analytical procedures.European Medicines Agency.
• <621> CHROMATOGRAPHY.US Pharmacopeia (USP).
• 1,4-Ditosyl-1,4-diazepane.PubChem.
• A Guide to Quantitative NMR (qNMR).Emery Pharma.
• Determination of Sulfonamides in Feeds by High-Performance Liquid Chromatography.PMC - NIH.
• Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures.PMC - PubMed Central.
• Food Sample Preparation for the Determination of Sulfonamides by High-Performance Liquid Chromatography.MDPI.
• Production method of 1,4-diazepane derivatives.Google Patents.
• How to test the purity of p-toluenesulfonyl chloride (TsCl).ResearchGate.
• Validation of Analytical Procedures Q2(R2).ICH.
• Analysis of Benzodiazepines in Blood by LC/MS/MS.Agilent.
• <621> CHROMATOGRAPHY.USP.
• Validation of SPE-HPLC determination of 1,4-benzodiazepines and metabolites.ResearchGate.
• Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay.ACS Publications.
• Simultaneous Determination of 11 Sulfonamides by HPLC–UV.ResearchGate.
• ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1).ICH.
• A simple and mild method for the removal of the NIm-tosyl protecting group.SciSpace.
• 1,4-Ditosyl-1,4-diazepane.PMC - NIH.
• Understanding the Latest Revisions to USP <621>.Agilent.
• Sulfonamide Antibiotics Analyzed with HPLC.MicroSolv.
• Quantitative NMR Spectroscopy.University of Oxford.
• Alternatives to amino acid analysis for the purity control of pharmaceutical grade L-alanine.PubMed.
• LC-MS Resource Guide.Sigma-Aldrich.
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• Guide to achieving reliable quantitative LC-MS measurements.LGC Group.
• ICH Guidelines for Analytical Method Validation Explained.AMSbio.
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• USP-NF 621 Chromatography.Scribd.
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A Guide to the Structural Confirmation of 1,4-Ditosyl-1,4-diazepane by ¹H and ¹³C NMR Spectroscopy

In the landscape of pharmaceutical development and materials science, the unambiguous structural elucidation of synthesized molecules is a cornerstone of rigorous scientific practice. For researchers working with heterocyclic compounds, such as the diazepane scaffold, Nuclear Magnetic Resonance (NMR) spectroscopy stands as an unparalleled tool for confirming molecular architecture. This guide provides an in-depth analysis of the expected ¹H and ¹³C NMR spectral features of 1,4-Ditosyl-1,4-diazepane, a key intermediate in various synthetic pathways.

The Significance of the Diazepane Core and Tosyl Protection

The 1,4-diazepane ring is a seven-membered heterocycle containing two nitrogen atoms, a scaffold found in a variety of biologically active compounds. The tosyl (p-toluenesulfonyl) groups serve as robust protecting groups for the nitrogen atoms, rendering them resistant to a wide range of reaction conditions. This protection strategy is crucial in multi-step syntheses, allowing for selective transformations at other parts of the molecule. The molecular structure of 1,4-Ditosyl-1,4-diazepane has been confirmed by X-ray crystallography, providing a solid foundation for the interpretation of its spectroscopic data.[1][2]

dot graph "molecular_structure" { layout=neato; node [shape=plaintext]; edge [color="#202124"];

} A simplified 2D representation of 1,4-Ditosyl-1,4-diazepane.

Predicted ¹H NMR Spectral Analysis

The ¹H NMR spectrum of 1,4-Ditosyl-1,4-diazepane is anticipated to exhibit distinct signals corresponding to the protons of the diazepane ring and the tosyl groups. The chemical shifts are influenced by the electron-withdrawing nature of the sulfonyl groups and the geometry of the seven-membered ring.

Table 1: Predicted ¹H NMR Chemical Shifts and Multiplicities for 1,4-Ditosyl-1,4-diazepane

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale
Methylene protons (C5-H₂, C7-H₂)	~3.4 - 3.6	Triplet	4H	Adjacent to nitrogen atoms, deshielded by the electron-withdrawing tosyl groups.
Methylene protons (C6-H₂)	~1.9 - 2.1	Quintet	2H	Located further from the nitrogen atoms, experiencing less deshielding.
Aromatic protons (ortho to SO₂)	~7.7 - 7.8	Doublet	4H	Deshielded due to the strong electron-withdrawing effect of the sulfonyl group.
Aromatic protons (meta to SO₂)	~7.3 - 7.4	Doublet	4H	Less deshielded compared to the ortho protons.
Methyl protons (tosyl group)	~2.4	Singlet	6H	Characteristic chemical shift for methyl groups on a tolyl moiety.

Causality Behind Expected Chemical Shifts:

• Diazepane Ring Protons: The protons on the carbons adjacent to the nitrogen atoms (C5 and C7) are expected to resonate at a lower field (higher ppm) due to the inductive electron-withdrawing effect of the nitrogen atoms, which is further enhanced by the attached tosyl groups. The protons on the central carbon of the three-carbon chain (C6) will be at a higher field (lower ppm) as they are more shielded.

• Tosyl Group Protons: The aromatic protons of the tosyl groups will be split into two distinct doublets, characteristic of a para-substituted benzene ring. The protons ortho to the strongly electron-withdrawing sulfonyl group will be significantly deshielded and appear at a lower field than the meta protons. The methyl protons will appear as a sharp singlet in the typical aromatic methyl region.

Predicted ¹³C NMR Spectral Analysis

The ¹³C NMR spectrum will provide complementary information, confirming the carbon framework of the molecule. The chemical shifts will again be dictated by the electronic environment of each carbon atom.

Table 2: Predicted ¹³C NMR Chemical Shifts for 1,4-Ditosyl-1,4-diazepane

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Rationale
Methylene carbons (C5, C7)	~48 - 52	Directly attached to nitrogen, deshielded by the tosyl groups.
Methylene carbon (C6)	~27 - 31	More shielded, located away from the direct influence of the nitrogen atoms.
Aromatic carbons (ipso to SO₂)	~143 - 145	Quaternary carbon, significantly deshielded by the attached sulfonyl group.
Aromatic carbons (para to SO₂)	~135 - 137	Quaternary carbon attached to the methyl group.
Aromatic carbons (ortho to SO₂)	~129 - 131	Deshielded by the sulfonyl group.
Aromatic carbons (meta to SO₂)	~127 - 129	Less deshielded aromatic carbons.
Methyl carbon (tosyl group)	~21 - 22	Typical chemical shift for a tolyl methyl carbon.

Comparison with Alternative Structures

To underscore the diagnostic power of NMR, let's consider the expected spectral differences with a plausible alternative, the six-membered ring analogue, 1,4-Ditosylpiperazine.

• ¹H NMR: In 1,4-Ditosylpiperazine, all four methylene groups are chemically equivalent due to the higher symmetry of the piperazine ring. This would result in a single sharp singlet for the eight ring protons, a stark contrast to the expected triplet and quintet for the diazepane ring.

• ¹³C NMR: Similarly, 1,4-Ditosylpiperazine would exhibit only one signal for the four equivalent methylene carbons in the aliphatic region, whereas 1,4-Ditosyl-1,4-diazepane is expected to show two distinct signals for the C5/C7 and C6 carbons.

This comparative analysis highlights how subtle differences in ring size lead to dramatically different and easily distinguishable NMR spectra.

Experimental Protocols

For researchers aiming to acquire NMR data for 1,4-Ditosyl-1,4-diazepane, the following general protocol is recommended:

1. Sample Preparation:

• Dissolve approximately 5-10 mg of the purified compound in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Ensure the sample is fully dissolved to obtain high-resolution spectra.

• Filter the solution through a small plug of glass wool into a clean, dry NMR tube to remove any particulate matter.

2. NMR Data Acquisition:

• Acquire ¹H NMR spectra on a spectrometer with a field strength of at least 300 MHz for adequate signal dispersion.

• Acquire ¹³C NMR spectra on the same instrument. A proton-decoupled ¹³C experiment is standard for observing single lines for each unique carbon.

• For unambiguous assignments, two-dimensional (2D) NMR experiments such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) are highly recommended. COSY will reveal proton-proton coupling networks, while HSQC will correlate directly bonded protons and carbons.

dot graph "experimental_workflow" { rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

} Workflow for NMR-based structural confirmation.

Conclusion

The structural confirmation of 1,4-Ditosyl-1,4-diazepane relies on a careful analysis of its ¹H and ¹³C NMR spectra. By understanding the influence of the tosyl groups and the diazepane ring on chemical shifts and coupling patterns, researchers can confidently verify the identity and purity of their synthesized material. While awaiting a definitive, published experimental spectrum, the predictive analysis presented in this guide, grounded in fundamental NMR principles and comparative data, provides a robust framework for the characterization of this important synthetic intermediate.

References

• Yang, S. H., & Zhai, Z. W. (2012). 1,4-Ditosyl-1,4-diazepane. Acta Crystallographica Section E: Structure Reports Online, 68(6), o1716. [Link]

• PubChem. (n.d.). 1,4-Ditosyl-1,4-diazepane. National Center for Biotechnology Information. Retrieved from [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2008). Introduction to Spectroscopy. Cengage Learning.

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A Senior Application Scientist's Guide to Amine Protection: Comparing Tosyl, Boc, and Cbz for the 1,4-Diazepane Scaffold

Introduction: The Strategic Importance of the 1,4-Diazepane Core and Its Protection

The 1,4-diazepane ring system, a seven-membered heterocycle containing two nitrogen atoms, is a privileged scaffold in medicinal chemistry. Its structural flexibility and ability to present substituents in distinct spatial orientations have made it a cornerstone in the development of therapeutic agents, including antagonists for histamine H3-receptors and inhibitors of dipeptidyl peptidase IV (DPP-IV).[1] However, the synthetic utility of this diamine is entirely dependent on the strategic management of its two secondary amine functionalities.

Unchecked, the nucleophilicity and basicity of these amines can lead to a cascade of unwanted side reactions, complicating synthetic pathways and reducing yields.[2] Therefore, the application of protecting groups is not merely a procedural step but a critical strategic decision that dictates the feasibility of a synthetic route. The ideal protecting group strategy for 1,4-diazepane enables:

• Mono-functionalization: Allowing for the selective modification of one nitrogen atom while the other remains masked.

• Di-functionalization: Permitting reactions on other parts of the molecule without interference from either nitrogen.

• Orthogonal Control: The ability to deprotect one nitrogen selectively in the presence of a different protecting group on the second nitrogen, which is paramount for complex, multi-step syntheses.[3][4]

This guide provides an in-depth, objective comparison of three workhorse amine protecting groups—the sulfonyl-based Tosyl (Ts) group and the carbamate-based tert-Butoxycarbonyl (Boc) and Benzyloxycarbonyl (Cbz) groups—in the context of 1,4-diazepane chemistry. We will delve into the causality behind experimental choices, present comparative data, and provide field-proven protocols to empower researchers in drug discovery and process development.

Section 1: Individual Protecting Group Profiles

A successful synthesis hinges on understanding the unique character of each protecting group—its stability, the mechanism of its removal, and its compatibility with other functionalities.

The Tosyl (Ts) Group: A Bastion of Stability

The p-toluenesulfonyl (Tosyl) group is installed by reacting the amine with p-toluenesulfonyl chloride (TsCl), typically in the presence of a base.[5] This forms an N-tosyl sulfonamide, a derivative known for its exceptional stability.[6]

• Chemical Nature and Properties: The powerful electron-withdrawing nature of the sulfonyl group drastically reduces the basicity and nucleophilicity of the nitrogen atom it protects. The resulting sulfonamides are often highly crystalline, which can aid in purification.

• Stability Profile: The Ts group is renowned for its robustness. It is stable across a broad pH range and is inert to most nucleophilic and basic conditions, as well as many organometallic reagents.[5][7]

• Deprotection Causality: The stability of the S-N bond necessitates harsh conditions for cleavage. Deprotection is typically achieved via reductive methods that can cleave this bond, such as using sodium in liquid ammonia or sodium naphthalenide.[5][8][9] Strongly acidic conditions can also be employed, but these are often destructive to other functional groups.[6][8]

• Application to 1,4-Diazepane: The tosyl group is the choice for a "bulletproof" protection strategy when subsequent synthetic steps involve harsh reagents (e.g., strong bases, hydrides, or organometallics) that would cleave Boc or Cbz groups. However, its removal requires conditions that may not be compatible with sensitive functionalities, a critical consideration in late-stage synthesis.

The Boc Group: The Acid-Labile Workhorse

The tert-Butoxycarbonyl (Boc) group is arguably the most common amine protecting group in non-peptide synthesis.[10] It is introduced using di-tert-butyl dicarbonate (Boc₂O) with a base, or under aqueous conditions.[10][11]

• Chemical Nature and Properties: As a carbamate, the Boc group moderates the amine's reactivity. The commercial availability of 1-Boc-hexahydro-1,4-diazepane makes it an exceptionally convenient starting point for many synthetic endeavors.[1][12]

• Stability Profile: The Boc group is celebrated for its stability under basic, nucleophilic, and reductive (catalytic hydrogenolysis) conditions.[13][14] This profile makes it orthogonal to both Cbz and Fmoc protecting groups.[13][15]

• Deprotection Causality: The Boc group's utility stems from its facile removal under acidic conditions.[16] The mechanism involves protonation of the carbonyl oxygen, followed by the loss of carbon dioxide and the formation of a highly stable tert-butyl cation.[2] This transformation is typically clean and high-yielding, driven by the formation of gaseous byproducts. Common reagents include trifluoroacetic acid (TFA) in dichloromethane (DCM) or hydrogen chloride (HCl) in dioxane.[16][17][18]

• Application to 1,4-Diazepane: The Boc group offers an excellent balance of stability and mild deprotection. Its orthogonality to Cbz and Ts groups makes it a cornerstone of strategies requiring selective, sequential functionalization of the 1,4-diazepane core.

The Cbz Group: The Hydrogenolysis-Labile Classic

Introduced by Bergmann and Zervas, the Benzyloxycarbonyl (Cbz or Z) group was pivotal in advancing peptide synthesis.[15] It is installed using benzyl chloroformate (Cbz-Cl) under basic conditions.[19][20]

• Chemical Nature and Properties: Like Boc, Cbz is a carbamate. Cbz-protected amines are often crystalline and are stable to the mildly acidic and basic conditions frequently used in multi-step synthesis.[15][19]

• Stability Profile: The Cbz group is stable to most non-reductive conditions, including the acidic cleavage of Boc groups and the basic cleavage of Fmoc groups, establishing its orthogonality.[14][15]

• Deprotection Causality: The key feature of the Cbz group is its cleavage by catalytic hydrogenolysis (e.g., H₂ gas over a palladium catalyst).[21] The reaction is mild and clean, proceeding via cleavage of the benzylic C-O bond to release the unstable carbamic acid, which spontaneously decarboxylates to yield the free amine, CO₂, and toluene.[20] This method is highly selective, though it is incompatible with other reducible functional groups like alkenes, alkynes, and some aryl halides.[22] Alternative deprotection can be achieved with strong acids like HBr in acetic acid.[15]

• Application to 1,4-Diazepane: The Cbz group is ideal when acid-sensitive groups must be preserved within the molecule. Its removal via hydrogenolysis is exceptionally mild, often providing the free amine without the need for an aqueous workup to neutralize an acid. This makes it a powerful tool for orthogonal protection schemes in concert with the Boc group.

Section 2: Head-to-Head Comparison for 1,4-Diazepane

The optimal protecting group is dictated by the planned synthetic route. This table provides a direct comparison to guide the decision-making process.

Feature	Tosyl (Ts)	Boc (tert-Butoxycarbonyl)	Cbz (Benzyloxycarbonyl)
Class	Sulfonamide	Carbamate	Carbamate
Introduction Reagent	p-Toluenesulfonyl chloride (TsCl)	Di-tert-butyl dicarbonate (Boc₂O)	Benzyl chloroformate (Cbz-Cl)
Stability to Acid	Very High (Stable)	Low (Labile)[2][11][13][16]	Moderate (Stable to mild acid)[15]
Stability to Base	Very High (Stable)[5]	High (Stable)[13][23]	High (Stable)[15]
Stability to H₂/Pd-C	High (Stable)	High (Stable)	Low (Labile)[15][20][21]
Primary Deprotection	Reductive cleavage (Na/NH₃, Na/naphthalene)[5][8][9]	Strong acid (TFA, HCl)[16][17]	Catalytic Hydrogenolysis (H₂/Pd-C)[20][21]
Orthogonality	Orthogonal to Boc and Cbz	Orthogonal to Cbz and Ts (reductive)[13][15]	Orthogonal to Boc and Ts[14][15]
Advantages for 1,4-Diazepane	Extreme stability for harsh subsequent steps; crystalline derivatives.	Mild deprotection; commercially available mono-protected version[1][12]; excellent orthogonality.	Very mild, non-acidic deprotection; orthogonal to Boc; crystalline derivatives.[19]
Disadvantages for 1,4-Diazepane	Harsh deprotection limits functional group tolerance.	Acid-lability prevents use with acid-sensitive substrates.	Deprotection incompatible with reducible groups (alkenes, alkynes, etc.).[22]

Section 3: Visualization of Synthetic Strategy

Effective synthetic planning requires visualizing the interplay between different protecting groups.

Diagram 1: Protected 1,4-Diazepane Structures

Caption: Core structures of N-protected 1,4-diazepane.

Diagram 2: Orthogonal Strategy Workflow

This diagram illustrates a powerful strategy for sequential functionalization of 1,4-diazepane using an orthogonal Boc/Cbz protection scheme.

Caption: Orthogonal deprotection workflow for 1,4-diazepane.

Section 4: Field-Proven Experimental Protocols

The following protocols are representative methodologies. Researchers should always perform reactions on a small scale first to optimize conditions for their specific substrate.

Protocol 1: Mono-Boc Protection of 1,4-Diazepane

This protocol leverages the commercially available mono-protected starting material, which is the most efficient method.

• Objective: To prepare the starting material for selective functionalization.

• Materials: 1-Boc-hexahydro-1,4-diazepine (commercially available).[12]

• Procedure: This compound is typically used as is from the supplier for subsequent reactions, such as the introduction of a Cbz group on the free secondary amine as depicted in the workflow diagram above.

Protocol 2: Deprotection of 1-Boc-1,4-Diazepane using TFA

This protocol efficiently removes the Boc group to liberate the free amine.[16]

• Objective: To remove the Boc protecting group under acidic conditions.

• Materials: 1-Boc-1,4-diazepane, Dichloromethane (DCM), Trifluoroacetic acid (TFA), Saturated sodium bicarbonate (NaHCO₃) solution, Anhydrous sodium sulfate (Na₂SO₄).

• Procedure:

  • Dissolve 1-Boc-1,4-diazepane (1.0 eq) in DCM (approx. 0.1 M concentration) in a round-bottom flask equipped with a magnetic stir bar.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add TFA (5-10 eq) dropwise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 1-4 hours. Monitor progress by TLC or LC-MS.[16]

  • Once the starting material is consumed, concentrate the reaction mixture in vacuo to remove excess TFA and DCM.

  • Dissolve the residue in water and carefully neutralize by the slow addition of saturated NaHCO₃ solution until gas evolution ceases (pH > 8).

  • Extract the aqueous layer with DCM or ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield 1,4-diazepane as the free base.[16]

Protocol 3: Di-Tosyl Protection of 1,4-Diazepane

• Objective: To protect both amine functionalities with the robust tosyl group.

• Materials: 1,4-Diazepane, p-Toluenesulfonyl chloride (TsCl), Pyridine or Triethylamine (TEA), Dichloromethane (DCM).

• Procedure:

  • Dissolve 1,4-diazepane (1.0 eq) in DCM.

  • Add TEA or pyridine (2.5 eq) and cool the mixture to 0 °C.

  • Add a solution of TsCl (2.2 eq) in DCM dropwise.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Wash the reaction mixture with 1M HCl, followed by saturated NaHCO₃ solution, and then brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purify the crude product by recrystallization or column chromatography to yield 1,4-ditosyl-1,4-diazepane.

Protocol 4: Deprotection of 1,4-Ditosyl-1,4-Diazepane

This protocol uses reductive cleavage, a common method for tosyl group removal from amines.[9]

• Objective: To remove both tosyl groups under reductive conditions.

• Materials: 1,4-Ditosyl-1,4-diazepane, Naphthalene, Sodium metal, Tetrahydrofuran (THF, anhydrous).

• Procedure:

  • In a flask under an inert atmosphere (N₂ or Ar), dissolve naphthalene (4.4 eq) in anhydrous THF.

  • Add freshly cut sodium metal (4.2 eq) in small pieces. Stir the mixture at room temperature until a deep green color of sodium naphthalenide persists.

  • Cool the solution to 0 °C and add a solution of 1,4-ditosyl-1,4-diazepane (1.0 eq) in THF dropwise.

  • Stir the reaction at room temperature and monitor by TLC.

  • Upon completion, carefully quench the reaction by the slow addition of water.

  • Extract the mixture with an organic solvent (e.g., ethyl acetate), and then wash the organic layer with water and brine.

  • Dry the organic phase, concentrate, and purify by chromatography to obtain the free 1,4-diazepane.

Protocol 5: Deprotection of a Cbz-Protected Amine via Hydrogenolysis

This is the standard, mild procedure for Cbz removal.[20][21]

• Objective: To cleanly remove a Cbz group.

• Materials: Cbz-protected diazepane, Palladium on carbon (10% Pd/C, 5-10 mol%), Methanol or Ethanol, Hydrogen (H₂) gas supply (balloon or Parr hydrogenator).

• Procedure:

  • Dissolve the Cbz-protected compound (1.0 eq) in methanol or ethanol in a flask suitable for hydrogenation.

  • Carefully add 10% Pd/C catalyst to the solution under an inert atmosphere.

  • Evacuate the flask and backfill with H₂ gas (repeat 3x).

  • Stir the reaction vigorously under a positive pressure of H₂ (typically 1 atm from a balloon) at room temperature.

  • Monitor the reaction by TLC or LC-MS. The reaction is often complete within a few hours.

  • Once complete, carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst, washing the pad with the solvent.

  • Concentrate the filtrate in vacuo to yield the deprotected amine. This product is often clean enough for the next step without further purification.

Conclusion

The choice between Tosyl, Boc, and Cbz for the protection of 1,4-diazepane is a strategic decision that profoundly impacts the efficiency and success of a synthetic campaign. The extreme stability of the Tosyl group makes it a protective shield for harsh reaction environments, but its removal can be a synthetic bottleneck. The Boc group represents a versatile, modern approach, offering a superb balance of stability and mild, acid-labile deprotection, further enhanced by the commercial availability of the mono-protected scaffold. The classic Cbz group remains indispensable for its unique, exceptionally mild deprotection via hydrogenolysis, providing a critical orthogonal tool for complex syntheses where acid-labile groups must be preserved. By understanding the distinct chemical causality of each group, researchers can design more robust, efficient, and elegant synthetic routes to novel 1,4-diazepane-based therapeutics.

References

• Grokipedia. (n.d.). Tosyl group. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• Mishra, J. K., et al. (2021). Synthesis of 1,4-Benzodiazepines via Intramolecular C–N Bond Coupling and Ring Opening of Azetidines. Molecules. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. Retrieved from [Link]

• ResearchGate. (2024). Is the protecting group boc of the amino group stable at 37°C? Retrieved from [Link]

• Chemistry Steps. (n.d.). Boc Protecting Group for Amines. Retrieved from [Link]

• Chemistry LibreTexts. (2021). 13.10: Protecting Groups in Organic Synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). tert-Butyloxycarbonyl protecting group. Retrieved from [Link]

• Wikipedia. (n.d.). Tosyl group. Retrieved from [Link]

• Organic Chemistry Portal. (2019). Cbz-Protected Amino Groups. Retrieved from [Link]

• Chem-Impex. (n.d.). 1-Boc-4-(carboxy-p-tolyl-methyl)-[15][16]diazepane. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Multicomponent Synthesis of Diverse 1,4-Benzodiazepine Scaffolds. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Cbz-Protected Amino Groups. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). p-Toluenesulfonamides. Retrieved from [Link]

• Total Synthesis. (n.d.). Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. Retrieved from [Link]

• American Chemical Society. (2021). Enantioenriched α‑Vinyl 1,4-Benzodiazepines and 1,4-Benzoxazepines via Enantioselective Rhodium-Catalyzed Hydrofunctionalizations of Alkynes and Allenes. The Journal of Organic Chemistry. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis, Cytotoxicity Evaluation, and Computational Insights of Novel 1,4-Diazepane-Based Sigma Ligands. Retrieved from [Link]

• Reddit. (2024). Why is boc stable to hydrolysis under basic conditions? Retrieved from [Link]

• AA Blocks. (n.d.). 1-Boc-hexahydro-1,4-diazepine. Retrieved from [Link]

• Scientific Update. (2023). To Deprotect and Serve. Retrieved from [Link]

• University of Bristol. (n.d.). VI Protecting Groups and Orthogonal Protection Strategies. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (2024). Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Boc deprotection conditions tested. Retrieved from [Link]

• ResearchGate. (n.d.). Cbz deprotection conditions: screening of catalysts and sources of H2. Retrieved from [Link]

• MDPI. (n.d.). Synthesis of Substituted 1,4-Benzodiazepines by Palladium-Catalyzed Cyclization of N-Tosyl-Disubstituted 2-Aminobenzylamines with Propargylic Carbonates. Retrieved from [Link]

• ResearchGate. (n.d.). 1,4‐Diazepane Ring‐Based Systems. Retrieved from [Link]

• ResearchGate. (n.d.). Selective Cleavage of Cbz-Protected Amines. Retrieved from [Link]

• PubMed. (n.d.). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m). Retrieved from [Link]

• ResearchGate. (n.d.). 1,4-Diazepines. Retrieved from [Link]

• Master Organic Chemistry. (2018). Protecting Groups for Amines: Carbamates. Retrieved from [Link]

• ResearchGate. (2016). How can we do the deprotection of boc-amino acids using hcl? Retrieved from [Link]

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The Enduring Utility of Tosyl Protection: A Comparative Guide for Amine Synthesis Strategies

In the complex world of organic synthesis, particularly within pharmaceutical and materials science, the strategic use of protecting groups is fundamental to achieving desired molecular architectures. For the protection of amines, a variety of groups have been developed, each with a distinct profile of stability and reactivity. While carbamates like Boc, Cbz, and Fmoc are mainstays in modern synthesis, the classical p-toluenesulfonyl (Tosyl, Ts) group continues to offer unique advantages in specific contexts. This guide provides an in-depth comparison of the tosyl protecting group against its more common counterparts, supported by experimental insights to inform the strategic decisions of researchers and process chemists.

At a Glance: Tosyl vs. Carbamate Protecting Groups

The primary distinction between the tosyl group and carbamate-based protectors like Boc, Cbz, and Fmoc lies in their chemical nature and the conditions required for their cleavage. The tosyl group forms a robust sulfonamide linkage, whereas Boc, Cbz, and Fmoc form carbamates. This structural difference dictates their orthogonality, a critical concept in multi-step synthesis where selective deprotection is required.[1][2]

Feature	Tosyl (Ts)	Boc (tert-Butoxycarbonyl)	Cbz (Carboxybenzyl)	Fmoc (9-Fluorenylmethoxycarbonyl)
Structure	p-Toluenesulfonyl	tert-Butoxycarbonyl	Carboxybenzyl	9-Fluorenylmethoxycarbonyl
Cleavage Condition	Reductive (e.g., Na/NH₃, SmI₂) or strongly acidic (e.g., HBr/AcOH)[3][4][5]	Acid-labile (e.g., TFA, HCl)[3][6]	Catalytic Hydrogenolysis (e.g., H₂/Pd-C)[6][7]	Base-labile (e.g., Piperidine)[6][8]
Stability	Stable to a wide range of acidic and basic conditions, as well as many oxidizing and reducing agents.[9][10]	Stable to bases, nucleophiles, and catalytic hydrogenation.[7][11]	Stable to acidic and basic conditions.[7]	Stable towards acid and electrophiles.[8]
Key Advantage	High stability and robustness, allowing for a wide range of subsequent chemical transformations.[9][12]	Orthogonal to Cbz and Fmoc; widely used in solid-phase peptide synthesis (SPPS).[11]	Robustness; orthogonal to Boc and Fmoc; valuable in solution-phase synthesis.[7]	Orthogonal to Boc and Cbz; cornerstone of modern SPPS.[3][8]
Considerations	Harsh deprotection conditions can limit its use with sensitive substrates.[3][13]	The tert-butyl cation generated during deprotection can lead to side reactions.[7]	Incompatible with other reducible functional groups, such as alkenes or alkynes.[7]	Can be cleaved under some hydrogenolysis conditions, making it only quasi-orthogonal to Cbz.[8]

Delving Deeper: The Strategic Advantages of Tosyl Protection

While the harsh conditions often required for tosyl group removal can be a drawback, its exceptional stability is a significant asset in many synthetic campaigns.

Unparalleled Robustness

The N-tosyl bond is remarkably stable across a broad spectrum of reaction conditions. It is resistant to the acidic and basic conditions used to cleave Boc and Fmoc groups, respectively, and is also unaffected by the catalytic hydrogenation used for Cbz removal.[9][12] This makes the tosyl group an excellent choice for multi-step syntheses where protecting group integrity is paramount during numerous transformations. For instance, it can withstand many organometallic reactions, oxidations, and reductions that would cleave other common amine protecting groups.[9]

Modulation of Amine Reactivity

The strong electron-withdrawing nature of the tosyl group significantly decreases the nucleophilicity and basicity of the protected amine. This can be highly advantageous in preventing undesired side reactions.[9] Furthermore, the acidity of the remaining N-H proton in a primary tosylamide is increased, which can be exploited in certain synthetic strategies, such as Mitsunobu reactions or selective N-alkylation.

Enhanced Crystallinity

A practical, yet often overlooked, advantage is that tosyl-protected amines are frequently crystalline solids.[13] This property can greatly simplify purification, allowing for efficient removal of impurities by recrystallization, which can be a significant benefit in both laboratory-scale and process chemistry settings.

Orthogonal Strategies in Action

The true utility of any protecting group is realized in the context of an orthogonal protection strategy.[1][2][14] This allows for the selective deprotection of one amine in the presence of others, a cornerstone of complex molecule synthesis.[2][15] The tosyl group's unique stability profile makes it an excellent component of such strategies.

For example, a molecule containing a Boc-protected amine, an Fmoc-protected amine, and a tosyl-protected amine can be selectively deprotected at each site without affecting the others. The Boc group can be removed with acid, the Fmoc group with base, and finally, the tosyl group can be cleaved under reductive conditions.

Caption: Orthogonality of Amine Protecting Groups.

Experimental Protocols

General Procedure for Tosyl Protection of a Primary Amine

Caption: Workflow for Amine Tosylation.

Procedure:

• Dissolve the primary amine (1.0 eq.) in dichloromethane (DCM, 10 volumes).

• Cool the solution to 0 °C in an ice bath.

• Add a suitable base, such as triethylamine (1.5 eq.) or pyridine (2.0 eq.).

• Slowly add p-toluenesulfonyl chloride (TsCl) (1.2 eq.) to the stirred solution.

• Allow the reaction to stir at 0 °C for 1-2 hours, then warm to room temperature and stir for an additional 2-4 hours, or until the reaction is complete as monitored by TLC.

• Upon completion, quench the reaction with water and separate the organic layer.

• Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the N-tosyl amine.[16]

General Procedure for Reductive Deprotection of a Tosylamide using Mg/MeOH

A milder alternative to sodium in liquid ammonia for reductive cleavage has been developed.[17]

Caption: Workflow for Reductive Detosylation.

Procedure:

• To a stirred suspension of magnesium turnings (10 eq.) in anhydrous methanol (10 mL per mmol of tosylamide) at room temperature, add the N-tosyl amide (1.0 eq.).[17][18]

• Stir the mixture at room temperature for 2-4 hours, monitoring the reaction progress by TLC.[18]

• Upon completion, quench the reaction by the slow addition of a saturated aqueous NH₄Cl solution.[18]

• Filter the mixture through a pad of Celite to remove magnesium salts.[18]

• Concentrate the filtrate under reduced pressure to remove the methanol.

• Extract the aqueous residue with a suitable organic solvent (e.g., ethyl acetate or DCM).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to obtain the deprotected amine.[18]

Conclusion

The selection of an amine protecting group is a critical decision in the design of a synthetic route. While the tosyl group's requirement for harsh deprotection conditions can be a limitation, its exceptional stability and the unique reactivity it imparts on the protected amine make it an invaluable tool in the synthetic chemist's arsenal. For complex, multi-step syntheses where a robust protecting group is required to withstand a variety of reaction conditions, the tosyl group remains a superior choice. By understanding the comparative advantages and disadvantages of the tosyl group relative to more common carbamate-based protecting groups, researchers can make more informed and strategic decisions, ultimately leading to more efficient and successful synthetic outcomes.

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• Rudinger, J. (1971). The Tosyl and Related Protecting Groups in Amino Acid and Peptide Chemistry. In The Chemistry of Polypeptides (pp. 89-130). Springer, Boston, MA.

• Debenham, J. S., Madsen, R., Roberts, C., & Fraser-Reid, B. (1995). Two New Orthogonal Amine-Protecting Groups that can be Cleaved under Mild or Neutral Conditions. Journal of the American Chemical Society, 117(11), 3302–3303. [Link]

• BenchChem. (2025). A Comparative Analysis of Tosyl- vs. Nosyl-Activated Aminating Agents for Researchers.

• Ashenhurst, J. (2018, June 7). Protecting Groups For Amines: Carbamates. Master Organic Chemistry. Retrieved from [Link]

• Smyth, J. E., Willis, A. C., & van Eikema Hommes, N. (2021). The Detosylation of Chiral 1,2-Bis(tosylamides). The Journal of Organic Chemistry, 86(7), 5293–5300. [Link]

• Wang, C., & Glorius, F. (2017). Palladium-catalyzed reductive cleavage of tosylated arenes using isopropanol as the mild reducing agent. Organic Chemistry Frontiers, 4(9), 1881–1884. [Link]

• University of Bristol. (n.d.). VI Protecting Groups and Orthogonal Protection Strategies. Retrieved from [Link]

• Ankner, T., & Hilmersson, G. (2009). Instantaneous deprotection of tosylamides and esters with SmI(2)/amine/water. Organic Letters, 11(3), 503–506. [Link]

• ResearchGate. (2025, August 7). Mild Deprotection of Primary N-(p-Toluenesulfonyl) Amides with SmI2 Following Trifluoroacetylation. Retrieved from [Link]

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• Organic Chemistry Portal. (n.d.). Amino Protecting Groups Stability. Retrieved from [Link]

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A Senior Application Scientist's Guide to Modern, Tosyl-Free Syntheses of 1,4-Diazepanes

Introduction: Moving Beyond the Tosyl Workhorse in 1,4-Diazepane Synthesis

The 1,4-diazepane scaffold is a privileged seven-membered heterocyclic motif that forms the core of numerous biologically active compounds, demonstrating a wide spectrum of therapeutic activities including antipsychotic, anxiolytic, anticonvulsant, and anticancer effects.[1][2][3][4] For decades, the synthesis of this and other poly-amine structures has been dominated by strategies employing the p-toluenesulfonyl (tosyl) protecting group. While effective at deactivating the nucleophilicity of nitrogen atoms, the tosyl group's robustness is a double-edged sword. Its removal often necessitates harsh, functionally intolerant conditions—such as sodium in liquid ammonia or strong acids at high temperatures—that are incompatible with the complex, sensitive substrates common in modern drug development.

This guide provides an in-depth comparison of contemporary, tosyl-free synthetic routes to the 1,4-diazepane core. We will move beyond simply listing protocols and instead delve into the mechanistic underpinnings and practical considerations of each strategy. The focus is on methods that offer milder conditions, improved functional group tolerance, and greater synthetic efficiency, empowering researchers to select the optimal route for their specific target molecule.

The Carbamate Strategy: A Milder, More Versatile Approach

The most established alternative to sulfonamides is the use of carbamate protecting groups, primarily the tert-butoxycarbonyl (Boc) and benzyloxycarbonyl (Cbz) groups.[5][6][7] These groups effectively protect the amine nitrogen while being removable under significantly milder, orthogonal conditions—acidic cleavage for Boc and hydrogenolysis for Cbz—thereby preserving sensitive functionalities elsewhere in the molecule.[5][8]

Mechanistic Rationale

The general workflow involves the protection of a suitable diamine precursor, followed by a cyclization step to form the seven-membered ring, and concluding with deprotection. The cyclization can be achieved through various methods, such as dialkylation with a 1,3-dihalopropane or, more elegantly, through an intramolecular cyclization of a pre-formed linear precursor.

Caption: General workflow for Boc-protected 1,4-diazepane synthesis.

Experimental Protocol: Synthesis of (S)-1-Boc-3-methyl-1,4-diazepane

This protocol is adapted from a known procedure for a key intermediate.[9] It illustrates a nosyl-based approach for the initial steps, which is then deprotected under mild conditions to yield the free amine for cyclization, followed by Boc protection. A key takeaway is the mildness of the final deprotection step.

• Nosyl Deprotection: Dissolve tert-Butyl (S)-3-methyl-4-((2-nitrophenyl)sulfonyl)-1,4-diazepane-1-carboxylate (2.60 kg, 6.51 mol) in acetonitrile (20 L).

• Add potassium carbonate (1.79 kg, 13.0 mol) to the solution.

• Slowly add benzothiophenol (2.15 kg, 19.5 mol) while maintaining the internal temperature at or below 20 °C.

• Stir the reaction mixture at 20 °C for 18 hours to ensure complete removal of the nosyl group.

• Work-up involves filtration and extraction to isolate the Boc-protected diazepane.

• Final Deprotection (if desired): The resulting N-Boc-diazepane can be deprotected by treatment with an acid like trifluoroacetic acid (TFA) or hydrochloric acid in a suitable solvent (e.g., dichloromethane or ethyl acetate) to yield the final 1,4-diazepane salt.[10]

Performance Comparison

Parameter	Tosyl Protection	Boc Protection	Cbz Protection
Protection	TsCl, Base	Boc₂O or Boc-ON	CbzCl, Base
Stability	Very high; stable to most conditions	Stable to base, hydrogenolysis; labile to acid	Stable to acid, base; labile to hydrogenolysis
Deprotection	Na/NH₃(l), HBr/AcOH, Red-Al®	TFA, HCl in Dioxane/EtOAc	H₂, Pd/C
Advantages	Highly crystalline derivatives	Mild, orthogonal deprotection	Orthogonal to Boc; mild deprotection
Disadvantages	Harsh deprotection limits scope	Acid sensitivity	Catalyst poisoning, incompatible with alkenes/alkynes

Intramolecular Reductive Amination: Efficiency in Ring Formation

Intramolecular reductive amination is a powerful and convergent strategy for constructing cyclic amines.[11][12] The method involves the formation of a cyclic imine or iminium ion from a linear amino-aldehyde or amino-ketone precursor, which is then reduced in situ by a mild reducing agent. This approach avoids the use of protecting groups on the cyclizing nitrogen altogether.

Mechanistic Rationale

The reaction is typically a one-pot process. An amino-ketone undergoes spontaneous intramolecular condensation to form a seven-membered cyclic iminium ion. A selective reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃) or sodium cyanoborohydride (NaBH₃CN), is present to reduce the C=N bond as it forms, driving the equilibrium towards the cyclized product.[12] A recent innovation in this area is the use of imine reductase (IRED) enzymes for asymmetric synthesis.[13]

Caption: Mechanism of intramolecular reductive amination.

Experimental Protocol: Biocatalytic Asymmetric Synthesis of a Chiral 1,4-Diazepane

This protocol is conceptualized based on the work by Li et al. on imine reductase-catalyzed synthesis.[13]

• Reaction Setup: In a temperature-controlled vessel, prepare a buffer solution (e.g., potassium phosphate buffer, pH 7.5).

• Substrate Addition: Add the amino-ketone precursor (e.g., 1-(2-aminoethylamino)pentan-3-one) to a final concentration of 10 mM.

• Cofactor and Enzyme: Add glucose dehydrogenase for cofactor (NADPH) regeneration, NADP⁺, and glucose. Initiate the reaction by adding the purified imine reductase (IRED) enzyme.

• Reaction: Stir the mixture at a controlled temperature (e.g., 30 °C) for 24-48 hours. Monitor the conversion by HPLC or LC-MS.

• Work-up: Upon completion, quench the reaction, extract the product with an organic solvent (e.g., ethyl acetate), and purify by column chromatography.

Performance Insights

Feature	Chemical Reductive Amination	Biocatalytic Reductive Amination
Reagents	NaBH(OAc)₃, NaBH₃CN, Ti(OiPr)₄	Imine Reductase (IRED), NADPH, Cofactor Regen. System
Stereocontrol	Achiral, or requires chiral auxiliary	Excellent enantioselectivity (>99% ee possible)[13]
Conditions	Anhydrous organic solvents	Aqueous buffer, mild pH and temperature
Advantages	High yielding, broad substrate scope	Green chemistry, exceptional stereocontrol
Disadvantages	Stoichiometric, potentially toxic reagents	Requires enzyme availability, substrate scope can be limited

[5+2] Cycloaddition: Advanced Ring Construction

For rapid construction of complex diazepine cores, [5+2] cycloaddition reactions offer a sophisticated and efficient route.[14][15] This strategy involves the reaction of a five-atom component (like an azomethine ylide) with a two-atom π-system (an alkene or alkyne) to directly form the seven-membered ring. This multicomponent approach allows for the introduction of significant molecular diversity.

Mechanistic Rationale

In a notable example, a rhodium catalyst is used to react a pyridine with a 1-sulfonyl-1,2,3-triazole.[15] This generates an air-stable azomethine ylide, which serves as the five-atom component. This ylide then undergoes a [5+2] cycloaddition with a dipolarophile, such as an alkyne, to furnish the 1,4-diazepine skeleton in a single, catalytic step.

Caption: Simplified schematic of a [5+2] cycloaddition pathway.

Conceptual Protocol: Rh-Catalyzed [5+2] Cycloaddition

Based on the work by Yoo and coworkers.[14][15]

• To a solution of the 1-sulfonyl-1,2,3-triazole (1.0 equiv) and the pyridine (1.2 equiv) in a suitable solvent like dichloroethane (DCE) is added the rhodium catalyst (e.g., Rh₂(OAc)₄, 2 mol%).

• The mixture is heated to allow for the formation of the azomethine ylide.

• The alkyne component (1.5 equiv) is then introduced, and the reaction is stirred at elevated temperature (e.g., 80 °C) until completion.

• After cooling, the solvent is removed, and the residue is purified by flash chromatography to yield the 1,4-diazepine product.

Performance Insights

• Advantages: High convergence and atom economy; rapid assembly of complex scaffolds from simple starting materials.

• Disadvantages: Requires specialized starting materials (e.g., triazoles); catalyst costs can be a factor; substrate scope may be limited by the stability and reactivity of the ylide.

Ring-Closing Metathesis (RCM): A Powerful C-C Bond Forming Strategy

Ring-closing metathesis (RCM) has revolutionized the synthesis of cyclic compounds, including nitrogen heterocycles.[16] The strategy relies on an intramolecular reaction between two terminal alkenes on a linear precursor, catalyzed by a ruthenium or molybdenum complex (e.g., Grubbs' or Schrock catalysts), to form a cyclic alkene with the extrusion of volatile ethylene.[16]

Mechanistic Rationale

The precursor is a diamine backbone substituted with two terminal alkenyl chains, for instance, N,N'-diallylethylenediamine. The metal catalyst coordinates to one of the double bonds and initiates a series of [2+2] cycloadditions and cycloreversions through a metallacyclobutane intermediate. This process ultimately connects the two terminal carbons, releasing ethylene and forming the dihydro-1,4-diazepine ring. The resulting double bond can be readily hydrogenated to afford the saturated 1,4-diazepane.

Caption: Synthetic pathway via Ring-Closing Metathesis (RCM).

Conceptual Protocol: RCM for 1,4-Diazepane Synthesis

• Precursor Synthesis: Synthesize the N,N'-diallyl ethylenediamine precursor via standard alkylation of ethylenediamine with allyl bromide.

• RCM Reaction: Dissolve the precursor in a degassed solvent such as dichloromethane (DCM) or toluene. Add a Grubbs' catalyst (e.g., Grubbs' 2nd Generation, 1-5 mol%).

• Reaction: Stir the mixture under an inert atmosphere (e.g., argon) at room temperature or with gentle heating (40 °C) for several hours. The reaction progress can be monitored by the cessation of ethylene bubbling or by TLC/GC-MS.

• Purification: Upon completion, quench the catalyst (e.g., with ethyl vinyl ether) and purify the resulting dihydro-1,4-diazepine via column chromatography.

• Reduction: Dissolve the purified cyclic alkene in a solvent like ethanol or methanol, add a catalyst such as 10% Palladium on carbon, and stir under an atmosphere of hydrogen gas until the reaction is complete. Filtration and solvent removal yield the final saturated 1,4-diazepane.

Performance Insights

• Advantages: Exceptionally high functional group tolerance; reactions are often high-yielding and driven by the release of a gaseous byproduct. Powerful for synthesizing large macrocyclic rings.[17]

• Disadvantages: Requires the synthesis of a diene precursor; cost of ruthenium catalysts; potential for E/Z isomer formation in the product.

Comparative Summary of Tosyl-Free Strategies

Synthetic Strategy	Key Reagents	Typical Conditions	Advantages	Limitations
Traditional Tosyl	TsCl, NaOH; Na/NH₃(l) or HBr/AcOH	Harsh, high temp.	Crystalline products, robust protection	Poor functional group tolerance, harsh deprotection
Carbamate (Boc/Cbz)	Boc₂O, CbzCl; TFA or H₂/Pd-C	Mild (0 °C to RT)	Excellent FG tolerance, orthogonal removal	Requires protection/deprotection steps, catalyst poisoning (Cbz)
Intramolecular Reductive Amination	Amino-ketone, NaBH(OAc)₃ or IRED	Mild, often one-pot	High efficiency, convergent, potential for asymmetry	Precursor synthesis required, enzyme scope (biocatalytic)
[5+2] Cycloaddition	Pyridine, triazole, Rh₂(OAc)₄, alkyne	Catalytic, elevated temp.	Rapid complexity generation, high atom economy	Specialized starting materials, catalyst cost
Ring-Closing Metathesis (RCM)	Diene precursor, Grubbs' catalyst, H₂/Pd-C	Catalytic, mild temp.	Superb FG tolerance, applicable to large rings	Multi-step precursor synthesis, catalyst cost, alkene byproduct

Conclusion

The synthesis of the 1,4-diazepane core has evolved far beyond its reliance on tosyl protection. Modern methodologies centered on mild carbamate protecting groups, efficient intramolecular cyclizations like reductive amination, and powerful catalytic C-C and C-N bond-forming reactions such as RCM and cycloaddition now provide a versatile and functionally tolerant toolkit for the medicinal chemist. The choice of strategy will ultimately depend on the specific substitution pattern, desired stereochemistry, and overall complexity of the target molecule. For chiral targets, biocatalytic reductive amination represents the cutting edge of green and efficient synthesis. For rapid library synthesis and exploration of chemical space, multicomponent cycloadditions are exceptionally powerful. By understanding the mechanistic advantages and practical limitations of these tosyl-free alternatives, researchers can design more elegant, efficient, and successful synthetic routes to novel 1,4-diazepane-based therapeutics.

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• Dömling, A., et al. (2012). Multicomponent Synthesis of Diverse 1,4-Benzodiazepine Scaffolds. ACS Combinatorial Science. Available at: [Link][18]

• Yoo, E. J., et al. (2014). Multicomponent [5 + 2] cycloaddition reaction for the synthesis of 1,4-diazepines: isolation and reactivity of azomethine ylides. Journal of the American Chemical Society. Available at: [Link][14]

• Lee, D. J., et al. (2014). Multicomponent [5 + 2] cycloaddition reaction for the synthesis of 1,4-diazepines: isolation and reactivity of azomethine ylides. Semantic Scholar. Available at: [Link][15]

• Yamada, K., et al. (2018). Synthesis of Substituted 1,4-Benzodiazepines by Palladium-Catalyzed Cyclization of N-Tosyl-Disubstituted 2-Aminobenzylamines with Propargylic Carbonates. Molecules. Available at: [Link][19][20]

• Wang, J., et al. (2021). Synthesis of 1,4-Benzodiazepines via Intramolecular C–N Bond Coupling and Ring Opening of Azetidines. Molecules. Available at: [Link][21][22]

• Zenner, A., et al. (2024). The synthesis of N,1,4-tri(alkoxy-hydroxybenzyl)-1,4-diazepane-amines: investigations on reaction characteristics and mechanism. Royal Society Open Science. Available at: [Link][23][24][25]

• Rashid, M., et al. (2019). 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. Current Organic Synthesis. Available at: [Link][1][3]

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A Definitive Guide to the Structural Validation of 1,4-Ditosyl-1,4-diazepane: An Integrated Crystallographic and Spectroscopic Approach

In the landscape of drug discovery and development, the unambiguous determination of a molecule's three-dimensional structure is a cornerstone of success. For researchers and scientists, this structural certainty underpins every subsequent step, from understanding mechanism of action to optimizing lead compounds. This guide provides an in-depth, comparative analysis of the structural validation of 1,4-Ditosyl-1,4-diazepane, a key heterocyclic scaffold. We will delve into the gold-standard method of single-crystal X-ray crystallography, presenting detailed experimental data and protocols. Furthermore, we will explore the complementary roles of Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS), offering a holistic perspective on robust molecular characterization.

The Imperative of Structural Integrity: Why X-ray Crystallography Reigns Supreme

While various analytical techniques offer pieces of the structural puzzle, single-crystal X-ray crystallography provides the most definitive and high-resolution picture of a molecule's solid-state conformation.[1] It allows for the precise determination of bond lengths, bond angles, and torsional angles, revealing the intricate spatial arrangement of atoms. This level of detail is paramount for understanding intermolecular interactions, which are critical for predicting a molecule's behavior in a biological system.

The synthesis of 1,4-Ditosyl-1,4-diazepane is a well-established procedure, typically involving the reaction of N,N'-di(p-toluenesulfonyl)ethane-1,2-diamine with 1,3-dibromopropane in the presence of a base like sodium hydride in a solvent such as dimethylformamide (DMF).[1] The successful synthesis yields the desired product, which can then be purified and crystallized to obtain single crystals suitable for X-ray diffraction analysis. The quality of these crystals is a critical determinant for the success of the crystallographic experiment.

Crystallization: The Gateway to a High-Resolution Structure

The journey to a crystal structure begins with the meticulous process of crystallization. For 1,4-Ditosyl-1,4-diazepane, single crystals suitable for X-ray analysis have been successfully obtained by recrystallization from a mixture of ethanol and DMF, as well as from acetonitrile at room temperature.[1] The choice of solvent and crystallization conditions are crucial variables that influence crystal growth and quality.

Deciphering the Crystal Structure: A Quantitative Look at 1,4-Ditosyl-1,4-diazepane

The crystal structure of 1,4-Ditosyl-1,4-diazepane has been determined and reported, providing a wealth of structural information.[1][2] The key crystallographic data are summarized in the table below.

Parameter	Value	Significance
Chemical Formula	C₁₉H₂₄N₂O₄S₂	Confirms the elemental composition of the molecule.
Molecular Weight	408.52 g/mol	Consistent with the expected molecular formula.[3]
Crystal System	Orthorhombic	Describes the basic shape of the unit cell.
Space Group	P2₁2₁2₁	Defines the symmetry elements within the crystal lattice.
a (Å)	6.3407 (13)	Unit cell dimension along the a-axis.[1]
b (Å)	10.367 (2)	Unit cell dimension along the b-axis.[1]
c (Å)	30.516 (6)	Unit cell dimension along the c-axis.[1]
V (ų)	2005.9 (7)	Volume of the unit cell.[1]
Z	4	Number of molecules per unit cell.[1]
R-factor	0.036	A measure of the agreement between the crystallographic model and the experimental X-ray diffraction data. A lower value indicates a better fit.
Dihedral Angle between Phenyl Rings	82.88 (7)°	Describes the relative orientation of the two tosyl groups.[1][2]

Table 1: Key Crystallographic Data for 1,4-Ditosyl-1,4-diazepane.[1]

The crystal structure reveals that the 1,4-diazepane ring adopts a specific conformation, and the dihedral angle between the two phenyl rings of the tosyl groups is 82.88 (7)°.[1][2] The molecular conformation is further stabilized by intramolecular C-H···O hydrogen bonds.[1][2] Interestingly, the structure also shows disorder in two of the carbon atoms of the diazepane ring, indicating that these atoms occupy slightly different positions in different unit cells within the crystal.[1][2]

Experimental Protocol: X-ray Diffraction of 1,4-Ditosyl-1,4-diazepane

The following provides a generalized, step-by-step methodology for obtaining the crystal structure of 1,4-Ditosyl-1,4-diazepane, based on established protocols.[1]

• Crystal Mounting: A suitable single crystal is selected and mounted on a goniometer head.

• Data Collection: The crystal is placed in a stream of cold nitrogen gas (typically around 173 K) to minimize thermal vibrations and is then exposed to a monochromatic X-ray beam. A CCD or other area detector is used to collect the diffraction pattern.

• Data Processing: The collected diffraction images are processed to determine the unit cell parameters, space group, and the intensities of the reflections.

• Structure Solution: The initial positions of the atoms in the crystal structure are determined using direct methods or Patterson methods.

• Structure Refinement: The atomic positions and other parameters are refined to improve the agreement between the calculated and observed diffraction data.

• Validation: The final structure is validated to ensure its chemical and crystallographic reasonability.

Figure 1: A generalized workflow for the X-ray crystallographic validation of a small molecule.

Complementary Spectroscopic Techniques: Building a Consensus Structure

While X-ray crystallography provides an unparalleled view of the solid-state structure, NMR spectroscopy and mass spectrometry offer crucial insights into the molecule's structure in solution and its elemental composition and fragmentation behavior, respectively.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into the Solution State

NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules in solution. For 1,4-Ditosyl-1,4-diazepane, ¹H and ¹³C NMR would provide key information to confirm the connectivity of the atoms.

Expected ¹H NMR Spectral Features:

Proton Environment	Expected Chemical Shift (ppm)	Multiplicity	Integration
Methyl (CH₃) of Tosyl Groups	~2.4	Singlet	6H
Aromatic Protons (Tosyl Groups)	7.3-7.8	Two Doublets	8H
Methylene (CH₂) adjacent to N	~3.3-3.6	Multiplet	8H
Methylene (CH₂) of Propane Bridge	~1.8-2.2	Multiplet	2H

Table 2: Predicted ¹H NMR spectral data for 1,4-Ditosyl-1,4-diazepane.

The predicted chemical shifts are based on typical values for similar functional groups. The aromatic protons of the tosyl groups are expected to show a characteristic AA'BB' splitting pattern. The methylene protons of the diazepane ring would likely appear as complex multiplets due to their diastereotopic nature and coupling with each other.

Expected ¹³C NMR Spectral Features:

Carbon Environment	Expected Chemical Shift (ppm)
Methyl (CH₃) of Tosyl Groups	~21
Methylene (CH₂) adjacent to N	~45-55
Methylene (CH₂) of Propane Bridge	~25-35
Aromatic Carbons (Tosyl Groups)	~127-145
Quaternary Aromatic Carbons (Tosyl Groups)	~135, ~144

Table 3: Predicted ¹³C NMR spectral data for 1,4-Ditosyl-1,4-diazepane.

Mass Spectrometry (MS): Confirming Molecular Weight and Fragmentation

Mass spectrometry is an essential tool for determining the molecular weight of a compound and can provide structural information through the analysis of fragmentation patterns.

Expected Mass Spectrometry Data:

Ion	Expected m/z	Significance
[M+H]⁺	409.1250	Protonated molecular ion, confirming the molecular weight.
[M+Na]⁺	431.1070	Sodium adduct, a common observation in ESI-MS.
Fragment	254	Loss of a tosyl group.
Fragment	155	Tosyl cation (CH₃C₆H₄SO₂⁺).
Fragment	91	Tropylium ion (C₇H₇⁺) from the tosyl group.

Table 4: Predicted mass spectrometry data for 1,4-Ditosyl-1,4-diazepane.

The high-resolution mass of the molecular ion would provide strong evidence for the elemental composition. The fragmentation pattern would be expected to show characteristic losses of the tosyl groups, providing further confirmation of the structure.

Figure 2: The synergistic relationship between X-ray crystallography, NMR, and MS for comprehensive structural elucidation.

Conclusion: An Integrated Approach for Unquestionable Structural Assignment

The structural validation of 1,4-Ditosyl-1,4-diazepane serves as an excellent case study for the power of an integrated analytical approach. While X-ray crystallography provides the definitive solid-state structure with unparalleled accuracy, NMR spectroscopy and mass spectrometry offer essential complementary data that confirm the molecular connectivity, composition, and behavior in solution. For researchers in drug development, relying on a single technique can be a risky proposition. By combining the strengths of these three core analytical methods, a self-validating system is created, ensuring the utmost confidence in the structural assignment and providing a solid foundation for further research and development.

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A Senior Application Scientist's Guide to Purity Analysis of 1,4-Ditosyl-1,4-diazepane: An HPLC-Centric Comparison

For researchers, scientists, and professionals in drug development, the purity of a synthesized compound is not merely a number—it is the bedrock of reliable, reproducible, and meaningful results. The compound 1,4-Ditosyl-1,4-diazepane, a key heterocyclic building block in medicinal chemistry, is no exception.[1][2][3] Its purity directly influences the yield and integrity of subsequent synthetic steps and the pharmacological profile of final active pharmaceutical ingredients (APIs).

This guide provides an in-depth, experience-driven approach to the purity analysis of 1,4-Ditosyl-1,4-diazepane. We will dissect a robust, validated High-Performance Liquid Chromatography (HPLC) method, explaining the scientific rationale behind each parameter. Furthermore, we will objectively compare HPLC with alternative analytical techniques, offering a comprehensive framework to help you select the most appropriate method for your specific analytical challenge.

The Gold Standard: High-Performance Liquid Chromatography (HPLC)

For the quantitative purity assessment of 1,4-Ditosyl-1,4-diazepane, HPLC is the undisputed method of choice. Its high resolution, sensitivity, and quantitative accuracy make it ideal for separating the target compound from starting materials, by-products, and potential degradation products.[4][5] The presence of two tosyl groups, each containing an aromatic ring, provides a strong chromophore, making UV detection a highly effective and straightforward choice.[4]

Causality-Driven HPLC Method Development

A successful HPLC method is not accidental; it is the result of deliberate choices based on the analyte's physicochemical properties.

• Column Selection: The molecular structure of 1,4-Ditosyl-1,4-diazepane, with its significant non-polar character attributed to the two tosyl groups and the carbon backbone, makes Reversed-Phase (RP) chromatography the logical approach. A C18 (octadecylsilane) column is the workhorse for this type of analysis, offering excellent hydrophobic retention and separation capabilities for a wide range of organic molecules.

• Mobile Phase Strategy: A binary gradient elution is optimal. This technique allows for the effective separation of impurities with varying polarities.

  • Mobile Phase A: An aqueous solution, typically acidified water (e.g., 0.1% Formic Acid or Trifluoroacetic Acid in Water). The acid serves a critical function: it protonates any residual silanol groups on the silica-based column packing, minimizing peak tailing and improving peak shape.

  • Mobile Phase B: An organic solvent like Acetonitrile (ACN) or Methanol. Acetonitrile is often preferred for its lower viscosity and superior UV transparency. A gradient starting with a higher percentage of the aqueous phase and gradually increasing the organic phase ensures that polar impurities elute early, followed by the main compound, and finally, any non-polar by-products.

• Detector Selection and Wavelength: The aromatic rings in the tosyl groups exhibit strong UV absorbance. A UV-Vis or Diode Array Detector (DAD) is ideal. A wavelength of approximately 230-254 nm typically provides a robust signal for tosylated compounds, ensuring high sensitivity for both the main peak and related impurities.

Experimental Workflow for HPLC Purity Analysis

The following diagram illustrates the logical flow of the HPLC analysis process.

Caption: A typical workflow for HPLC-based purity determination.

A Self-Validating HPLC Protocol

This protocol is designed to be robust and compliant with Good Laboratory Practice (GLP). Method validation should be performed according to International Council for Harmonisation (ICH) guidelines to ensure the method is fit for its intended purpose.[6][7][8]

1. Instrumentation and Conditions:

• HPLC System: A standard HPLC or UPLC system with a binary pump, autosampler, column oven, and DAD/UV detector.

• Column: C18, 4.6 x 150 mm, 5 µm particle size (or similar).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Program:

  • 0-2 min: 50% B

  • 2-20 min: 50% to 90% B

  • 20-25 min: 90% B

  • 25.1-30 min: 50% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

2. Sample and Standard Preparation:

• Diluent: Acetonitrile/Water (50:50 v/v).

• Standard Preparation: Accurately weigh and dissolve a reference standard of 1,4-Ditosyl-1,4-diazepane in the diluent to a final concentration of ~0.5 mg/mL.

• Sample Preparation: Prepare the synthesized sample to be tested at the same concentration as the standard using the same diluent.

• Filtration: Filter all solutions through a 0.45 µm syringe filter before injection to prevent clogging of the system.[4]

3. System Suitability Test (SST): Before running samples, inject the standard solution five times. The results must meet the following criteria to ensure the system is performing correctly:

• Repeatability: Relative Standard Deviation (RSD) of peak area < 2.0%.

• Tailing Factor (T): 0.8 < T < 1.5.

• Theoretical Plates (N): > 2000.

4. Data Analysis: Purity is typically calculated using the area normalization method, where the area of the main peak is expressed as a percentage of the total area of all peaks in the chromatogram.

5. Method Validation Parameters (ICH Q2(R1)): A validated method provides documented evidence of its reliability.[9] Key parameters include:

• Specificity: The ability to assess the analyte in the presence of impurities, demonstrated by analyzing a placebo and spiked samples.

• Linearity: Assessed over a range of concentrations (e.g., 50-150% of the target concentration) with a correlation coefficient (r²) > 0.999.[6]

• Accuracy & Precision: Determined by analyzing replicate preparations at multiple concentration levels, with recovery typically expected to be 98-102% and RSD < 2.0%.[6][9]

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest concentrations that can be reliably detected and quantified, respectively, often determined by signal-to-noise ratios (3:1 for LOD, 10:1 for LOQ).[6]

Comparative Guide: Alternative Analytical Techniques

While HPLC is the primary tool for quantitative analysis, other techniques provide valuable complementary information. The choice of technique depends on the specific question being asked.

Caption: Relationship between analytical techniques for compound analysis.

Thin-Layer Chromatography (TLC)

• Primary Application: A rapid, qualitative tool for monitoring reaction progress and for preliminary purity checks.[10] It is invaluable for quickly determining if starting material has been consumed.

• Protocol:

  • Spot a dilute solution of the crude and reference material on a silica gel TLC plate.

  • Develop the plate in a chamber with an appropriate mobile phase (e.g., 30% Ethyl Acetate in Hexane).

  • Visualize the spots under UV light (254 nm) and/or by staining with potassium permanganate, which reacts with oxidizable compounds.[11]

• Limitations: TLC is not quantitative, has low resolution compared to HPLC, and is not suitable for detecting trace impurities.[12]

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Primary Application: The definitive technique for structural elucidation and confirmation.[13] By analyzing the ¹H and ¹³C NMR spectra, one can confirm that the synthesized product has the correct chemical structure.

• Protocol:

  • Dissolve 5-10 mg of the purified compound in a deuterated solvent (e.g., CDCl₃).

  • Acquire ¹H and ¹³C NMR spectra.

  • Analyze chemical shifts, integration, and coupling patterns to confirm the structure.

• Role in Purity Analysis: While not as sensitive as HPLC for trace impurities, NMR can identify and quantify significant impurities (>1-2%) if their signals are resolved from the main compound.[10] Quantitative NMR (qNMR) can be used for an accurate purity assay but requires a certified internal standard.

Liquid Chromatography-Mass Spectrometry (LC-MS)

• Primary Application: Identification of impurities.[10][14] LC-MS couples the separation power of HPLC with the detection specificity of mass spectrometry.

• Protocol: The HPLC method described above can often be directly transferred to an LC-MS system. The mass spectrometer provides the molecular weight of the compound eluting at each chromatographic peak.

• Advantages: This technique is unparalleled for identifying unknown peaks observed in the HPLC-UV chromatogram. It provides definitive mass evidence for the main product and can help elucidate the structures of by-products and degradation products, which is critical for process optimization and regulatory submissions.

Quantitative Comparison of Analytical Techniques

The table below summarizes the key performance characteristics of each technique for the analysis of 1,4-Ditosyl-1,4-diazepane.

Parameter	HPLC-UV	TLC	NMR Spectroscopy	LC-MS
Primary Use	Quantitative Purity	Qualitative Screening	Structural Confirmation	Impurity Identification
Resolution	Very High	Low	N/A (Spectral)	Very High (Chromatographic)
Sensitivity	High (ng level)	Low (µg level)	Low (>1%)	Very High (pg-fg level)
Quantitation	Excellent	No	Possible (qNMR)	Good (with standards)
Throughput	Medium	High	Low	Medium
Cost / Sample	Moderate	Very Low	High	High

Conclusion

The purity analysis of synthesized 1,4-Ditosyl-1,4-diazepane requires a multi-faceted yet targeted approach. High-Performance Liquid Chromatography (HPLC) stands as the most robust, reliable, and validated technique for quantitative purity determination and impurity profiling. Its high resolution and sensitivity are essential for the stringent quality control required in research and pharmaceutical development.

While HPLC is the cornerstone, it does not exist in a vacuum. Techniques like TLC offer rapid, indispensable support for reaction monitoring, while NMR provides the ultimate confirmation of molecular identity. For the critical task of identifying unknown impurities, LC-MS is the most powerful tool available. A comprehensive analytical strategy leverages the strengths of each of these methods to build a complete and trustworthy profile of the synthesized compound.

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A Researcher's Guide to Orthogonal Protection Strategies Featuring the Tosyl Group

In the intricate field of multi-step organic synthesis, the strategic selection of protecting groups is a critical factor that dictates the success and efficiency of complex molecular construction. An ideal protecting group should be easy to introduce, stable under a variety of reaction conditions, and readily removable without affecting other functional groups.[1] This principle of selective deprotection is known as orthogonality, a cornerstone of modern synthetic chemistry.[2][3] The p-toluenesulfonyl (tosyl, Ts) group has long been a staple for the protection of amines and alcohols due to its remarkable stability.[4] This guide offers a comparative analysis of the tosyl group against its common alternatives, providing experimental insights to aid researchers in designing robust orthogonal protection strategies.

The Tosyl Group: A Pillar of Stability

The tosyl group is prized for its resilience across a broad spectrum of chemical environments, including acidic and basic conditions where many other protecting groups would falter.[5] It is typically introduced by reacting an alcohol or amine with p-toluenesulfonyl chloride (TsCl) in the presence of a base like pyridine.[6][7] The resulting tosylate or tosylamide is exceptionally stable.

However, this robustness comes at a price: the cleavage of a tosyl group often requires harsh reductive conditions, such as sodium in liquid ammonia, or strongly acidic conditions like hydrobromic acid in acetic acid at elevated temperatures.[4][8] These conditions can be incompatible with sensitive functional groups elsewhere in the molecule, necessitating a careful consideration of its place in a synthetic sequence.

Comparative Analysis of Orthogonal Protecting Groups

The true utility of the tosyl group is revealed when used in concert with other protecting groups that can be removed under different, milder conditions.

Tosyl vs. Nosyl and Mosyl: Fine-Tuning Sulfonyl Chemistry

The nosyl (Ns, o- or p-nitrobenzenesulfonyl) and mosyl (Ms, methanesulfonyl) groups are structural relatives of the tosyl group, but their electronic properties lead to distinct deprotection profiles.

Protecting Group	Typical Cleavage Conditions	Key Advantages
Tosyl (Ts)	Reductive (e.g., Na/NH₃, SmI₂) or strongly acidic (HBr/AcOH)[4][5]	High stability to a wide range of reagents.[5]
Nosyl (Ns)	Mildly nucleophilic (e.g., thiophenol, piperidine)[9]	Cleavable under exceptionally mild, non-reductive, and non-acidic conditions.[9]
Mosyl (Ms)	Similar to Tosyl, but can be more labile to certain reductive conditions.	Often used interchangeably with tosyl, but subtle differences can be exploited.

The strongly electron-withdrawing nitro group in the nosyl moiety renders the sulfur atom highly susceptible to nucleophilic attack, allowing for its removal under very gentle conditions.[9] This makes the nosyl group an excellent orthogonal partner to the tosyl group. For instance, a nosyl-protected amine can be selectively deprotected in the presence of a tosyl-protected alcohol, enabling stepwise functionalization.

Workflow for Orthogonal Deprotection of Nosyl and Tosyl Groups

Caption: A two-step orthogonal deprotection strategy.

Tosyl vs. Boc and Fmoc: The Peptide Synthesis Paradigm

In the automated synthesis of peptides, the tosyl group is often employed for the side-chain protection of amino acids, while the α-amino group is temporarily protected by either a tert-butoxycarbonyl (Boc) or a 9-fluorenylmethoxycarbonyl (Fmoc) group.[10][11] The orthogonality of these groups is fundamental to the success of solid-phase peptide synthesis (SPPS).[12][13]

Protecting Group	Cleavage Condition	Orthogonality with Tosyl
Boc	Strong Acid (e.g., Trifluoroacetic Acid - TFA)[5][14]	Excellent. Tosyl groups are stable to TFA.[10]
Fmoc	Base (e.g., Piperidine)[15][16]	Excellent. Tosyl groups are stable to piperidine.[10]
Tosyl	Reductive or strongly acidic conditions[4]	Excellent. Boc and Fmoc are not stable to these conditions.

This multi-layered protection scheme allows for the iterative deprotection of the N-terminus for chain elongation, while the side-chain tosyl groups remain intact until the final cleavage from the resin.

Logical Relationship of Orthogonal Groups in SPPS

Caption: Orthogonality of common protecting groups in peptide synthesis.

Experimental Protocols

Protocol 1: General Procedure for Tosylation of an Alcohol [6][7][17]

• Dissolve the alcohol (1.0 eq.) in anhydrous dichloromethane (DCM) under an inert atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Add triethylamine (1.5 eq.) or pyridine (2.0 eq.). For less reactive alcohols, 4-dimethylaminopyridine (DMAP) (0.1-0.6 eq.) can be added as a catalyst.[17][18]

• Add p-toluenesulfonyl chloride (TsCl) (1.2-1.5 eq.) portion-wise, maintaining the temperature at 0 °C.[6]

• Allow the reaction to warm to room temperature and stir for 2-12 hours, monitoring completion by Thin Layer Chromatography (TLC).[6]

• Quench the reaction with water and separate the organic layer.

• Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Reductive Detosylation of a Sulfonamide [5]

• To a solution of the N-tosylated amine (1.0 eq.) in methanol (MeOH), add magnesium (Mg) turnings (excess) at room temperature.

• Stir the mixture for 2-4 hours, monitoring the reaction by TLC.

• Filter the reaction mixture through a pad of Celite to remove magnesium salts.

• Concentrate the filtrate under reduced pressure to remove the methanol.

• Extract the aqueous residue with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to afford the deprotected amine.

Conclusion

The tosyl group remains an indispensable tool in organic synthesis, offering a high degree of stability that is often required for the successful execution of multi-step synthetic campaigns. Its true power is unlocked through the principles of orthogonal protection, where its robust nature is complemented by the selective lability of other protecting groups like nosyl, Boc, and Fmoc. A thorough understanding of the subtle yet critical differences in their deprotection conditions allows for the rational design of complex synthetic routes, enabling the efficient and precise construction of valuable molecules for research, science, and drug development.

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• Mai, D. N., & Seayad, J. (2018). The 2-(Triphenylsilyl)ethoxycarbonyl-(“Tpseoc”-) Group: A New Silicon-Based, Fluoride Cleavable Oxycarbonyl Protecting Group Highly Orthogonal to the Boc-, Fmoc. Molecules, 23(10), 2649.

• Fiveable. (n.d.). Orthogonal Protection Definition. Retrieved from [Link]

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• Fiveable. (n.d.). Orthogonal Protection in Natural Product Synthesis. Retrieved from [Link]

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• Albericio, F., & Carpino, L. A. (2000). Orthogonal Protecting Groups for N(alpha)-amino and C-terminal Carboxyl Functions in Solid-Phase Peptide Synthesis. Journal of Peptide Science, 6(5), 243-263.
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A Researcher's Guide to Differentiating Mono- and Di-Tosylated Diazepanes: A Spectroscopic Comparison

For researchers and professionals in drug development and synthetic chemistry, the 1,4-diazepane scaffold is a valuable heterocyclic motif found in a range of bioactive molecules. Protecting the nitrogen atoms within this seven-membered ring is a critical step in multi-step syntheses, often accomplished via tosylation. The selective formation of a mono-tosylated versus a di-tosylated diazepane is a common synthetic challenge, and unequivocally distinguishing between these two products is paramount for reaction monitoring, quality control, and downstream applications.

This guide provides an in-depth comparison of mono- and di-tosylated 1,4-diazepanes using fundamental spectroscopic techniques: Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). We will explore the theoretical underpinnings of the expected spectral differences and provide supporting data and protocols to empower researchers in their analytical workflows.

Molecular Architecture: The Root of Spectroscopic Differences

The primary distinction between the mono- and di-tosylated species lies in their symmetry and the presence or absence of a free amine N-H proton. The mono-tosylated diazepane is asymmetrical and retains a secondary amine functionality. In contrast, the di-tosylated derivative is C2-symmetric (assuming an unsubstituted ring) and contains two tertiary sulfonamide groups. These fundamental structural differences give rise to unique and readily identifiable spectroscopic signatures.

Figure 1: Comparison of Mono- and Di-tosylated 1,4-Diazepane Structures.

¹H and ¹³C NMR Spectroscopy: Probing the Electronic Environment

NMR spectroscopy is arguably the most powerful tool for distinguishing these two compounds. The electron-withdrawing nature of the p-toluenesulfonyl (tosyl) group significantly influences the chemical shifts of adjacent protons and carbons.

Causality of Chemical Shift Changes

The sulfonyl group (SO₂) is strongly electron-withdrawing. When attached to a nitrogen atom of the diazepane ring, it reduces the electron density around that nitrogen. This effect is propagated to the adjacent methylene (CH₂) groups. This "deshielding" causes the protons and carbons of these groups to resonate at a higher chemical shift (further downfield) in the NMR spectrum compared to those adjacent to an unprotected amine.[1][2]

Comparative ¹H NMR Analysis

The ¹H NMR spectra provide several clear points of differentiation:

• N-H Proton Signal: The mono-tosylated compound will exhibit a signal for the secondary amine proton (N-H). This signal is typically broad, appears over a wide chemical shift range (δ 1-5 ppm), and will disappear upon the addition of a few drops of deuterium oxide (D₂O) to the NMR sample due to proton-deuterium exchange.[1][3][4] The di-tosylated compound lacks this N-H bond and will therefore show no such signal.

• Symmetry: The di-tosylated molecule's symmetry results in fewer signals. For an unsubstituted 1,4-diazepane ring, the four methylene groups adjacent to the nitrogens are chemically equivalent, as are the two central methylene groups. This leads to a simplified spectrum. The mono-tosylated compound, being asymmetric, will show distinct signals for each methylene group on the ring.

• Chemical Shifts of Ring Protons: In the mono-tosylated species, the protons on the carbons alpha to the tosylated nitrogen will be shifted significantly downfield compared to the protons alpha to the free amine nitrogen. In the di-tosylated species, all protons alpha to the nitrogens are shifted downfield.

• Tosyl Group Signals: Both compounds will show characteristic signals for the tosyl group: two doublets in the aromatic region (δ ~7.3-7.8 ppm), each integrating to 2H, and a singlet for the methyl group at ~δ 2.4 ppm. The integrals for these signals in the di-tosylated compound will correspond to double the number of protons (8 aromatic protons and 6 methyl protons in total).

Table 1: Comparative ¹H NMR Data (Estimated, CDCl₃, 400 MHz)

Proton Assignment	Mono-tosylated Diazepane (δ ppm)	Di-tosylated Diazepane (δ ppm)	Rationale for Difference
Ring CH₂ (α to N-Ts)	~3.4 - 3.6	~3.5 - 3.7	Strong deshielding by SO₂ group. All α-protons are equivalent in the di-tosyl structure.
Ring CH₂ (α to N-H)	~2.8 - 3.0	N/A	Less deshielded environment of the free amine.
Ring CH₂ (β to Ns)	~1.8 - 2.0 (multiple signals)	~1.9 - 2.1	Asymmetry in mono-tosyl leads to more complex signals.
Amine N-H	~1.0 - 5.0 (broad, D₂O exch.)	N/A	Key differentiator: Presence of a secondary amine.[1]
Tosyl Ar-H	~7.7 (d, 2H), ~7.3 (d, 2H)	~7.7 (d, 4H), ~7.3 (d, 4H)	Signals represent one tosyl group vs. two identical tosyl groups.
Tosyl CH₃	~2.4 (s, 3H)	~2.4 (s, 6H)	Signals represent one tosyl group vs. two identical tosyl groups.

Comparative ¹³C NMR Analysis

• Symmetry: The C₂-symmetric di-tosylated diazepane will show significantly fewer carbon signals than its asymmetric mono-tosylated counterpart. For the parent 1,4-diazepane ring system, the di-tosylated version would ideally show only three distinct signals for the ring carbons, while the mono-tosylated version would show five.

• Chemical Shifts of Ring Carbons: Similar to the proton shifts, the carbons alpha to the tosylated nitrogen are shifted downfield (δ ~45-55 ppm) due to the inductive effect of the sulfonamide group.[1]

Table 2: Comparative ¹³C NMR Data (Estimated, CDCl₃, 101 MHz)

Carbon Assignment	Mono-tosylated Diazepane (δ ppm)	Di-tosylated Diazepane (δ ppm)	Rationale for Difference
Ring C (α to N-Ts)	~50 - 52	~51 - 53	Deshielded by adjacent SO₂ group. Fewer signals in the di-tosyl structure due to symmetry.
Ring C (α to N-H)	~46 - 48	N/A	Typical chemical shift for a carbon adjacent to a secondary amine.
Ring C (β to Ns)	~25 - 30 (multiple signals)	~27 - 29	Fewer signals in the di-tosyl structure due to symmetry.
Tosyl Ar-C (ipso)	~143, ~135	~143, ~135	Characteristic quaternary carbon shifts.
Tosyl Ar-CH	~129, ~127	~129, ~127	Characteristic aromatic carbon shifts.
Tosyl CH₃	~21.5	~21.5	Identical methyl carbon environment.

Infrared (IR) Spectroscopy: Identifying Key Functional Groups

IR spectroscopy provides a rapid and non-destructive method to confirm the presence or absence of the N-H bond.

Comparative IR Analysis

The most telling difference is in the 3300-3500 cm⁻¹ region of the spectrum.

• N-H Stretch: The mono-tosylated diazepane, being a secondary amine, will display a single, typically sharp to moderately broad absorption band in the 3300-3400 cm⁻¹ range.[3][5] This band is completely absent in the spectrum of the di-tosylated derivative, which has no N-H bonds. This is an unambiguous diagnostic marker.

• S=O Stretches: Both molecules contain the sulfonyl group and will therefore exhibit two strong, characteristic stretching absorptions for the S=O bond. These typically appear as an asymmetric stretch around 1320-1350 cm⁻¹ and a symmetric stretch around 1140-1160 cm⁻¹.[6] While the positions will be nearly identical, the relative intensity of these bands compared to the C-H stretching region may be greater in the di-tosylated compound due to the presence of two such groups.

Table 3: Comparative IR Absorption Data

Vibrational Mode	Mono-tosylated Diazepane (cm⁻¹)	Di-tosylated Diazepane (cm⁻¹)	Rationale for Difference
N-H Stretch (Secondary Amine)	3300 - 3400 (medium)	Absent	Key differentiator: Confirms the presence of the N-H bond.[3]
Aromatic C-H Stretch	~3030 - 3100 (weak)	~3030 - 3100 (weak)	Present in both due to the tosyl group's benzene ring.
Aliphatic C-H Stretch	~2850 - 2960 (medium-strong)	~2850 - 2960 (medium-strong)	From the diazepane ring's CH₂ groups.
S=O Asymmetric Stretch	~1330 (strong)	~1330 (strong)	Characteristic sulfonamide absorption.[6]
S=O Symmetric Stretch	~1150 (strong)	~1150 (strong)	Characteristic sulfonamide absorption.[6]

Mass Spectrometry (MS): Confirming Molecular Weight and Fragmentation

Mass spectrometry confirms the molecular weight of the compounds and can provide structural information through analysis of fragmentation patterns.

Comparative MS Analysis

• Molecular Ion (M⁺): The most straightforward difference will be the molecular weight. The di-tosylated compound will have a molecular weight that is 154.19 g/mol (the mass of a tosyl group, C₇H₇SO₂) greater than the mono-tosylated compound.

• Nitrogen Rule: Both the mono- and di-tosylated 1,4-diazepanes contain two nitrogen atoms. According to the nitrogen rule, a compound with an even number of nitrogen atoms will have an even nominal molecular weight. Both compounds are expected to exhibit an even-numbered molecular ion peak.[1][4]

• Fragmentation: The di-tosylated molecule often shows a prominent fragment corresponding to the loss of one tosyl group ([M - 155]⁺). The mono-tosylated compound is more likely to undergo fragmentation patterns typical of cyclic amines, such as alpha-cleavage, which involves the breaking of a C-C bond adjacent to a nitrogen atom.[4]

Table 4: Comparative Mass Spectrometry Data

Feature	Mono-tosylated Diazepane	Di-tosylated Diazepane	Rationale for Difference
Molecular Formula	C₁₂H₁₈N₂O₂S	C₁₉H₂₄N₂O₄S₂	Addition of one C₇H₇SO₂ group.
Molecular Weight (Nominal)	254	408	Direct consequence of the molecular formula.
M⁺ (Nitrogen Rule)	Even	Even	Both compounds contain two nitrogen atoms.[1]
Key Fragments (m/z)	Fragments from α-cleavage	[M-155]⁺ (loss of •Ts)	Different functional groups lead to different fragmentation pathways.

Experimental Protocols

To ensure trustworthy and reproducible results, the following standardized protocols are recommended.

Protocol 1: NMR Sample Preparation and Acquisition

• Dissolution: Accurately weigh 5-10 mg of the purified diazepane sample and dissolve it in approximately 0.7 mL of deuterated chloroform (CDCl₃) or another suitable deuterated solvent.

• Internal Standard: Add tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Transfer: Filter the solution through a small pipette containing a cotton or glass wool plug into a clean, dry 5 mm NMR tube.

• Acquisition: Record ¹H and ¹³C NMR spectra on a 400 MHz (or higher) spectrometer.

  • ¹H NMR Parameters: Use a 30-degree pulse width, a relaxation delay of 2 seconds, and acquire 16-32 scans.

  • ¹³C NMR Parameters: Use a proton-decoupled pulse sequence, a 45-degree pulse width, a relaxation delay of 2-5 seconds, and acquire 512-2048 scans depending on sample concentration.

• D₂O Exchange (for ¹H NMR): After acquiring the initial spectrum, add 1-2 drops of D₂O to the NMR tube, shake gently to mix, and re-acquire the ¹H NMR spectrum to confirm the exchange of the N-H proton.

Protocol 2: ATR-FTIR Spectroscopy

• Background Scan: Ensure the attenuated total reflectance (ATR) crystal is clean. Perform a background scan with the clean, empty crystal to account for atmospheric CO₂ and H₂O.

• Sample Application: Place a small amount (a few milligrams) of the solid sample directly onto the ATR crystal, ensuring complete coverage of the crystal surface.

• Apply Pressure: Use the instrument's pressure clamp to ensure firm contact between the sample and the crystal.

• Acquisition: Collect the spectrum, typically by co-adding 16 or 32 scans over a range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.

• Cleaning: Thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol) after analysis.

Figure 2: Workflow from Synthesis to Spectroscopic Identification.

Conclusion

The differentiation between mono- and di-tosylated diazepanes is straightforward when a systematic spectroscopic approach is employed. The presence or absence of the secondary amine N-H group provides the most definitive evidence, readily observed by a D₂O-exchangeable proton signal in ¹H NMR and a characteristic N-H stretching band in IR spectroscopy. Furthermore, the inherent symmetry of the di-tosylated product leads to a significantly simplified NMR spectrum compared to its mono-tosylated, asymmetric counterpart. Mass spectrometry provides final confirmation of the molecular weight. By leveraging these complementary techniques, researchers can confidently characterize their synthetic products, ensuring the integrity of their subsequent research and development efforts.

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Safety & Regulatory Compliance

A Guide to the Responsible Disposal of 1,4-Ditosyl-1,4-diazepane: Ensuring Laboratory Safety and Environmental Compliance

As a Senior Application Scientist, my aim is to extend our support beyond the point of sale by empowering researchers with the knowledge to handle our products safely throughout their entire lifecycle. This guide provides a detailed protocol for the proper disposal of 1,4-Ditosyl-1,4-diazepane, a common intermediate in synthetic and medicinal chemistry. While a stable solid compound, its handling and disposal demand a rigorous, safety-first approach to protect laboratory personnel and the environment. This document is structured to provide not just procedural steps, but the scientific rationale behind them, ensuring a culture of safety and responsibility in your laboratory.

Hazard Identification and Risk Assessment: A Precautionary Approach

1,4-Ditosyl-1,4-diazepane belongs to the sulfonamide class of compounds within the broader category of nitrogen-containing heterocycles.[1][2][3] While specific toxicological data for this compound is not extensively documented, its chemical structure necessitates handling it as a hazardous substance. The core principle is to prevent exposure via inhalation, ingestion, or skin contact.[4]

Causality of Precaution: The tosyl groups lend the molecule stability, but the diazepane ring and the overall structure are synthetic constructs with unknown long-term health and environmental effects. Therefore, we must assume potential for irritation and toxicity and mitigate exposure through appropriate engineering controls and Personal Protective Equipment (PPE).

Table 1: Required Personal Protective Equipment (PPE)

Protection Type	Specification	Rationale
Eye Protection	ANSI Z87.1-compliant safety glasses or chemical splash goggles.[4][5]	Protects eyes from accidental splashes of solutions or contact with fine powder.
Hand Protection	Nitrile or neoprene gloves.[4][5]	Provides a chemical barrier to prevent skin contact. Gloves should be inspected before use and washed before removal.[4]
Body Protection	A fully buttoned, flame-resistant laboratory coat.[6][7]	Protects skin and personal clothing from contamination.
Respiratory	Work within a certified chemical fume hood.[6][8][9]	Essential for preventing the inhalation of fine particulates (if handling the solid) or vapors from solutions.

The Core Principle: Segregation and Hazardous Waste Containment

Under no circumstances should 1,4-Ditosyl-1,4-diazepane or its solutions be disposed of down the drain or in regular trash.[10] The foundation of proper disposal lies in treating it as regulated chemical waste, managed through your institution's Environmental Health and Safety (EHS) department in accordance with local and national regulations.[8][11]

The immediate operational goal is to correctly segregate waste into distinct, compatible streams.[7][10] Mixing incompatible waste can lead to dangerous chemical reactions, while mixing hazardous and non-hazardous waste needlessly increases the volume and cost of disposal.

Standard Operating Procedures for Disposal

The following protocols provide step-by-step guidance for managing different waste forms generated during research involving 1,4-Ditosyl-1,4-diazepane.

Protocol 1: Disposal of Solid Waste

This applies to expired, unused, or contaminated solid 1,4-Ditosyl-1,4-diazepane.

• Container Selection: Choose a sealable, chemically compatible container clearly marked for "Solid Hazardous Waste." A high-density polyethylene (HDPE) container is a suitable choice.

• Transfer: In a fume hood, carefully transfer the solid waste into the designated container using a spatula or scoop. Avoid creating dust.

• Labeling: Affix a hazardous waste tag to the container.[10][11] The label must include:

  • The full chemical name: "1,4-Ditosyl-1,4-diazepane". Do not use abbreviations.[11]

  • The approximate quantity of waste.

  • The date of accumulation.

  • The associated hazards (e.g., "Irritant," "Handle with PPE").

• Storage: Securely seal the container. Store it in a designated satellite accumulation area, away from incompatible materials, until it is collected by EHS personnel.[11]

Protocol 2: Disposal of Liquid Waste

This applies to solutions from reactions, work-ups, or chromatography containing 1,4-Ditosyl-1,4-diazepane.

• Container Selection: Use a sealable, chemically compatible container (e.g., HDPE or glass) designated for "Liquid Hazardous Waste." Ensure the container is compatible with the solvent system used.

• Segregation: Dedicate a specific container for this waste stream. Do not mix with other waste types, such as halogenated solvents, acids, or bases, unless they are part of the same process mixture.

• Labeling: Label the container with the full names of all chemical components, including solvents, and their approximate percentages.[11] For example: "Waste 1,4-Ditosyl-1,4-diazepane in Ethyl Acetate/Hexane (approx. 50:50)."

• Storage: Keep the container tightly closed when not in use.[11] A funnel should never be left in the opening. Store in secondary containment (such as a plastic tub) to mitigate spills.

Protocol 3: Disposal of Contaminated Labware and Debris

This applies to disposable items that have come into direct contact with the compound.

• Solid Debris: Items such as used gloves, weighing paper, and silica gel from chromatography should be collected in a designated, lined container for solid hazardous waste.[7]

• Glassware:

  • For grossly contaminated glassware, scrape out as much solid residue as possible into the solid hazardous waste container.

  • Rinse the glassware three times with a small amount of a suitable solvent (e.g., acetone or ethyl acetate).

  • Collect this rinsate and dispose of it as liquid hazardous waste.[12]

  • Once triple-rinsed, the glassware can typically be washed through normal laboratory procedures. However, consult your institution's specific guidelines.

Disposal Workflow and Spill Management

The following diagram outlines the decision-making process for the proper disposal of waste involving 1,4-Ditosyl-1,4-diazepane.

Caption: Decision workflow for segregating and disposing of 1,4-Ditosyl-1,4-diazepane waste.

In the event of a small spill, alert personnel in the immediate area.[6] Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite, sand).[9] Carefully sweep the material into a designated container for solid hazardous waste. Decontaminate the spill area with a suitable solvent and collect the cleaning materials as hazardous waste. For large spills, evacuate the area and contact your institution's EHS emergency line.

On Chemical Inactivation: A Word of Caution

The sulfonamide linkages in 1,4-Ditosyl-1,4-diazepane are chemically robust.[13] While methods exist for the cleavage of tosyl groups, such as using strong acids or potent reducing agents like sodium naphthalenide, these procedures are complex chemical reactions, not disposal methods.[13][14]

Expert Insight: Attempting to "neutralize" or "inactivate" this compound as a means of disposal is strongly discouraged. Such an action constitutes a chemical transformation that generates a new, potentially more hazardous, waste stream. It requires a full risk assessment and reaction setup and is not a valid substitute for proper hazardous waste disposal through certified channels. The most trustworthy and authoritative protocol is always to dispose of the chemical in its original form via your institution's EHS office.

By adhering to these guidelines, you contribute to a safe and responsible research environment, ensuring that your work's impact is measured by your discoveries, not by your environmental footprint.

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Safeguarding Your Research: A Comprehensive Guide to Personal Protective Equipment for Handling 1,4-Ditosyl-1,4-diazepane

In the dynamic landscape of drug discovery and development, the synthesis and handling of novel chemical entities are fundamental. Among these, 1,4-Ditosyl-1,4-diazepane, a key intermediate in various synthetic pathways, requires meticulous handling to ensure the safety of laboratory personnel. This guide provides an in-depth, experience-driven protocol for the selection and use of Personal Protective Equipment (PPE) when working with this compound, ensuring both personal safety and the integrity of your research.

Hazard Identification and Risk Assessment

A thorough risk assessment is the cornerstone of safe laboratory practice. Before handling 1,4-Ditosyl-1,4-diazepane, it is critical to understand its potential hazards. Based on the hazard profile of analogous compounds, the primary risks are:

• Skin Irritation: Direct contact may cause redness, itching, and inflammation[1].

• Serious Eye Irritation: Contact with the eyes can lead to significant damage[1].

• Respiratory Tract Irritation: Inhalation of dust or aerosols may irritate the respiratory system[1].

• Harmful if Swallowed: Ingestion can lead to adverse health effects[1].

Table 1: Hazard Summary and Corresponding PPE

Potential Hazard	Route of Exposure	Recommended Personal Protective Equipment
Skin Irritation	Dermal Contact	Chemical-resistant gloves (double-gloving recommended), lab coat, full-length pants, and closed-toe shoes.
Serious Eye Damage	Eye Contact	Safety goggles or a face shield.
Respiratory Irritation	Inhalation	Use in a well-ventilated area or a chemical fume hood. A respirator may be necessary for large quantities or if dust is generated.
Harmful if Swallowed	Ingestion	Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling.

Personal Protective Equipment (PPE) Selection and Use: A Step-by-Step Guide

The following protocol outlines the mandatory PPE for handling 1,4-Ditosyl-1,4-diazepane. This multi-layered approach provides robust protection against potential exposure.

1. Hand Protection: The First Line of Defense

• Glove Selection: Due to the lack of specific permeation data for 1,4-Ditosyl-1,4-diazepane, it is prudent to select gloves with broad chemical resistance. Nitrile gloves are a common and effective choice for many laboratory chemicals.

• Double Gloving: For enhanced protection, especially during weighing and transfer operations, double gloving is strongly recommended. This practice minimizes the risk of exposure in case the outer glove is compromised[2].

• Glove Integrity: Always inspect gloves for any signs of damage (e.g., pinholes, tears) before use.

• Regular Changes: Change gloves frequently, and immediately if they become contaminated. Do not wear gloves outside of the laboratory area.

2. Body Protection: Shielding from Spills and Splashes

• Laboratory Coat: A clean, buttoned, long-sleeved laboratory coat is mandatory to protect the skin and personal clothing from accidental spills.

• Appropriate Attire: Wear long pants and closed-toe shoes to ensure no skin is exposed.

3. Eye and Face Protection: A Non-Negotiable Requirement

• Safety Goggles: Chemical splash goggles that provide a complete seal around the eyes are essential to protect against splashes and airborne particles[3]. Standard safety glasses do not offer sufficient protection.

• Face Shield: When handling larger quantities or when there is a significant risk of splashing, a face shield should be worn in conjunction with safety goggles for full facial protection[3].

4. Respiratory Protection: Guarding Against Inhalation

• Engineering Controls: The primary method for controlling respiratory hazards is to handle 1,4-Ditosyl-1,4-diazepane in a certified chemical fume hood to minimize the inhalation of dust or vapors.

• Respirator Use: If engineering controls are not sufficient, or when weighing out large quantities of the solid, a NIOSH-approved respirator may be necessary[4]. The type of respirator should be selected based on a formal risk assessment. For powdered solids, a particulate respirator (e.g., N95) may be appropriate.

dot

Caption: PPE Selection Workflow for Handling 1,4-Ditosyl-1,4-diazepane.

Operational and Disposal Plans: Ensuring a Safe Workflow from Start to Finish

Handling Procedures:

• Preparation: Before starting any work, ensure that all necessary PPE is readily available and in good condition. Designate a specific area within the chemical fume hood for handling 1,4-Ditosyl-1,4-diazepane.

• Weighing: To minimize the generation of airborne dust, weigh the solid compound in a fume hood. Use a spatula for transfers and avoid pouring the powder directly.

• Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

• Spill Management: In the event of a spill, immediately alert others in the vicinity. Evacuate the area if necessary. Small spills can be cleaned up by trained personnel wearing appropriate PPE. Use an absorbent material to contain the spill, and then decontaminate the area. All spill cleanup materials should be disposed of as hazardous waste.

Waste Disposal:

• Segregation: All waste contaminated with 1,4-Ditosyl-1,4-diazepane, including empty containers, used gloves, and absorbent materials, must be collected in a designated, labeled hazardous waste container.

• Labeling: The waste container must be clearly labeled with the chemical name and associated hazards.

• Disposal: Follow all local, state, and federal regulations for the disposal of hazardous chemical waste. Consult with your institution's Environmental Health and Safety (EHS) department for specific guidance.

By adhering to these rigorous safety protocols, researchers can confidently handle 1,4-Ditosyl-1,4-diazepane, ensuring their personal safety and fostering a secure and productive research environment.

References

• Provista. (2022). 8 Types of PPE to Wear When Compounding Hazardous Drugs. Retrieved from [Link]

• American Chemistry Council. (2021). Guidance for Selection of Personal Protective Equipment for MDI Users. Retrieved from [Link]

• GERPAC. (2013). Personal protective equipment for preparing toxic drugs. Retrieved from [Link]

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